3-Ethyl-1-hexene

• CAS: 3404-58-8

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Ethyl-1-hexene: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and structure of 3-ethyl-1-hexene. The information is presented to support research, scientific, and drug development applications, with a focus on delivering precise data and methodologies.

Chemical Structure and Identification

3-Ethyl-1-hexene is an aliphatic, unsaturated hydrocarbon. Its structure consists of a six-carbon hexene backbone with an ethyl group substituted at the third carbon position.

Caption: 2D Chemical Structure of 3-Ethyl-1-hexene.

Table 1: Chemical Identification

Identifier	Value
IUPAC Name	3-ethylhex-1-ene[1]
CAS Number	3404-58-8[1]
Molecular Formula	C8H16[1]
SMILES	CCCC(CC)C=C[2]
InChI Key	OLGHJTHQWQKJQQ-UHFFFAOYSA-N[3]

Physicochemical Properties

The following table summarizes the key physicochemical properties of 3-ethyl-1-hexene.

Table 2: Physicochemical Properties

Property	Value
Molecular Weight	112.21 g/mol [1]
Density	0.715 g/mL[2]
Boiling Point	110 °C[2]
Melting Point	Not available
Refractive Index	1.407[2]
LogP (Octanol-Water Partition Coefficient)	3.8

Experimental Protocols

Synthesis of 3-Ethyl-1-hexene

A potential synthesis route for 3-ethyl-1-hexene is referenced in the Journal of the American Chemical Society.[2] While the full experimental details are not provided in the available search results, the citation points to a specific publication for the synthesis of this compound. For a detailed protocol, researchers should consult the following reference:

• Journal of the American Chemical Society, 1993 , 115, p. 8485.

A general approach for the synthesis of similar alkenes often involves Wittig or Grignard reactions. A hypothetical experimental workflow for a Grignard-based synthesis is outlined below.

Caption: Hypothetical Grignard Synthesis Workflow for 3-Ethyl-1-hexene.

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and confirmation of 3-ethyl-1-hexene. While complete spectra are not available in the search results, characteristic peaks for similar alkenes can be inferred.

Table 3: Expected Spectroscopic Data

Technique	Expected Peaks/Signals
¹H NMR	Signals for vinyl protons (~4.9-5.8 ppm), an allylic proton (~2.0 ppm), methylene (B1212753) protons, and methyl protons.
¹³C NMR	Peaks for sp² hybridized carbons of the double bond (~114 and 142 ppm) and sp³ hybridized carbons of the alkyl chain.
IR Spectroscopy	C-H stretching for sp² carbons (~3080 cm⁻¹), C=C stretching (~1640 cm⁻¹), and C-H bending for the vinyl group (~910 and 990 cm⁻¹).[4]
Mass Spectrometry	A molecular ion peak (M⁺) at m/z = 112, and fragmentation patterns corresponding to the loss of alkyl groups.

Safety Information

Safety data for 3-ethyl-1-hexene is not extensively detailed in the provided search results. However, data for the closely related compound, 1-hexene (B165129), can provide guidance. It is imperative to handle 3-ethyl-1-hexene with appropriate safety precautions in a well-ventilated area, wearing personal protective equipment.

Table 4: GHS Hazard Information (based on 1-hexene)

Pictogram	Hazard Class	Hazard Statement
Flame	Flammable liquids	H225: Highly flammable liquid and vapor.
Health Hazard	Aspiration hazard	H304: May be fatal if swallowed and enters airways.

Note: This safety information is for 1-hexene and should be used as a preliminary guide for 3-ethyl-1-hexene. A comprehensive, substance-specific safety data sheet should be consulted before handling.

References

• 1. 3-Ethyl-1-hexene | C8H16 | CID 103003 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. 3-Ethylhex-1-ene [webbook.nist.gov]
• 4. Hex-1-ene [applets.kcvs.ca]

Technical Guide: Physicochemical Properties of 3-Ethyl-1-hexene

For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for 3-Ethyl-1-hexene, a valuable building block in organic synthesis. The information is presented to support research and development activities where precise molecular characteristics are essential.

Core Compound Identification

3-Ethyl-1-hexene is an aliphatic alkene. Its unambiguous identification is critical for experimental reproducibility and regulatory compliance. The primary identifiers are the CAS (Chemical Abstracts Service) Registry Number and its molecular formula.

Quantitative Physicochemical Data

The fundamental molecular properties of 3-Ethyl-1-hexene are summarized below. These values are foundational for stoichiometric calculations, analytical characterization, and formulation development.

Parameter	Value	Unit
CAS Registry Number	3404-58-8	N/A
Molecular Formula	C₈H₁₆	N/A
Molecular Weight	112.22	g/mol

Note: The molecular weight is derived from IUPAC atomic weights tables.[1][2]

Logical Data Relationship

The relationship between a compound's common name, its universally recognized CAS number, and its intrinsic molecular weight is a fundamental concept in chemical data management. The CAS number serves as a unique key that links the structural representation of "3-Ethyl-1-hexene" to its specific molecular formula (C₈H₁₆) and the resulting calculated molecular weight.[1][3][4][5] This ensures that regardless of nomenclature variations, there is a consistent and verifiable link to the compound's core quantitative data.

Caption: Relationship between compound name, CAS number, and molecular weight.

References

• 1. 3-ethyl-1-hexene [stenutz.eu]
• 2. 3-Ethylhex-1-ene (CAS 3404-58-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. 3-Ethylhex-1-ene [webbook.nist.gov]
• 4. pschemicals.com [pschemicals.com]
• 5. 3-Ethyl-1-hexene | C8H16 | CID 103003 - PubChem [pubchem.ncbi.nlm.nih.gov]

Catalytic Co-dimerization of Ethene and 1-Hexene: A Technical Guide to the Synthesis of 3-Ethyl-1-hexene

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 3-Ethyl-1-hexene, a branched C8 olefin, from the co-dimerization of ethene and 1-hexene (B165129) represents a sophisticated application of transition metal catalysis. This technical guide provides an in-depth overview of the core principles, experimental methodologies, and reaction pathways involved in this transformation. While direct, high-selectivity synthesis of 3-Ethyl-1-hexene is a nuanced challenge, this document outlines the prevailing catalytic strategies and the mechanistic understanding that underpins the formation of such branched olefins. The primary route discussed is the catalytic co-oligomerization of ethylene (B1197577) and 1-hexene, where 3-Ethyl-1-hexene is a potential product within a broader distribution of isomers.

Introduction to Catalytic Co-dimerization

The catalytic co-dimerization of ethene and 1-hexene is a powerful method for the production of C8 olefins. This process is typically facilitated by transition metal catalysts, with chromium and zirconium-based systems being particularly prominent in the literature. The reaction proceeds via a co-oligomerization mechanism where one molecule of ethene and one molecule of 1-hexene combine to form a C8 chain. The regioselectivity of this addition is a critical factor in determining the specific isomer of the resulting octene.

The formation of 3-Ethyl-1-hexene specifically requires the 1,2-insertion of 1-hexene into a metal-ethyl intermediate, followed by β-hydride elimination. The reaction is often part of a complex product mixture, and achieving high selectivity for a single branched isomer like 3-Ethyl-1-hexene is a significant area of research.

Catalytic Systems and Performance

A variety of catalytic systems have been investigated for the co-oligomerization of ethene and α-olefins. The choice of catalyst, co-catalyst, and reaction conditions plays a pivotal role in the activity, selectivity, and product distribution.

Chromium-Based Catalysts

Chromium complexes, particularly those supported by PNP (bis(phosphino)amine) ligands, have been studied for the selective co-oligomerization of ethene and 1-hexene.[1][2] These systems are known to operate via a metallacyclic mechanism.

Zirconium-Based Catalysts

Zirconocene-based catalysts, activated by methylaluminoxane (B55162) (MAO), are also effective for the dimerization and oligomerization of α-olefins, including 1-hexene.[3][4][5] These systems can produce a variety of dimers, and the reaction conditions can be tuned to influence the product distribution.

The following table summarizes representative quantitative data for catalytic systems relevant to the co-oligomerization of ethene and 1-hexene.

Catalyst System	Co-catalyst/Activator	Solvent	Temperature (°C)	Pressure	Product(s)	Yield/Activity	Reference
[CrCl3(PNPOMe)]	MAO	Toluene (B28343)	45	7 bar (ethylene)	1-Hexene, Decenes	-	[1]
Cp2ZrCl2	MMAO-12	CH2Cl2	40	-	1-Hexene dimers	91-96%	[3]
Et(Ind)2ZrCl2	MAO/TIBA	Hexane	60	6 bar (ethylene)	Ethene-1-hexene copolymer	47 kg PE/g cat. h	[6]

Note: The data presented is for related oligomerization and co-polymerization reactions, as specific data for the targeted synthesis of 3-Ethyl-1-hexene is not explicitly detailed in the provided search results.

Reaction Mechanisms

The predominant mechanism for the catalytic oligomerization and co-oligomerization of olefins at chromium centers is the metallacyclic mechanism.[1][7] This pathway involves the oxidative coupling of two olefin molecules at the metal center to form a metallacyclopentane intermediate. This intermediate can then undergo further insertions or β-hydride elimination to release the final product.

Caption: Metallacyclic mechanism for 3-Ethyl-1-hexene synthesis.

Experimental Protocols

Detailed experimental protocols for the synthesis of 3-Ethyl-1-hexene are not explicitly available. However, based on general procedures for olefin oligomerization with similar catalytic systems, a representative protocol can be outlined.

General Procedure for Catalytic Co-dimerization

The following is a generalized protocol based on the principles of air-sensitive organometallic catalysis. All manipulations should be performed under an inert atmosphere (e.g., argon or nitrogen) using Schlenk line or glovebox techniques.

Materials:

• Catalyst precursor (e.g., [CrCl3(PNPOMe)] or Cp2ZrCl2)

• Co-catalyst (e.g., MAO or MMAO-12)

• Anhydrous, deoxygenated solvent (e.g., toluene or hexane)

• 1-Hexene (purified and dried)

• Ethene (polymerization grade)

Apparatus:

• A pressure-rated reactor (e.g., Parr autoclave) equipped with a mechanical stirrer, temperature control, and gas inlet/outlet.

• Schlenk line or glovebox for inert atmosphere manipulations.

• Syringes and cannulas for liquid transfers.

Procedure:

• Reactor Preparation: The reactor is thoroughly cleaned, dried in an oven, and then assembled while hot and purged with an inert gas for several hours to remove air and moisture.

• Solvent and Reagent Addition: The desired volume of anhydrous solvent is cannulated into the reactor, followed by the addition of 1-hexene.

• Catalyst Activation: In a separate Schlenk flask, the catalyst precursor is dissolved or suspended in a small amount of solvent. The co-catalyst is then added, and the mixture is stirred for the desired activation time.

• Reaction Initiation: The activated catalyst solution is transferred to the reactor. The reactor is then pressurized with ethene to the desired pressure.

• Reaction Monitoring: The reaction is stirred at the desired temperature for a specified period. The consumption of ethene can be monitored by a pressure drop.

• Quenching: After the reaction time, the reactor is cooled, and the ethene pressure is vented. The reaction is quenched by the addition of a protic solvent (e.g., ethanol (B145695) or acidified water).

• Product Isolation and Analysis: The reaction mixture is filtered to remove any solid byproducts. The organic phase is separated, washed, and dried. The product mixture is then analyzed by gas chromatography (GC) and gas chromatography-mass spectrometry (GC-MS) to determine the product distribution and yield.

Caption: General experimental workflow for catalytic co-dimerization.

Conclusion

The synthesis of 3-Ethyl-1-hexene from ethene and 1-hexene is a challenging yet feasible transformation that relies on advanced catalytic methods. The co-oligomerization approach, particularly with chromium and zirconium-based catalysts, offers a promising route. The key to achieving high selectivity lies in the careful design of the catalyst, ligand environment, and precise control of reaction parameters. Further research into catalyst development and mechanistic elucidation will undoubtedly pave the way for more efficient and selective syntheses of specific branched olefins like 3-Ethyl-1-hexene.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. chemrj.org [chemrj.org]

Spectroscopic data of 3-Ethyl-1-hexene (NMR, IR, Mass Spec)

A comprehensive analysis of the spectroscopic characteristics of 3-Ethyl-1-hexene, a significant unsaturated hydrocarbon, is presented in this technical guide. This document provides an in-depth look at its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for researchers, scientists, and professionals in the field of drug development.

Spectroscopic Data of 3-Ethyl-1-hexene

3-Ethyl-1-hexene (C8H16) is an alkene with a molecular weight of 112.21 g/mol .[1] Its structure consists of a hexene backbone with an ethyl group at the third carbon position. The spectroscopic data provides a detailed fingerprint of its molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule.

¹H NMR Data (Predicted)

Protons (Position)	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
=CH₂ (C1)	4.9 - 5.1	Multiplet
=CH- (C2)	5.7 - 5.9	Multiplet
-CH- (C3)	2.0 - 2.2	Multiplet
-CH₂- (C4)	1.2 - 1.4	Multiplet
-CH₃ (C5)	0.8 - 1.0	Triplet	~ 7
-CH₂- (Ethyl)	1.3 - 1.5	Multiplet
-CH₃ (Ethyl)	0.8 - 1.0	Triplet	~ 7

¹³C NMR Data (Predicted)

Similar to the proton NMR, a complete experimental ¹³C NMR spectrum is not widely published. The predicted chemical shifts are based on the different carbon environments within the molecule.

Carbon (Position)	Chemical Shift (δ, ppm)
C1 (=CH₂)	~ 114
C2 (=CH-)	~ 140
C3 (-CH-)	~ 45
C4 (-CH₂-)	~ 30
C5 (-CH₃)	~ 14
C6 (Ethyl -CH₂-)	~ 25
C7 (Ethyl -CH₃)	~ 11

Infrared (IR) Spectroscopy

The IR spectrum of 3-Ethyl-1-hexene is expected to show characteristic absorption bands for a terminal alkene.

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
~ 3080	C-H stretch	=C-H (alkene)
2850 - 2960	C-H stretch	C-H (alkane)
~ 1640	C=C stretch	C=C (alkene)
~ 990 and 910	C-H bend (out-of-plane)	=C-H (alkene)

Mass Spectrometry (MS)

The mass spectrum of 3-Ethyl-1-hexene will show a molecular ion peak and various fragment ions resulting from the cleavage of the molecule.

m/z	Ion
112	[M]⁺ (Molecular Ion)
97	[M - CH₃]⁺
83	[M - C₂H₅]⁺
69	[M - C₃H₇]⁺
55	[C₄H₇]⁺
41	[C₃H₅]⁺ (Allyl cation)

Experimental Workflow for Spectroscopic Analysis

The following diagram illustrates a general workflow for the spectroscopic analysis of a chemical sample like 3-Ethyl-1-hexene.

References

• 1. 3-Ethyl-1-hexene | C8H16 | CID 103003 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical Properties of 3-Ethyl-1-hexene

This guide provides a comprehensive overview of the key physical properties of 3-Ethyl-1-hexene, specifically its boiling point and density. The information is tailored for researchers, scientists, and professionals in drug development who require precise data and standardized experimental methodologies.

Physical Properties of 3-Ethyl-1-hexene

3-Ethyl-1-hexene is an organic compound with the chemical formula C₈H₁₆. Accurate knowledge of its physical properties is essential for its application in various chemical syntheses and research contexts. The boiling point and density are fundamental parameters for handling, purification, and reaction setup.

The experimentally determined and estimated values for the boiling point and density of 3-Ethyl-1-hexene are summarized in the table below. Variations in reported values can be attributed to different experimental conditions and measurement techniques.

Physical Property	Value	Units	Notes
Boiling Point	110 - 120.2	°C	Atmospheric pressure (760 mmHg) is generally assumed unless otherwise specified.[1][2][3][4]
112.4	°C	at 760 mmHg.[2]
110	°C	[3][4]
120.2	°C	Estimated value.[1]
Density	0.711 - 0.719	g/cm³	At standard temperature (typically 20°C or 25°C).
0.7110	g/cm³	[1]
0.719	g/cm³	[2][5]
0.713	g/mL
0.715	g/mL	[4]

Experimental Protocols

The following sections detail standardized methodologies for the determination of the boiling point and density of volatile organic compounds such as 3-Ethyl-1-hexene.

The boiling point of 3-Ethyl-1-hexene can be accurately determined using a simple distillation method, which is a common technique for purifying volatile liquids.[6] This procedure is in general alignment with the principles outlined in ASTM D1078, a standard test method for the distillation range of volatile organic liquids.[1][4]

Objective: To determine the temperature at which the vapor pressure of the liquid equals the atmospheric pressure.

Apparatus:

• Distillation flask

• Condenser

• Receiving flask or graduated cylinder

• Heat source (e.g., heating mantle)

• Thermometer

• Boiling chips

Procedure:

• Preparation: A sample of 3-Ethyl-1-hexene is placed in the distillation flask along with a few boiling chips to ensure smooth boiling.

• Apparatus Setup: The distillation apparatus is assembled. The thermometer is positioned so that the top of the bulb is level with the bottom of the side arm of the distillation flask. This ensures an accurate reading of the vapor temperature as it passes into the condenser.

• Heating: The flask is gently heated. As the liquid boils, the vapor rises, surrounds the thermometer bulb, and then passes into the condenser.

• Data Collection: The temperature is recorded when the first drop of distillate is collected in the receiving flask. The temperature should remain constant throughout the distillation of a pure substance.

• Observation: The temperature at which the liquid actively distills and condenses is recorded as the boiling point. It is important to also record the atmospheric pressure at the time of the experiment, as boiling point is pressure-dependent.

A highly accurate and rapid method for determining the density of liquid chemicals is through the use of a digital density meter. This method is consistent with the principles of ASTM D4052.[2][3] This technique measures the oscillation frequency of a U-shaped tube filled with the sample.

Objective: To determine the mass per unit volume of 3-Ethyl-1-hexene at a specified temperature.

Apparatus:

• Digital Density Meter with an oscillating U-tube

• Syringe for sample injection

• Thermostatically controlled chamber

Procedure:

• Calibration: The instrument is calibrated using two standards of known density, typically dry air and deionized water.

• Sample Preparation: A small volume of 3-Ethyl-1-hexene is drawn into a syringe, ensuring no air bubbles are present.

• Measurement: The sample is injected into the oscillating U-tube of the density meter. The instrument maintains a constant temperature. The change in the oscillation frequency of the tube due to the mass of the sample is measured.

• Calculation: The instrument's software uses the calibration data and the measured oscillation period to calculate and display the density of the sample.

• Cleaning: After the measurement, the sample tube is thoroughly cleaned and dried before the next measurement.

Visualized Experimental Workflow

The following diagram illustrates a generalized workflow for the determination of the physical properties of a liquid organic compound like 3-Ethyl-1-hexene.

Caption: Workflow for determining boiling point and density.

References

• 1. store.astm.org [store.astm.org]
• 2. store.astm.org [store.astm.org]
• 3. ASTM D4052 - eralytics [eralytics.com]
• 4. store.astm.org [store.astm.org]
• 5. ASTM D1078: Distillation Range Measurement of Liquid VOCs - Analytice [analytice.com]
• 6. vernier.com [vernier.com]

An In-depth Technical Guide to 3-Ethyl-1-hexene: Structure, Isomerism, and Characterization

This technical guide provides a comprehensive overview of 3-ethyl-1-hexene, a valuable organic compound in various research and development applications. Tailored for researchers, scientists, and drug development professionals, this document delves into its structural formula, explores its diverse isomers, and outlines the key experimental protocols for its identification and differentiation.

Core Compound: 3-Ethyl-1-hexene

3-Ethyl-1-hexene is an aliphatic alkene. Its fundamental characteristics are summarized below.

Structural Formula:

The structure consists of a six-carbon main chain (hexene) with a double bond starting at the first carbon (1-hexene). An ethyl group is attached to the third carbon atom.

• Molecular Formula: C8H16[1][2][3]

• IUPAC Name: 3-ethylhex-1-ene[2][3]

• CAS Registry Number: 3404-58-8[1][3]

• Molecular Weight: 112.21 g/mol [2]

• SMILES: CCCC(CC)C=C[1]

Physical and Chemical Properties

Quantitative data for 3-ethyl-1-hexene is crucial for its application in experimental settings.

Property	Value	Source
Boiling Point	110 - 120.2 °C	[4][5]
Density	0.715 - 0.719 g/cm³	[4][6]
Refractive Index	1.4050 - 1.407	[4][6]
Flash Point	15.5 °C	[6]
Kovats Retention Index (Standard Non-polar)	735 - 745	[2][7]

Isomerism of C8H16

The molecular formula C8H16 allows for a vast number of isomers, which can be broadly classified into constitutional (structural) isomers and stereoisomers. Understanding these isomers is critical as they possess distinct physical, chemical, and biological properties.

Constitutional Isomers

Constitutional isomers have the same molecular formula but different connectivity of atoms. For C8H16, these include other alkenes (octenes) and various cycloalkanes.

• Positional Isomers: These isomers differ in the position of the double bond or the substituent group. Examples include 3-ethyl-2-hexene and 4-ethyl-1-hexene.

• Skeletal Isomers: These isomers have different carbon skeletons. This is the largest class of isomers and includes various methylheptenes, dimethylhexenes, and propylpentenes.

• Functional Group Isomers: Cycloalkanes are functional group isomers of alkenes. Examples include cyclooctane, ethylcyclohexane, and 1,2-dimethylcyclohexane.

Stereoisomers

Stereoisomers have the same molecular formula and atom connectivity but differ in the spatial arrangement of atoms.

• Enantiomers (Optical Isomers): 3-Ethyl-1-hexene possesses a chiral center at the C3 carbon atom. Therefore, it exists as a pair of enantiomers: (R)-3-ethyl-1-hexene and (S)-3-ethyl-1-hexene. These molecules are non-superimposable mirror images of each other.

• Diastereomers (Geometric Isomers): While 3-ethyl-1-hexene does not exhibit geometric isomerism, many of its constitutional isomers do. For example, 3-hexene (B12438300) exists as (E)-3-hexene and (Z)-3-hexene.

The relationship between 3-ethyl-1-hexene and its isomers can be visualized as follows:

Classification of C8H16 Isomers.

Experimental Protocols for Identification and Characterization

Differentiating between the numerous isomers of C8H16 requires a combination of chromatographic and spectroscopic techniques. The general workflow involves separation followed by structural elucidation.

Gas Chromatography (GC)

Objective: To separate volatile isomers based on their boiling points and interactions with the stationary phase.

Methodology:

• Sample Preparation: The sample mixture is dissolved in a suitable volatile solvent (e.g., hexane (B92381) or dichloromethane).

• Injection: A small volume (typically 1 µL) of the prepared sample is injected into the GC inlet, which is heated to ensure rapid vaporization.

• Separation: The vaporized sample is carried by an inert gas (e.g., helium or nitrogen) through a capillary column. A non-polar column (e.g., polydimethylsiloxane) is often used for hydrocarbon separation. The oven temperature is programmed to ramp up (e.g., from 40°C to 250°C) to elute compounds with different boiling points at different times.

• Detection: As compounds elute from the column, they are detected by a Flame Ionization Detector (FID) or a Mass Spectrometer (MS). The time taken for a compound to elute is its retention time, a characteristic value that helps in its identification (e.g., Kovats Retention Index).[7]

Mass Spectrometry (MS)

Objective: To determine the molecular weight and obtain structural information from fragmentation patterns.

Methodology:

• Ionization: When coupled with GC, electron ionization (EI) is the most common method. Eluting compounds are bombarded with a high-energy electron beam (typically 70 eV), causing them to ionize and fragment.

• Mass Analysis: The resulting positively charged ions and fragments are accelerated into a mass analyzer (e.g., a quadrupole), which separates them based on their mass-to-charge ratio (m/z).

• Detection: An electron multiplier detects the ions, generating a mass spectrum that plots ion abundance versus m/z. The molecular ion peak (M+) confirms the molecular weight (112 for C8H16), and the fragmentation pattern provides clues about the molecule's structure (e.g., the location of branching and the double bond).

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To provide detailed information about the carbon-hydrogen framework of the molecule.

Methodology:

• Sample Preparation: A concentrated sample (5-10 mg) is dissolved in a deuterated solvent (e.g., CDCl3) in an NMR tube.

• ¹H NMR Spectroscopy:

  • Chemical Shift (δ): The position of a signal indicates the electronic environment of the protons. Protons on sp2 carbons (alkene) appear downfield (δ ≈ 4.9-5.8 ppm), while protons on sp3 carbons appear upfield (δ ≈ 0.9-2.0 ppm).

  • Integration: The area under each signal is proportional to the number of protons it represents.

  • Splitting (Multiplicity): The splitting pattern reveals the number of neighboring protons, as dictated by the n+1 rule.

• ¹³C NMR Spectroscopy:

  • This technique provides a signal for each unique carbon atom in the molecule.

  • Alkene carbons (sp2) typically resonate in the δ ≈ 110-150 ppm range, whereas alkane carbons (sp3) are found in the δ ≈ 10-60 ppm range. This allows for a clear distinction between isomers based on their carbon skeleton.

Infrared (IR) Spectroscopy

Objective: To identify the presence of specific functional groups.

Methodology:

• Sample Preparation: A drop of the neat liquid sample is placed between two salt plates (e.g., NaCl or KBr).

• Analysis: The sample is irradiated with infrared light, and the absorption of energy at specific frequencies is measured.

• Interpretation: For an alkene like 3-ethyl-1-hexene, key characteristic absorption bands include:

  • C=C Stretch: A moderate peak around 1640 cm⁻¹.

  • =C-H Stretch: A sharp peak just above 3000 cm⁻¹ (e.g., ~3080 cm⁻¹).

  • C-H Stretch (sp3): Sharp peaks just below 3000 cm⁻¹ (e.g., ~2850-2960 cm⁻¹).

The following diagram illustrates a typical workflow for isomer characterization.

Experimental workflow for isomer identification.

References

• 1. 3-ethyl-1-hexene [stenutz.eu]
• 2. 3-Ethyl-1-hexene | C8H16 | CID 103003 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Ethylhex-1-ene [webbook.nist.gov]
• 4. chemsynthesis.com [chemsynthesis.com]
• 5. 3-ethylhex-1-ene | 3404-58-8 [chemicalbook.com]
• 6. 3-Ethylhex-1-ene｜lookchem [lookchem.com]
• 7. 3-Ethylhex-1-ene [webbook.nist.gov]

An In-depth Technical Guide to the Reactivity of the Vinyl Group in 3-Ethyl-1-hexene

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Ethyl-1-hexene is a chiral alpha-olefin whose reactivity is primarily dictated by the presence of its terminal vinyl group. This guide provides a comprehensive technical overview of the chemical transformations involving this functional group. The steric hindrance imposed by the adjacent ethyl group at the C3 position influences the regioselectivity and stereoselectivity of these reactions. This document details the key reactions, including electrophilic additions, oxidation, and polymerization, and provides representative experimental protocols. The potential utility of 3-Ethyl-1-hexene as a synthetic building block in medicinal chemistry is also explored.

Introduction

The vinyl group (–CH=CH₂) is a cornerstone of organic synthesis, offering a versatile handle for a myriad of chemical transformations. In 3-Ethyl-1-hexene, the reactivity of this group is modulated by the presence of a chiral center at the C3 position, introducing a degree of steric hindrance that can be exploited for selective synthesis. Understanding the specific reactivity of 3-Ethyl-1-hexene is crucial for its application in the synthesis of fine chemicals and potential pharmaceutical intermediates. This guide aims to provide a detailed exploration of the key reactions involving the vinyl group of this particular alkene.

Physicochemical Properties of 3-Ethyl-1-hexene

A summary of the key physicochemical properties of 3-Ethyl-1-hexene is presented in the table below. These properties are essential for designing and executing chemical reactions, as well as for the purification of products.

Property	Value	Reference
Molecular Formula	C₈H₁₆	[1]
Molecular Weight	112.21 g/mol	[2][3]
CAS Number	3404-58-8	[2][3][4]
Boiling Point	110 °C	[4]
Density	0.715 g/mL	[4]
Refractive Index	1.407	[4]
Enthalpy of Vaporization (ΔvapH°)	38.5 kJ/mol	[2]

Reactivity of the Vinyl Group

The high electron density of the π-bond in the vinyl group makes it susceptible to attack by electrophiles, leading to a variety of addition reactions. The steric bulk of the ethyl group at the C3 position can influence the approach of reagents and the stability of intermediates, thereby affecting the outcome of these reactions.

Electrophilic Addition Reactions

Electrophilic additions are characteristic reactions of alkenes. The regioselectivity of these reactions with 3-Ethyl-1-hexene is generally governed by Markovnikov's rule, which predicts the formation of the more stable carbocation intermediate.

The addition of hydrogen halides (HX) to 3-Ethyl-1-hexene is expected to proceed via a secondary carbocation intermediate, leading to the formation of a 2-halo-3-ethylhexane.

• Reaction Scheme: CH₂(CH)CH(CH₂CH₃)CH₂CH₂CH₃ + HBr → CH₃CH(Br)CH(CH₂CH₃)CH₂CH₂CH₃

• Mechanism: The reaction is initiated by the electrophilic attack of the proton from HBr on the terminal carbon of the vinyl group, forming a more stable secondary carbocation at the C2 position. The subsequent nucleophilic attack by the bromide ion on the carbocation yields the final product.[5][6]

• Expected Regiochemical Outcome: The addition of HBr to 3-methyl-1-hexene, a structurally similar alkene, is predicted to follow Markovnikov's rule, with the hydrogen adding to the carbon with more hydrogen atoms.[7] This principle applies to 3-Ethyl-1-hexene as well.

Experimental Protocol: Hydrobromination of 1-Hexene (B165129) (Representative)

This protocol for 1-hexene can be adapted for 3-Ethyl-1-hexene.[8]

Step	Procedure
1. Reaction Setup	In a round-bottom flask, combine 3 mL of 1-hexene with 14 mL of 48% aqueous hydrobromic acid.
2. Reaction Conditions	Stir the mixture vigorously at room temperature. The reaction progress can be monitored by TLC or GC analysis.
3. Workup	After the reaction is complete, pour the mixture into a separatory funnel containing water and a suitable organic solvent (e.g., diethyl ether). Separate the organic layer, wash with saturated sodium bicarbonate solution and brine, and dry over anhydrous magnesium sulfate.
4. Purification	Remove the solvent under reduced pressure. The crude product can be purified by distillation to yield 2-bromohexane.

Acid-catalyzed hydration of 3-Ethyl-1-hexene will also follow Markovnikov's rule, yielding 3-ethyl-2-hexanol.

• Reaction Scheme: CH₂(CH)CH(CH₂CH₃)CH₂CH₂CH₃ + H₂O --(H⁺ catalyst)--> CH₃CH(OH)CH(CH₂CH₃)CH₂CH₂CH₃

Hydroboration-Oxidation

In contrast to acid-catalyzed hydration, hydroboration-oxidation provides a route to the anti-Markovnikov product. This two-step reaction sequence results in the syn-addition of a hydroxyl group to the less substituted carbon of the double bond.

• Reaction Scheme:

  • CH₂(CH)CH(CH₂CH₃)CH₂CH₂CH₃ + BH₃·THF → Intermediate Trialkylborane

  • Intermediate Trialkylborane + H₂O₂, NaOH → HOCH₂CH₂CH(CH₂CH₃)CH₂CH₂CH₃

• Significance: This reaction is highly valuable for the synthesis of primary alcohols from terminal alkenes.

Experimental Protocol: Hydroboration-Oxidation of 1-Hexene (Representative)

This detailed protocol for 1-hexene serves as a template for the reaction with 3-Ethyl-1-hexene.

Step	Procedure
1. Hydroboration	In a dry, nitrogen-flushed flask, dissolve 1-hexene in anhydrous THF. Cool the solution in an ice bath and add a solution of borane-THF complex (BH₃·THF) dropwise while maintaining the temperature below 20 °C. After the addition, stir the mixture at room temperature for 1 hour.
2. Oxidation	To the resulting trialkylborane solution, carefully add aqueous sodium hydroxide, followed by the dropwise addition of 30% hydrogen peroxide, keeping the temperature below 35 °C. Stir the mixture at room temperature for 1.5 hours.
3. Workup	Extract the reaction mixture with diethyl ether. Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.
4. Purification	Remove the solvent by rotary evaporation and purify the resulting alcohol by distillation.

Catalytic Hydrogenation

The vinyl group of 3-Ethyl-1-hexene can be readily reduced to an ethyl group through catalytic hydrogenation, yielding 3-ethylhexane. This reaction is typically carried out using a heterogeneous catalyst such as palladium on carbon (Pd/C) or platinum oxide (PtO₂) under a hydrogen atmosphere.

• Reaction Scheme: CH₂(CH)CH(CH₂CH₃)CH₂CH₂CH₃ + H₂ --(Catalyst)--> CH₃CH₂CH(CH₂CH₃)CH₂CH₂CH₃

Experimental Protocol: Catalytic Hydrogenation of 1-Hexene (Representative)

Step	Procedure
1. Reaction Setup	In a hydrogenation vessel, dissolve 1-hexene in a suitable solvent such as ethanol. Add a catalytic amount of 10% Pd/C.
2. Hydrogenation	Seal the vessel and purge with hydrogen gas. Pressurize the vessel with hydrogen (typically 1-4 atm) and stir the mixture vigorously at room temperature.
3. Monitoring	The reaction progress can be monitored by the uptake of hydrogen or by GC analysis of aliquots.
4. Workup	Upon completion, carefully vent the hydrogen and filter the reaction mixture through a pad of Celite to remove the catalyst.
5. Purification	Remove the solvent by distillation to obtain the alkane product.

Oxidation

The double bond of 3-Ethyl-1-hexene is susceptible to oxidative cleavage under various conditions. A study on the oxidation of linear hexene isomers, including 1-hexene, has shown that the position of the double bond significantly influences the reactivity and the distribution of oxidation products.[11][12][13] Ozonolysis, for instance, would cleave the double bond to yield formaldehyde (B43269) and 2-ethylpentanal.

Polymerization

3-Ethyl-1-hexene, as an alpha-olefin, can undergo polymerization, typically initiated by Ziegler-Natta or metallocene catalysts.[14][15] The steric hindrance at the C3 position may affect the rate of polymerization and the properties of the resulting polymer.

• Ziegler-Natta Polymerization: This method is widely used for the polymerization of 1-alkenes.[14][15][16][17] The choice of catalyst and cocatalyst can influence the tacticity of the polymer chain.

Experimental Protocol: Ziegler-Natta Polymerization of 1-Hexene (Representative)

This protocol outlines a general procedure for the polymerization of 1-hexene.[16]

Step	Procedure
1. Catalyst Preparation	In a glovebox, a supported Ziegler-Natta catalyst (e.g., TiCl₄ on MgCl₂) is prepared.
2. Polymerization	In a reaction vessel under an inert atmosphere, the catalyst is suspended in a non-polar solvent (e.g., hexane). The monomer, 1-hexene, is introduced, followed by the addition of a co-catalyst such as triethylaluminum (B1256330) (TEA).
3. Reaction Conditions	The reaction is typically carried out at a controlled temperature and pressure. The polymerization is often exothermic and may require cooling.
4. Quenching	The polymerization is terminated by the addition of an alcohol (e.g., ethanol).
5. Polymer Isolation	The polymer is precipitated, washed to remove catalyst residues, and dried.

Metathesis

Olefin metathesis is a powerful tool for the formation of new carbon-carbon double bonds.[18] The vinyl group of 3-Ethyl-1-hexene can participate in self-metathesis or cross-metathesis reactions with other alkenes, catalyzed by ruthenium or molybdenum-based catalysts.[19][20]

Visualization of Reaction Pathways

The following diagrams, generated using the DOT language, illustrate key reaction pathways for the vinyl group of 3-Ethyl-1-hexene.

Caption: General pathways for electrophilic addition to 3-Ethyl-1-hexene.

Caption: Hydrogenation and polymerization of 3-Ethyl-1-hexene.

Relevance in Drug Development

While 3-Ethyl-1-hexene is not a common starting material in reported drug syntheses, its structural motif and the reactivity of its vinyl group offer potential for applications in medicinal chemistry. The 2-ethylhexyl group is found in some pharmaceutical compounds and cosmetic ingredients.[21][22] The vinyl group serves as a versatile handle for introducing various functional groups through the reactions described above, potentially leading to the synthesis of novel bioactive molecules. For instance, the conversion of the vinyl group to a primary alcohol via hydroboration-oxidation could be a key step in the synthesis of more complex drug intermediates. The synthesis of pharmaceutical compounds often involves the construction of complex carbon skeletons, and the reactions of alkenes are fundamental to this process.[23][24][25][26]

Conclusion

The vinyl group of 3-Ethyl-1-hexene exhibits a rich and versatile reactivity, characteristic of a sterically hindered terminal alkene. This guide has provided a detailed overview of the primary transformations, including electrophilic additions, oxidation, and polymerization, supported by representative experimental protocols. While specific quantitative data for 3-Ethyl-1-hexene remains sparse in the literature, the principles of alkene reactivity and data from analogous systems provide a strong foundation for researchers to explore its synthetic potential. The strategic functionalization of the vinyl group opens avenues for the creation of novel molecules with potential applications in materials science and drug discovery.

References

• 1. 3-Ethyl-1-hexene | C8H16 | CID 103003 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Ethylhex-1-ene [webbook.nist.gov]
• 3. 3-Ethylhex-1-ene [webbook.nist.gov]
• 4. chemsynthesis.com [chemsynthesis.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. 3.2.1 – Hydrohalogenation of Alkenes – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
• 7. Solved Explain the regiochemical outcome of a | Chegg.com [chegg.com]
• 8. homework.study.com [homework.study.com]
• 9. osti.gov [osti.gov]
• 10. cdnsciencepub.com [cdnsciencepub.com]
• 11. osti.gov [osti.gov]
• 12. Products from the Oxidation of Linear Isomers of Hexene - PMC [pmc.ncbi.nlm.nih.gov]
• 13. osti.gov [osti.gov]
• 14. Ziegler–Natta catalyst - Wikipedia [en.wikipedia.org]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. Study on the synthesis of hexene-1 catalyzed by Ziegler-N... [degruyterbrill.com]
• 17. Study on the synthesis of hexene-1 catalyzed by Ziegler-N... [degruyterbrill.com]
• 18. Olefin metathesis - Wikipedia [en.wikipedia.org]
• 19. researchgate.net [researchgate.net]
• 20. pubs.acs.org [pubs.acs.org]
• 21. Eco-friendly methodologies for the synthesis of some aromatic esters, well-known cosmetic ingredients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. mdpi.com [mdpi.com]
• 24. mdpi.com [mdpi.com]
• 25. Synthesis and clinical application of new drugs approved by FDA in 2022 - PMC [pmc.ncbi.nlm.nih.gov]
• 26. chegg.com [chegg.com]

Thermochemical Profile of 3-Ethyl-1-hexene: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data for 3-Ethyl-1-hexene (CAS: 3404-58-8), a C8 olefin of interest in various chemical syntheses. The document summarizes key quantitative data, outlines detailed experimental protocols for the determination of these properties, and includes a visualization of a potential synthetic pathway.

Core Thermochemical Data

The following tables provide a summary of the known thermochemical properties of 3-Ethyl-1-hexene. It is important to note that while experimental data is available for some properties, others are derived from computational methods.

Table 1: Enthalpy and Gibbs Free Energy of Formation

Property	Value	Units	Source	Method
Enthalpy of Formation (hf)	-88.30	kJ/mol	Cheméo[1]	Joback Method (Computational)
Standard Gibbs Free Energy of Formation (gf)	101.88	kJ/mol	Cheméo[1]	Joback Method (Computational)

Table 2: Thermodynamic Properties of Phase Change

Property	Value	Units	Source	Method
Enthalpy of Vaporization (hvap)	38.50	kJ/mol	NIST Webbook[2][3]	Experimental
Enthalpy of Fusion (hfus)	11.67	kJ/mol	Cheméo[1]	Joback Method (Computational)

Table 3: Heat Capacity and Other Physical Properties

Property	Value	Units	Temperature (K)	Source	Method
Ideal Gas Heat Capacity (cpg)	217.60	J/mol·K	378.68	Cheméo[1]	Joback Method (Computational)
230.47	J/mol·K	407.12	Cheméo[1]	Joback Method (Computational)
242.84	J/mol·K	435.56	Cheméo[1]	Joback Method (Computational)
254.71	J/mol·K	464.00	Cheméo[1]	Joback Method (Computational)
266.10	J/mol·K	492.44	Cheméo[1]	Joback Method (Computational)
277.03	J/mol·K	520.88	Cheméo[1]	Joback Method (Computational)
287.50	J/mol·K	549.32	Cheméo[1]	Joback Method (Computational)
Normal Boiling Point (tb)	378.68	K	N/A	Cheméo[1]	Joback Method (Computational)
Normal Melting Point (tf)	163.16	K	N/A	Cheméo[1]	Joback Method (Computational)

Experimental Protocols

Determination of the Enthalpy of Formation (ΔfH°) by Bomb Calorimetry

The standard enthalpy of formation of a volatile organic compound like 3-Ethyl-1-hexene is typically determined indirectly from its enthalpy of combustion, measured using a bomb calorimeter.

Principle: A known mass of the substance is completely combusted in a constant-volume container (the "bomb") filled with excess oxygen under pressure. The heat released by the combustion reaction is absorbed by the surrounding water bath, and the resulting temperature change is measured.

Apparatus:

• Parr-type bomb calorimeter

• High-precision thermometer (e.g., Beckmann thermometer or a digital equivalent)

• Oxygen cylinder with pressure regulator

• Pellet press (for solid samples, not required for liquids)

• Fuse wire (typically platinum or a nickel-chromium alloy)

• Crucible (platinum or quartz)

• Analytical balance

Procedure:

• Calibration: The heat capacity of the calorimeter system (Ccal) is first determined by combusting a known mass of a standard substance with a precisely known heat of combustion, such as benzoic acid.

• Sample Preparation: A precisely weighed sample of 3-Ethyl-1-hexene (typically encapsulated in a gelatin capsule for volatile liquids to prevent evaporation) is placed in the crucible. A fuse wire of known mass and length is connected to the electrodes of the bomb head, with the wire in contact with the sample.

• Assembly and Pressurization: The bomb is sealed and purged with a small amount of oxygen to remove atmospheric nitrogen. It is then filled with pure oxygen to a pressure of approximately 30 atm.

• Calorimetry: The pressurized bomb is submerged in a known volume of water in the calorimeter's insulated bucket. The system is allowed to reach thermal equilibrium, and the initial temperature is recorded.

• Ignition and Data Acquisition: The sample is ignited by passing an electric current through the fuse wire. The temperature of the water is recorded at regular intervals until it reaches a maximum and then begins to cool.

• Corrections: The raw temperature change is corrected for heat exchange with the surroundings. Corrections are also made for the heat released by the combustion of the fuse wire and any side reactions, such as the formation of nitric acid from residual nitrogen.

• Calculation: The heat of combustion at constant volume (ΔUcomb) is calculated. This is then converted to the enthalpy of combustion at constant pressure (ΔHcomb), and finally, the standard enthalpy of formation is calculated using Hess's Law.

Determination of Heat Capacity (Cp) by Differential Scanning Calorimetry (DSC)

The specific heat capacity of liquid 3-Ethyl-1-hexene can be determined using Differential Scanning Calorimetry (DSC) in accordance with methods such as ASTM E1269.[4][5]

Principle: DSC measures the difference in heat flow between a sample and a reference material as a function of temperature. By comparing the heat flow required to raise the temperature of the sample to that of a standard with a known heat capacity (e.g., sapphire), the heat capacity of the sample can be determined.

Apparatus:

• Differential Scanning Calorimeter (DSC)

• Hermetically sealed sample pans (e.g., aluminum)

• A sapphire standard for calibration

• Analytical balance

Procedure:

• Baseline Correction: An initial DSC run is performed with two empty sample pans to establish the baseline heat flow of the instrument.

• Calibration: A precisely weighed sapphire standard is placed in the sample pan, and a DSC scan is performed over the desired temperature range at a constant heating rate (e.g., 20 °C/min).[4]

• Sample Analysis: The sapphire standard is replaced with a precisely weighed sample of 3-Ethyl-1-hexene in a hermetically sealed pan, and the DSC scan is repeated under the same conditions as the calibration run.

• Calculation: The heat capacity of the sample at a given temperature is calculated by comparing the heat flow to the sample with the heat flow to the sapphire standard at that same temperature, taking into account the masses of the sample and the standard.

Synthesis of 3-Ethyl-1-hexene

A potential laboratory-scale synthesis of 3-Ethyl-1-hexene has been reported, which can be visualized as a multi-step process.[6] The following diagram illustrates the logical workflow for such a synthesis.

Caption: A logical workflow for the synthesis of 3-Ethyl-1-hexene.

References

• 1. chemeo.com [chemeo.com]
• 2. 3-Ethylhex-1-ene [webbook.nist.gov]
• 3. 3-Ethylhex-1-ene [webbook.nist.gov]
• 4. infinitalab.com [infinitalab.com]
• 5. mse.ucr.edu [mse.ucr.edu]
• 6. chemsynthesis.com [chemsynthesis.com]

An In-depth Technical Guide to 3-Ethyl-1-hexene: Discovery and Historical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-ethyl-1-hexene, a valuable alkene in organic synthesis. The document details its physical and spectroscopic properties, historical synthesis, and detailed experimental protocols for its preparation. The information is intended to serve as a foundational resource for researchers and professionals in organic chemistry and drug development, facilitating a deeper understanding of this compound's characteristics and synthesis.

Introduction

3-Ethyl-1-hexene (CAS No. 3404-58-8) is an eight-carbon alpha-olefin with the molecular formula C₈H₁₆.[1] Its structure features a hexene backbone with an ethyl group at the third carbon position, resulting in a chiral center. This branched alkene serves as a versatile intermediate in the synthesis of various organic compounds and is of interest to researchers exploring the impact of aliphatic branching on the physicochemical properties and reactivity of molecules. This guide will cover the known physical and chemical data of 3-ethyl-1-hexene, delve into its historical synthesis, and provide detailed experimental procedures for its preparation.

Physicochemical and Spectroscopic Data

A summary of the key physical and spectroscopic data for 3-ethyl-1-hexene is presented below. This information is crucial for its identification, purification, and use in synthetic applications.

Physical Properties

The physical properties of 3-ethyl-1-hexene are summarized in the table below. These values have been compiled from various sources and provide a baseline for its handling and characterization.

Property	Value	Reference
Molecular Formula	C₈H₁₆	[1]
Molecular Weight	112.21 g/mol	[1]
Boiling Point	110-112.4 °C	[2][3]
Density	0.715-0.719 g/cm³	[3]
Refractive Index	1.4050-1.407	[2][3]
Melting Point	-103.01 °C (estimate)

Spectroscopic Data

While a complete set of publicly available, explicitly assigned spectra for 3-ethyl-1-hexene is limited, data for its isomers and related compounds provide valuable reference points for its characterization. The expected spectroscopic features are outlined below.

¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum of 3-ethyl-1-hexene is expected to show characteristic signals for the vinyl protons of the terminal alkene (around 4.9-5.8 ppm), a multiplet for the chiral proton at the C3 position, and signals for the various methylene (B1212753) and methyl groups in the ethyl and propyl chains.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum should display eight distinct signals corresponding to the eight carbon atoms in the molecule. The two sp² hybridized carbons of the double bond are expected to appear in the downfield region (around 114 and 143 ppm). The remaining sp³ hybridized carbons will appear in the upfield region.

IR (Infrared) Spectroscopy: The IR spectrum of 3-ethyl-1-hexene will exhibit characteristic absorption bands for the C-H stretching of the vinyl group (around 3080 cm⁻¹), C=C stretching of the alkene (around 1640 cm⁻¹), and C-H stretching of the aliphatic parts of the molecule (below 3000 cm⁻¹).

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M⁺) at m/z = 112. The fragmentation pattern will be characteristic of a branched alkene, with prominent peaks resulting from the loss of alkyl fragments.

Historical Synthesis

The precise historical details of the first synthesis of 3-ethyl-1-hexene, including the specific researchers and the exact date, are not prominently documented in readily available literature. However, its synthesis falls within the broader context of the development of fundamental organic reactions in the 20th century. The preparation of such alkenes would have become feasible with the advent of powerful carbon-carbon bond-forming reactions like the Grignard and Wittig reactions. It is likely that 3-ethyl-1-hexene was first prepared as part of systematic studies on the synthesis and properties of isomeric alkenes.

Experimental Protocols for Synthesis

Several synthetic routes can be employed for the preparation of 3-ethyl-1-hexene. Below are detailed experimental protocols for two common and effective methods: the Grignard reaction and the Wittig reaction. Additionally, a method involving the reduction of a substituted alkyne is described.

Synthesis via Grignard Reaction

This method involves the reaction of a Grignard reagent with an appropriate aldehyde, followed by dehydration of the resulting alcohol.

Workflow Diagram:

Caption: Grignard synthesis of 3-Ethyl-1-hexene.

Experimental Protocol:

• Step 1: Preparation of Propylmagnesium Bromide. In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (1.2 equiv.). Add anhydrous diethyl ether to cover the magnesium. A small crystal of iodine can be added to initiate the reaction. Add a solution of 1-bromopropane (1.0 equiv.) in anhydrous diethyl ether dropwise from the dropping funnel. The reaction is initiated by gentle warming and then maintained at a gentle reflux. After the addition is complete, continue stirring for 30 minutes.

• Step 2: Reaction with Acrolein. Cool the Grignard reagent solution in an ice bath. Add a solution of freshly distilled acrolein (1.0 equiv.) in anhydrous diethyl ether dropwise with vigorous stirring, maintaining the temperature below 10 °C. After the addition is complete, allow the mixture to warm to room temperature and stir for an additional hour.

• Step 3: Workup and Dehydration. Carefully pour the reaction mixture onto a mixture of crushed ice and saturated aqueous ammonium (B1175870) chloride solution. Separate the ethereal layer and extract the aqueous layer with diethyl ether. Combine the organic layers, dry over anhydrous magnesium sulfate, and remove the solvent under reduced pressure to obtain the crude 3-ethyl-1-hexen-3-ol. For dehydration, the crude alcohol is mixed with a catalytic amount of a strong acid (e.g., sulfuric acid or p-toluenesulfonic acid) and heated. The resulting alkene is distilled from the reaction mixture. The distillate is washed with saturated sodium bicarbonate solution and water, dried over anhydrous calcium chloride, and purified by fractional distillation.

Synthesis via Wittig Reaction

The Wittig reaction provides a highly selective method for the formation of the double bond.

Workflow Diagram:

Caption: Wittig synthesis of 3-Ethyl-1-hexene.

Experimental Protocol:

• Step 1: Preparation of the Phosphonium Ylide. In a flame-dried, two-necked round-bottom flask under a nitrogen atmosphere, suspend ethyltriphenylphosphonium bromide (1.1 equiv.) in anhydrous tetrahydrofuran (B95107) (THF). Cool the suspension to 0 °C and add a solution of a strong base such as n-butyllithium (1.0 equiv.) in hexanes dropwise. The formation of the orange-red ylide is observed.

• Step 2: Wittig Reaction. To the ylide solution at 0 °C, add a solution of 2-pentanone (1.0 equiv.) in anhydrous THF dropwise. After the addition, allow the reaction mixture to warm to room temperature and stir for several hours or until TLC analysis indicates the consumption of the aldehyde.

• Step 3: Workup and Purification. Quench the reaction by adding water. Extract the mixture with pentane (B18724). The combined organic layers are washed with brine and dried over anhydrous sodium sulfate. The solvent is removed by distillation. The triphenylphosphine oxide byproduct can be largely removed by precipitation from a concentrated pentane solution at low temperature. The crude 3-ethyl-1-hexene is then purified by fractional distillation.

Synthesis via Reduction of 3-Ethyl-1-hexyne

This method involves the partial reduction of an alkyne to an alkene.

Workflow Diagram:

Caption: Synthesis of 3-Ethyl-1-hexene via alkyne reduction.

Experimental Protocol:

• Synthesis of 3-Ethyl-1-hexyne: This precursor can be synthesized by the alkylation of a terminal alkyne. For instance, the reaction of the lithium salt of 1-butyne (B89482) with ethyl bromide.

• Partial Reduction: The partial hydrogenation of 3-ethyl-1-hexyne to 3-ethyl-1-hexene can be achieved using a poisoned catalyst, such as Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead acetate (B1210297) and quinoline), under a hydrogen atmosphere. The reaction is monitored by GC to prevent over-reduction to the corresponding alkane. Once the starting alkyne is consumed, the catalyst is filtered off, and the resulting alkene is purified by distillation.

Conclusion

3-Ethyl-1-hexene is a structurally interesting and synthetically useful branched alkene. While its historical discovery is not prominently detailed, its synthesis is readily achievable through established and reliable organic reactions such as the Grignard and Wittig reactions, or by the partial reduction of the corresponding alkyne. The data and protocols presented in this guide provide a solid foundation for researchers and professionals to confidently work with and utilize 3-ethyl-1-hexene in their synthetic endeavors. Further research to fully characterize its spectroscopic properties and explore its applications in various fields of chemistry is encouraged.

References

• 1. 3-Ethyl-1-hexene | C8H16 | CID 103003 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-ethyl-1-hexene [stenutz.eu]
• 3. chemsynthesis.com [chemsynthesis.com]

Quantum Mechanical Insights into the Conformational Landscape of 3-Ethyl-1-hexene

A Technical Guide for Researchers in Computational Chemistry and Drug Development

This technical guide provides a comprehensive overview of the application of quantum mechanical methods to elucidate the conformational isomers of 3-ethyl-1-hexene. For researchers and professionals in drug development and chemical sciences, understanding the three-dimensional structure and relative energies of flexible molecules is paramount for predicting their physicochemical properties, reactivity, and biological interactions. This document outlines the theoretical background, computational methodologies, and expected results from a rigorous quantum mechanical study of 3-ethyl-1-hexene, a branched alkene with significant conformational flexibility.

Introduction to the Conformational Complexity of 3-Ethyl-1-hexene

3-Ethyl-1-hexene (C8H16) is a chiral alkene possessing multiple rotatable bonds, leading to a complex potential energy surface with numerous conformational isomers.[1][2][3] The presence of a stereocenter at the C3 position further diversifies the conformational landscape. The overall shape and energy of each conformer are determined by a delicate balance of steric hindrance, torsional strain, and weak intramolecular interactions. Identifying the low-energy conformers is crucial as they are the most likely to be populated at room temperature and thus dictate the macroscopic properties of the molecule.

Theoretical Framework and Computational Methodology

A thorough investigation of the conformational space of 3-ethyl-1-hexene necessitates the use of ab initio quantum mechanical calculations. Density Functional Theory (DFT) offers a favorable balance between computational cost and accuracy for systems of this size.

Computational Protocol

A systematic computational workflow is essential for a comprehensive conformational analysis. The following protocol outlines the key steps that would be employed in a typical study.

• Initial Conformer Generation: A preliminary exploration of the conformational space can be performed using molecular mechanics force fields (e.g., MMFF94) to generate a large set of initial structures by systematically rotating around all single bonds.

• Geometry Optimization: The generated conformers are then subjected to geometry optimization using a DFT method. A common choice is the B3LYP functional combined with a Pople-style basis set such as 6-31G(d). This level of theory provides reliable geometries for organic molecules.

• Frequency Calculations: Following optimization, vibrational frequency calculations are performed at the same level of theory. These calculations serve two purposes: to confirm that the optimized structures correspond to true energy minima (i.e., no imaginary frequencies) and to compute the zero-point vibrational energy (ZPVE) and other thermal corrections.

• Single-Point Energy Refinement: To obtain more accurate relative energies, single-point energy calculations are performed on the optimized geometries using a larger basis set and potentially a higher level of theory, such as MP2 or a double-hybrid DFT functional with a correlation-consistent basis set (e.g., cc-pVTZ).

A visual representation of this workflow is provided below.

Caption: A typical workflow for the computational analysis of molecular conformers.

Predicted Conformational Isomers and Energetics

The following table summarizes hypothetical but realistic quantitative data for the lowest energy conformers of (R)-3-ethyl-1-hexene, as would be obtained from the computational protocol described above. The relative energies are reported with respect to the most stable conformer.

Conformer ID	Dihedral Angle (C1-C2-C3-C4) (°)	Dihedral Angle (C2-C3-C4-C5) (°)	Relative Energy (kcal/mol)	Rotational Constant A (GHz)	Rotational Constant B (GHz)	Rotational Constant C (GHz)
I	-178.5	62.1	0.00	2.854	1.123	0.987
II	65.2	63.5	0.45	2.912	1.098	1.011
III	-177.9	178.9	0.88	3.543	0.876	0.812
IV	64.8	-179.2	1.21	3.601	0.854	0.799
V	-63.1	61.5	1.55	2.543	1.211	1.154

Interconversion Pathways and Energy Barriers

The different conformers of 3-ethyl-1-hexene are not static but are in constant interconversion at room temperature. The energy barriers separating these conformers can be calculated by performing transition state searches. Understanding these barriers is crucial for predicting the dynamics of the molecule.

The diagram below illustrates the logical relationship between different conformational states and the transition states that connect them.

Caption: A simplified representation of the interconversion between low-energy conformers via transition states.

Conclusion and Future Directions

This technical guide has outlined a comprehensive quantum mechanical approach for the study of 3-ethyl-1-hexene isomers. While no specific experimental or computational studies are currently published for this molecule, the methodologies presented here are standard in the field and provide a robust framework for such an investigation.

Future work should focus on performing these calculations to generate a complete map of the potential energy surface. The results of these studies would be invaluable for understanding the behavior of this molecule and could be benchmarked against future experimental studies, such as those using rotational spectroscopy. For drug development professionals, a detailed understanding of the conformational preferences of even simple molecules like 3-ethyl-1-hexene can provide insights into the behavior of more complex, biologically active compounds.

References

• 1. 3-ethyl-1-hexene [stenutz.eu]
• 2. 3-Ethyl-1-hexene | C8H16 | CID 103003 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Ethylhex-1-ene [webbook.nist.gov]

Protocols & Analytical Methods

Application Notes and Protocols for 3-Ethyl-1-hexene as a Comonomer in Ziegler-Natta Polymerization

Disclaimer: Extensive literature searches did not yield specific experimental data or detailed protocols for the use of 3-ethyl-1-hexene as a comonomer in Ziegler-Natta polymerization of ethylene (B1197577). The following application notes and protocols are therefore based on established principles of Ziegler-Natta catalysis and generalized findings for the copolymerization of ethylene with other branched α-olefins, such as 3-methyl-1-butene, and linear α-olefins like 1-hexene. The provided quantitative data is illustrative and intended to demonstrate the expected trends and data presentation formats. Researchers should treat these protocols as a starting point and optimize the reaction conditions for their specific catalyst system and desired polymer properties.

Introduction

Ziegler-Natta catalysts are a cornerstone of the polyolefin industry, enabling the production of a wide range of polyethylene (B3416737) and polypropylene (B1209903) materials.[1] The incorporation of α-olefin comonomers into a polyethylene backbone is a key strategy for producing linear low-density polyethylene (LLDPE), a material with enhanced flexibility, toughness, and stress-crack resistance compared to high-density polyethylene (HDPE).[2]

3-Ethyl-1-hexene is a branched α-olefin that, when used as a comonomer, is expected to introduce short-chain branches with a butyl group into the polyethylene chain. The presence of this bulkier branch, compared to the ethyl branch from 1-butene (B85601) or the butyl branch from 1-hexene, can significantly disrupt the crystalline structure of the polymer, leading to lower density and crystallinity, and potentially unique mechanical and thermal properties. The steric hindrance of the ethyl group at the 3-position may, however, influence its reactivity and incorporation rate during polymerization.

These application notes provide a generalized framework for researchers and scientists to explore the use of 3-ethyl-1-hexene as a comonomer in Ziegler-Natta catalyzed ethylene polymerization.

Expected Effects of 3-Ethyl-1-hexene Incorporation

The introduction of 3-ethyl-1-hexene as a comonomer is anticipated to influence the Ziegler-Natta polymerization process and the resulting polymer properties in the following ways:

• Catalyst Activity: The steric bulk of 3-ethyl-1-hexene may lead to a decrease in catalyst activity compared to the polymerization with less hindered linear α-olefins like 1-hexene. This is due to the potentially slower coordination and insertion of the bulkier comonomer at the active titanium center.

• Comonomer Incorporation: The incorporation of 3-ethyl-1-hexene is expected to be lower than that of linear α-olefins of similar carbon number under identical polymerization conditions due to steric hindrance.

• Polymer Properties:

  • Density and Crystallinity: Increased incorporation of 3-ethyl-1-hexene will lead to a decrease in the density and crystallinity of the resulting polyethylene. The bulky butyl branches disrupt the regular packing of the polymer chains.

  • Melting Point (Tm): A corresponding decrease in the melting point is expected with higher comonomer content.

  • Molecular Weight (Mw and Mn) and Molecular Weight Distribution (MWD): The introduction of a comonomer can influence the rates of chain propagation and chain transfer reactions, potentially affecting the molecular weight and its distribution.

Illustrative Quantitative Data

The following tables present hypothetical data to illustrate the expected trends when copolymerizing ethylene with 3-ethyl-1-hexene using a conventional MgCl₂-supported TiCl₄ Ziegler-Natta catalyst.

Table 1: Effect of 3-Ethyl-1-hexene Concentration on Polymerization Activity and Polymer Properties

Run	[3-Ethyl-1-hexene] (mol/L)	Catalyst Activity (kg PE / (mol Ti · h · bar))	3-Ethyl-1-hexene Incorporation (mol%)	Density (g/cm³)	Melting Point (°C)	Mw ( g/mol )	MWD (Mw/Mn)
1	0	50	0	0.960	135	250,000	4.5
2	0.1	45	1.2	0.935	128	240,000	4.7
3	0.2	40	2.1	0.922	122	230,000	4.9
4	0.4	35	3.5	0.910	115	215,000	5.1

Note: This data is illustrative and assumes a typical Ziegler-Natta catalyst system. Actual results will vary depending on the specific catalyst, cocatalyst, and reaction conditions.

Experimental Protocols

The following are generalized protocols for the slurry-phase polymerization of ethylene and 3-ethyl-1-hexene using a Ziegler-Natta catalyst.

Materials

• Catalyst: High-activity MgCl₂-supported TiCl₄ catalyst (e.g., 4th generation Ziegler-Natta catalyst).

• Cocatalyst: Triethylaluminum (TEAL) or other suitable alkylaluminum compound.

• Solvent: Anhydrous n-hexane or n-heptane.

• Monomer: Polymerization-grade ethylene.

• Comonomer: 3-Ethyl-1-hexene (purified and dried).

• Chain Transfer Agent (optional): Hydrogen.

• Quenching Agent: Acidified ethanol (B145695) (e.g., 5% HCl in ethanol).

• Inert Gas: High-purity nitrogen or argon.

Generalized Slurry-Phase Polymerization Protocol

• Reactor Preparation:

  • A stainless-steel autoclave reactor equipped with a mechanical stirrer, temperature and pressure controllers, and inlet/outlet ports is thoroughly cleaned, dried, and purged with inert gas.

  • The reactor is charged with the desired amount of anhydrous solvent (e.g., 1 L of n-hexane).

• Introduction of Reactants:

  • The solvent is saturated with ethylene at the desired reaction temperature and pressure.

  • The desired amount of 3-ethyl-1-hexene is injected into the reactor.

  • The cocatalyst (e.g., TEAL) is added to the reactor and allowed to scavenge any remaining impurities.

  • The Ziegler-Natta catalyst, suspended in a small amount of solvent, is injected into the reactor to initiate polymerization.

• Polymerization:

  • The polymerization is carried out at a constant temperature (e.g., 70-90 °C) and ethylene pressure (e.g., 5-10 bar) for a predetermined time (e.g., 1-2 hours).

  • Ethylene is continuously fed to the reactor to maintain a constant pressure.

  • If hydrogen is used as a chain transfer agent, its partial pressure is maintained throughout the reaction.

• Termination and Product Recovery:

  • The polymerization is terminated by venting the ethylene and injecting the quenching agent (acidified ethanol).

  • The polymer slurry is stirred for 30 minutes to deactivate the catalyst residues.

  • The resulting polymer powder is collected by filtration, washed repeatedly with ethanol and then with a neutral solvent (e.g., acetone), and dried in a vacuum oven at 60-80 °C to a constant weight.

Visualizations

Ziegler-Natta Polymerization Mechanism

Caption: Generalized mechanism of Ziegler-Natta polymerization.

Experimental Workflow for Copolymer Synthesis and Characterization

Caption: Workflow for synthesis and characterization.

Conclusion

While specific data on the Ziegler-Natta copolymerization of ethylene with 3-ethyl-1-hexene is scarce, the general principles of α-olefin copolymerization provide a solid foundation for investigation. The use of 3-ethyl-1-hexene as a comonomer presents an opportunity to synthesize novel polyethylene materials with potentially unique properties due to its branched structure. The provided protocols and illustrative data serve as a guide for researchers to design and conduct experiments in this promising area. Careful optimization of reaction parameters and thorough characterization of the resulting polymers will be crucial for understanding the structure-property relationships of these new materials.

References

• 1. Copolymerization of ethylene with α-olefins over highly active supported Ziegler-Natta catalyst with vanadium active component [poj.ippi.ac.ir]
• 2. Assessing 1,9-Decadiene/Ethylene Copolymerization with Ziegler–Natta Catalyst to Access Long Chain-Branched Polyethylene - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Metallocene-Catalyzed Copolymerization of Ethylene and 3-Ethyl-1-hexene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metallocene-catalyzed polymerization has revolutionized the synthesis of polyolefins, enabling precise control over polymer microstructure and properties. This level of control is particularly crucial in the development of advanced materials for specialized applications, including in the pharmaceutical and drug delivery fields, where polymer characteristics such as crystallinity, molecular weight, and comonomer distribution directly impact performance. The copolymerization of ethylene (B1197577) with α-olefins, such as 3-Ethyl-1-hexene, allows for the tailoring of these properties to meet specific demands.

These application notes provide a comprehensive overview and detailed protocols for the metallocene-catalyzed copolymerization of ethylene and the branched α-olefin, 3-Ethyl-1-hexene. While specific data for 3-Ethyl-1-hexene is limited in publicly available literature, the protocols and data presented herein are based on established procedures for similar branched α-olefins and provide a strong foundation for researchers entering this field.

Key Concepts in Metallocene Catalysis

Metallocene catalysts are organometallic compounds typically consisting of a transition metal (e.g., Zirconium, Titanium) sandwiched between two cyclopentadienyl-type ligands. When activated by a cocatalyst, such as methylaluminoxane (B55162) (MAO), they form highly active single-site catalysts. This single-site nature is key to producing polymers with narrow molecular weight distributions (MWD) and uniform comonomer incorporation, in contrast to traditional Ziegler-Natta catalysts which are multi-sited and produce more heterogeneous polymers.

The choice of metallocene catalyst, cocatalyst, and polymerization conditions significantly influences the resulting copolymer's properties. For instance, the geometry of the metallocene ligand framework can affect the stereochemistry of the polymer chain and the degree of comonomer incorporation.

Experimental Protocols

The following protocols provide a general framework for the slurry-phase copolymerization of ethylene and 3-Ethyl-1-hexene. All procedures should be carried out under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk line or glovebox techniques to exclude oxygen and moisture, which can deactivate the catalyst.

Materials and Reagents

• Metallocene Catalyst: e.g., rac-Et(Ind)₂ZrCl₂ (rac-ethylenebis(indenyl)zirconium dichloride) or similar ansa-metallocene.

• Cocatalyst: Methylaluminoxane (MAO) solution in toluene (B28343) (e.g., 10 wt%).

• Monomers:

  • Ethylene (polymerization grade, >99.9%)

  • 3-Ethyl-1-hexene (>98%)

• Solvent: Toluene (anhydrous, polymerization grade).

• Scavenger: Triisobutylaluminum (TIBA) or other suitable alkylaluminum compound.

• Quenching Agent: Acidified methanol (B129727) (e.g., 5% HCl in methanol).

• Washing Solvent: Methanol.

Monomer and Solvent Purification

• Toluene: Purge with nitrogen and pass through columns of activated alumina (B75360) and supported copper catalyst to remove moisture and oxygen.

• 3-Ethyl-1-hexene: Stir over calcium hydride (CaH₂) overnight under nitrogen, then vacuum distill. Store over molecular sieves in a glovebox.

• Ethylene: Pass through a series of purification columns containing molecular sieves and a deoxo catalyst.

General Slurry-Phase Copolymerization Procedure

• Reactor Setup: A jacketed glass or stainless-steel reactor equipped with a mechanical stirrer, temperature probe, gas inlet, and injection ports is assembled and thoroughly dried under vacuum while heating. The reactor is then backfilled with nitrogen.

• Solvent and Comonomer Addition: Anhydrous toluene is transferred to the reactor via cannula. The desired amount of purified 3-Ethyl-1-hexene is then added.

• Scavenging: A scavenger such as TIBA is added to the reactor to react with any remaining impurities. The mixture is stirred at the desired reaction temperature.

• Ethylene Saturation: The reactor is pressurized with ethylene to the desired partial pressure, and the solvent is allowed to become saturated while stirring.

• Catalyst Activation and Injection: In a separate Schlenk flask or in a glovebox, the metallocene catalyst is dissolved in a small amount of toluene. The MAO solution is then added to activate the catalyst. The activated catalyst solution is then rapidly injected into the reactor to initiate polymerization.

• Polymerization: The polymerization is allowed to proceed for a predetermined time, maintaining constant temperature and ethylene pressure. Ethylene consumption can be monitored using a mass flow controller.

• Quenching: The polymerization is terminated by injecting acidified methanol into the reactor.

• Polymer Isolation and Purification: The polymer precipitate is collected by filtration, washed extensively with methanol, and then dried in a vacuum oven at 60-80°C to a constant weight.

Data Presentation

The following tables summarize typical quantitative data obtained from metallocene-catalyzed copolymerization of ethylene with α-olefins. Note: Specific data for 3-Ethyl-1-hexene is scarce; therefore, the data presented is representative of copolymerizations with similar branched and linear α-olefins, such as 1-hexene, and should be considered as a guideline.

Table 1: Effect of 3-Ethyl-1-hexene Concentration on Copolymerization

Run	Ethylene Pressure (bar)	[3-Ethyl-1-hexene] (mol/L)	Catalyst Activity (kg Pol / (mol Zr * h))	Comonomer Incorporation (mol%)	Mₙ ( kg/mol )	MWD (Mₙ/Mₙ)	Tₘ (°C)
1	2	0.1	5000	2.5	120	2.2	125
2	2	0.2	4800	4.8	110	2.3	118
3	2	0.5	4500	9.5	95	2.4	105
4	2	1.0	4000	15.2	80	2.5	92

Conditions: 70°C, rac-Et(Ind)₂ZrCl₂/MAO, Toluene.

Table 2: Effect of Polymerization Temperature on Copolymerization

Run	Temperature (°C)	Ethylene Pressure (bar)	[3-Ethyl-1-hexene] (mol/L)	Catalyst Activity (kg Pol / (mol Zr * h))	Comonomer Incorporation (mol%)	Mₙ ( kg/mol )	MWD (Mₙ/Mₙ)	Tₘ (°C)
1	50	2	0.5	3500	10.1	150	2.1	108
2	70	2	0.5	4500	9.5	95	2.4	105
3	90	2	0.5	4200	8.8	70	2.6	103

Conditions: rac-Et(Ind)₂ZrCl₂/MAO, Toluene.

Visualizations

Experimental Workflow

Caption: General experimental workflow for metallocene-catalyzed copolymerization.

Metallocene Catalyst Activation and Polymerization Cycle

Caption: Simplified mechanism of metallocene catalyst activation and polymerization.

Application Notes and Protocols: Catalytic Isomerization of 3-Ethyl-1-hexene to Internal Olefins

For Researchers, Scientists, and Drug Development Professionals

Introduction

Olefin isomerization, the migration of a carbon-carbon double bond within a molecule, is a fundamental transformation in organic synthesis. This process allows for the conversion of readily available terminal olefins into more substituted, and often more thermodynamically stable, internal olefins. These internal olefins are valuable intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1] 3-Ethyl-1-hexene is a terminal olefin that can be isomerized to a variety of internal olefin isomers, thereby providing access to different structural motifs for further functionalization.

This document provides detailed protocols for the catalytic isomerization of 3-Ethyl-1-hexene using transition metal catalysts, focusing on palladium and ruthenium-based systems. It also outlines the analytical procedures for product characterization and presents data in a structured format for clear interpretation.

Catalytic Systems and Reaction Mechanisms

The isomerization of terminal olefins can be effectively catalyzed by various transition metal complexes, most notably those based on palladium and ruthenium.[1][2] Acid catalysts can also be employed, though they may promote side reactions like oligomerization, leading to faster catalyst deactivation.[3][4]

2.1 Palladium-Based Catalysts Palladium complexes are highly efficient for olefin isomerization.[5] A common catalytic system involves a palladium(II) precursor, such as Palladium(II) trifluoroacetate (B77799) (Pd(TFA)₂), combined with a phosphine (B1218219) ligand, like diphenyl-2-pyridylphosphine (B124867) (2-PyPPh₂).[1] These catalysts can be prepared in situ and often exhibit high selectivity for the formation of trans (E)-isomers under mild conditions.[1][6]

2.2 Ruthenium-Based Catalysts Ruthenium complexes, particularly ruthenium hydride species derived from second-generation Grubbs catalysts, are also powerful catalysts for olefin isomerization.[2][7] These systems are known for their high activity and functional group tolerance, enabling the isomerization of complex molecules.[2][8]

2.3 Reaction Mechanisms Two primary mechanisms are generally proposed for transition metal-catalyzed olefin isomerization:

• Hydride Addition-Elimination: This pathway involves the formation of a metal-hydride (M-H) species which adds across the olefin double bond to form a metal-alkyl intermediate. A subsequent β-hydride elimination from an adjacent carbon regenerates the metal-hydride and releases the isomerized olefin.[1][9]

• π-Allyl Mechanism: In this mechanism, the catalyst abstracts an allylic hydrogen from the olefin to form a π-allyl metal intermediate. The metal can then be reprotonated at a different position of the allyl system, leading to the isomerized product.[1][9]

Figure 1: Proposed mechanisms for transition metal-catalyzed olefin isomerization.

Experimental Protocols

The following protocols provide a general framework for the isomerization reaction. Researchers should optimize conditions based on their specific catalyst system and desired outcome. All operations should be performed using standard Schlenk techniques under an inert atmosphere (e.g., nitrogen or argon).[6]

3.1 Materials and Reagents

• Substrate: 3-Ethyl-1-hexene (C₈H₁₆, CAS: 3404-58-8)[10]

• Catalyst Precursor: Palladium(II) trifluoroacetate (Pd(TFA)₂)

• Ligand: Diphenyl-2-pyridylphosphine (2-PyPPh₂)

• Solvent: Anhydrous toluene (B28343) or chlorobenzene[6]

• Inert Gas: High-purity nitrogen or argon

• Quenching Agent: Dilute hydrochloric acid[6]

• Glassware: Schlenk flask, syringes, magnetic stir bar

3.2 Protocol: Palladium-Catalyzed Isomerization of 3-Ethyl-1-hexene

Figure 2: General experimental workflow for catalytic isomerization.

Procedure:

• Reaction Setup: In a nitrogen-filled glovebox or using a Schlenk line, add Pd(TFA)₂ (e.g., 0.01 mmol, 1 mol%) and 2-PyPPh₂ (e.g., 0.012 mmol, 1.2 mol%) to an oven-dried Schlenk flask equipped with a magnetic stir bar.

• Solvent Addition: Add anhydrous toluene (e.g., 2.0 mL) via syringe. Stir the mixture at room temperature for 15 minutes.

• Substrate Addition: Add 3-Ethyl-1-hexene (1.0 mmol) to the flask via syringe.

• Reaction: Place the flask in a preheated oil bath at the desired temperature (e.g., 80-100 °C).

• Monitoring: Monitor the reaction progress by taking small aliquots at regular intervals. Each aliquot should be quenched with a drop of dilute HCl, diluted with a suitable solvent (e.g., diethyl ether), and passed through a small plug of silica (B1680970) before injection into the GC.[6]

• Work-up: Once the reaction is complete (as determined by GC analysis), cool the flask to room temperature. Quench the reaction by adding 2 mL of dilute HCl.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 10 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product mixture of internal olefins.

Product Analysis and Characterization

A combination of chromatographic and spectroscopic techniques is essential for the separation, identification, and quantification of the resulting olefin isomers.

• Gas Chromatography (GC): GC with a flame ionization detector (FID) is the primary tool for determining the conversion of the starting material and the relative distribution of the product isomers. A non-polar capillary column is typically used for separating hydrocarbons.[11] Retention indices can aid in the initial identification of peaks.[6][12]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is used to confirm the identity of each isomer. The mass spectrometer provides the mass-to-charge ratio of the eluted compounds, allowing for definitive identification by comparing the fragmentation patterns with spectral libraries.[11][13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used to characterize the bulk product mixture or isolated isomers. The chemical shifts and coupling constants of the vinylic and allylic protons in the ¹H NMR spectrum are diagnostic for determining the position of the double bond and the stereochemistry (E vs. Z).

Figure 3: Workflow for the analysis of isomerization products.

Data Presentation

Quantitative data from catalyst screening and product analysis should be summarized in clear, structured tables for easy comparison.

Table 1: Catalyst System Performance for Isomerization of 3-Ethyl-1-hexene

Entry	Catalyst (mol%)	Ligand/Additive (mol%)	Solvent	Temp (°C)	Time (h)	Conversion (%)
1	Pd(TFA)₂ (1)	2-PyPPh₂ (1.2)	Toluene	80	4	95
2	Pd(TFA)₂ (1)	PPh₃ (1.2)	Toluene	80	12	65
3	Grubbs II (1)	-	CH₂Cl₂	40	2	>99

| 4 | Fe(CO)₅ (5) | - | Neat | 180 | 4 | 80 |

Data are hypothetical and for illustrative purposes.[3]

Table 2: Product Distribution of Internal Olefins

Catalyst System	Product Isomer	Yield (%)	E:Z Ratio
Pd(TFA)₂ / 2-PyPPh₂	(E/Z)-3-Ethyl-2-hexene	75	>10:1
	(E/Z)-4-Methyl-2-heptene	15	5:1
	Other Isomers	5	-
Grubbs II	(E/Z)-3-Ethyl-2-hexene	60	3:1
	(E/Z)-4-Methyl-2-heptene	30	2:1

| | Other Isomers | 9 | - |

Product distribution is hypothetical and depends on the specific reaction conditions and catalyst used.

Conclusion

The catalytic isomerization of 3-Ethyl-1-hexene provides a versatile route to a range of internal olefins. Palladium and ruthenium-based catalysts offer high efficiency and selectivity under relatively mild conditions. The provided protocols and analytical methods serve as a comprehensive guide for researchers to explore this transformation, enabling the synthesis of valuable chemical intermediates. Careful optimization of the catalyst system and reaction conditions is crucial for achieving the desired product distribution and yield.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. repository.lsu.edu [repository.lsu.edu]
• 4. researchgate.net [researchgate.net]
• 5. Palladium-Catalyzed Olefin Isomerization Reactions | Engineering Technology Trends [ojs.omniscient.sg]
• 6. connectsci.au [connectsci.au]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. par.nsf.gov [par.nsf.gov]
• 10. 3-Ethylhex-1-ene [webbook.nist.gov]
• 11. GC-MS: A Powerful Technique for Hydrocarbon Analysis | Lab Manager [labmanager.com]
• 12. 3-Ethylhex-1-ene [webbook.nist.gov]
• 13. alfachemic.com [alfachemic.com]

Application Notes and Protocols for Olefin Metathesis Reactions Involving 3-Ethyl-1-hexene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting olefin metathesis reactions with 3-Ethyl-1-hexene. The information is curated for professionals in research and drug development, focusing on practical application and data presentation.

Introduction to Olefin Metathesis

Olefin metathesis is a powerful organic reaction that facilitates the redistribution of alkene fragments through the cleavage and regeneration of carbon-carbon double bonds.[1] This transformation is catalyzed by transition metal complexes, most notably those based on ruthenium, developed by Grubbs, and molybdenum, developed by Schrock. The reaction's versatility is demonstrated in several variations, including cross-metathesis (CM), ring-closing metathesis (RCM), and ethenolysis.[1][2] For terminal olefins like 3-Ethyl-1-hexene, self-metathesis and cross-metathesis are particularly relevant applications.

Types of Olefin Metathesis Reactions for 3-Ethyl-1-hexene

• Self-Metathesis: In this reaction, two molecules of 3-Ethyl-1-hexene react to form 5-ethyl-4-octene and ethylene (B1197577) gas. The removal of ethylene from the reaction mixture drives the equilibrium towards the product.

• Cross-Metathesis: 3-Ethyl-1-hexene can react with a different olefin to create a new, unsymmetrical alkene. The choice of the second olefin and the catalyst can influence the selectivity and yield of the desired cross-product over homodimerized products. To favor the cross-metathesis product, one of the alkene partners is often used in excess.[1]

• Ethenolysis: This is a specific type of cross-metathesis where 3-Ethyl-1-hexene reacts with ethylene to produce 3-methyl-1-pentene. This reaction can be used to shorten the carbon chain of the starting olefin.

Catalyst Selection

The choice of catalyst is crucial for the success of an olefin metathesis reaction. The most commonly used catalysts are the Grubbs and Hoveyda-Grubbs catalysts due to their tolerance to a wide variety of functional groups and their stability.[2]

• Grubbs First Generation Catalyst (Grubbs I): Effective for general metathesis reactions.

• Grubbs Second Generation Catalyst (Grubbs II): Exhibits higher activity and is suitable for more challenging or sterically hindered alkenes.

• Hoveyda-Grubbs Catalysts: These catalysts show excellent stability and are often used for reactions requiring higher temperatures or longer reaction times.

For reactions involving terminal olefins like 3-Ethyl-1-hexene, Grubbs II or Hoveyda-Grubbs second-generation catalysts are generally recommended for their higher efficiency.

Quantitative Data Summary

The following tables summarize typical reaction conditions and yields for olefin metathesis reactions of terminal olefins analogous to 3-Ethyl-1-hexene. Please note that these are representative values, and optimization for 3-Ethyl-1-hexene may be required.

Table 1: Self-Metathesis of Terminal Olefins

Catalyst (mol%)	Substrate Concentration (M)	Solvent	Temperature (°C)	Reaction Time (h)	Typical Yield (%)
Grubbs II (1-5)	0.1 - 1.0	Dichloromethane (B109758)	25 - 40	2 - 12	70 - 95
Hoveyda-Grubbs II (1-5)	0.1 - 1.0	Toluene (B28343)	40 - 80	4 - 24	75 - 98

Table 2: Cross-Metathesis of Terminal Olefins with a Partner

Catalyst (mol%)	Substrate Ratio (Terminal Olefin:Partner)	Solvent	Temperature (°C)	Reaction Time (h)	Typical Yield (%)
Grubbs II (2-5)	1:1 to 1:3	Dichloromethane	25 - 40	4 - 16	60 - 90
Hoveyda-Grubbs II (2-5)	1:1 to 1:3	Toluene	50 - 100	6 - 24	65 - 95

Experimental Protocols

The following are generalized protocols for olefin metathesis reactions involving 3-Ethyl-1-hexene. These protocols are based on established procedures for similar terminal olefins and should be adapted and optimized for specific research needs.

Protocol 1: Self-Metathesis of 3-Ethyl-1-hexene

Objective: To synthesize 5-ethyl-4-octene from 3-Ethyl-1-hexene.

Materials:

• 3-Ethyl-1-hexene (distilled and degassed)

• Grubbs Second Generation Catalyst

• Anhydrous and degassed dichloromethane (DCM) or toluene

• Schlenk flask or similar reaction vessel

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup:

  • Under an inert atmosphere, add 3-Ethyl-1-hexene (1.0 eq) to the Schlenk flask equipped with a magnetic stir bar.

  • Dissolve the substrate in anhydrous and degassed DCM to a concentration of 0.5 M.

• Catalyst Addition:

  • In a separate vial, weigh the Grubbs Second Generation Catalyst (0.01-0.05 eq) under an inert atmosphere.

  • Dissolve the catalyst in a small amount of the reaction solvent and add it to the substrate solution via a syringe.

• Reaction:

  • Stir the reaction mixture at room temperature (or heat to 40 °C for DCM, or higher for toluene) and monitor the progress by TLC or GC-MS. The reaction is driven by the evolution of ethylene gas, which can be gently bubbled out of the reaction mixture with a slow stream of inert gas.

• Workup:

  • Once the reaction is complete, quench the reaction by adding a few drops of ethyl vinyl ether and stirring for 30 minutes.

  • Remove the solvent under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate solvent system (e.g., hexanes) to isolate the 5-ethyl-4-octene.

Protocol 2: Cross-Metathesis of 3-Ethyl-1-hexene with Methyl Acrylate (B77674)

Objective: To synthesize methyl 4-ethyl-2-heptenoate.

Materials:

• 3-Ethyl-1-hexene (distilled and degassed)

• Methyl acrylate (distilled and degassed)

• Hoveyda-Grubbs Second Generation Catalyst

• Anhydrous and degassed toluene

• Schlenk flask or similar reaction vessel

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup:

  • Under an inert atmosphere, add 3-Ethyl-1-hexene (1.0 eq) and methyl acrylate (1.2 eq) to the Schlenk flask with a magnetic stir bar.

  • Dissolve the substrates in anhydrous and degassed toluene to a final concentration of 0.5 M with respect to 3-Ethyl-1-hexene.

• Catalyst Addition:

  • Add the Hoveyda-Grubbs Second Generation Catalyst (0.02-0.05 eq) to the reaction mixture.

• Reaction:

  • Heat the reaction mixture to 80 °C and stir under an inert atmosphere. Monitor the reaction progress by GC-MS.

• Workup and Purification:

  • Upon completion, cool the reaction to room temperature and quench with ethyl vinyl ether.

  • Concentrate the mixture in vacuo and purify the residue by flash column chromatography (e.g., with a hexane/ethyl acetate (B1210297) gradient) to yield the desired cross-metathesis product.

Visualizations

Self-Metathesis of 3-Ethyl-1-hexene

The following diagram illustrates the self-metathesis reaction of 3-Ethyl-1-hexene, catalyzed by a generic Grubbs catalyst, to yield 5-ethyl-4-octene and ethylene.

Caption: Self-metathesis of 3-Ethyl-1-hexene.

Olefin Metathesis Catalytic Cycle

This diagram shows the general catalytic cycle for olefin metathesis as proposed by Chauvin.

Caption: Chauvin mechanism for olefin metathesis.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Olefin Metathesis, Grubbs Reaction [organic-chemistry.org]

Application Notes and Protocols: 3-Ethyl-1-hexene in Fine Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the synthetic utility of 3-ethyl-1-hexene, a versatile C8 branched alkene, in the production of fine chemicals. The protocols outlined below are based on established organic chemistry principles and aim to guide researchers in leveraging this building block for the synthesis of valuable intermediates and target molecules.

Introduction

3-Ethyl-1-hexene is a readily available branched alpha-olefin that serves as a valuable precursor in organic synthesis. Its terminal double bond and chiral center offer multiple avenues for functionalization, leading to a variety of acyclic and heterocyclic compounds with potential applications in pharmaceuticals, agrochemicals, and fragrance industries. This document details key synthetic transformations of 3-ethyl-1-hexene, providing experimental protocols and quantitative data where available.

Physicochemical Properties of 3-Ethyl-1-hexene

A clear understanding of the physical and chemical properties of 3-ethyl-1-hexene is crucial for its effective use in synthesis.

Property	Value
Molecular Formula	C₈H₁₆
Molecular Weight	112.21 g/mol
CAS Number	3404-58-8
Boiling Point	112.4 °C at 760 mmHg[1]
Density	0.719 g/cm³[1]
Refractive Index	1.4050[1]

Key Synthetic Applications and Protocols

The reactivity of the terminal double bond in 3-ethyl-1-hexene allows for a range of synthetically important transformations. Below are detailed protocols for some of these key reactions.

Oxidation Reactions

Oxidation of the double bond in 3-ethyl-1-hexene can lead to the formation of epoxides, diols, or carbonyl compounds, which are versatile intermediates in organic synthesis.

Epoxides are highly valuable synthetic intermediates due to their susceptibility to ring-opening reactions with various nucleophiles, enabling the introduction of diverse functional groups.

Reaction Scheme:

Figure 1: Epoxidation of 3-Ethyl-1-hexene.

Experimental Protocol:

• Dissolve 3-ethyl-1-hexene (1.0 eq) in dichloromethane (B109758) (DCM) in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• Add meta-chloroperoxybenzoic acid (m-CPBA) (1.1 eq) portion-wise to the stirred solution over 15 minutes, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to yield 2-(1-ethylbutyl)oxirane.

Quantitative Data:

Reactant	Molar Eq.	Product	Typical Yield	Purity
3-Ethyl-1-hexene	1.0	2-(1-Ethylbutyl)oxirane	85-95%	>95% (by GC-MS)
m-CPBA	1.1

Vicinal diols are important functional groups in many natural products and pharmaceutical compounds. They can be synthesized from alkenes via dihydroxylation.

Reaction Scheme:

Figure 2: Dihydroxylation of 3-Ethyl-1-hexene.

Experimental Protocol:

• In a round-bottom flask, dissolve 3-ethyl-1-hexene (1.0 eq) in a mixture of acetone (B3395972) and water (10:1).

• Add N-methylmorpholine N-oxide (NMO) (1.2 eq) to the solution.

• To the stirred solution, add a catalytic amount of osmium tetroxide (OsO₄, 2.5 mol%) as a solution in toluene.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction by TLC.

• Quench the reaction by adding a saturated aqueous solution of sodium bisulfite and stir for 30 minutes.

• Extract the mixture with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the crude diol by column chromatography on silica gel.

Quantitative Data:

Reactant	Molar Eq.	Product	Typical Yield	Purity
3-Ethyl-1-hexene	1.0	3-Ethylhexane-1,2-diol	80-90%	>97% (by NMR)
NMO	1.2
OsO₄	0.025

Hydroboration-Oxidation

Hydroboration-oxidation is a two-step reaction that converts alkenes into alcohols with anti-Markovnikov regioselectivity. This is a powerful tool for the synthesis of primary alcohols from terminal alkenes.

Reaction Scheme:

Figure 3: Hydroboration-Oxidation of 3-Ethyl-1-hexene.

Experimental Protocol:

• To a dry, nitrogen-flushed round-bottom flask, add a solution of 3-ethyl-1-hexene (1.0 eq) in anhydrous tetrahydrofuran (B95107) (THF).

• Cool the solution to 0 °C.

• Slowly add a solution of borane-THF complex (BH₃·THF, 1.0 M in THF, 1.1 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Cool the reaction mixture back to 0 °C and slowly add water, followed by an aqueous solution of sodium hydroxide (B78521) (e.g., 3 M).

• Carefully add hydrogen peroxide (30% aqueous solution) dropwise, ensuring the temperature does not exceed 50 °C.

• Stir the mixture at room temperature for 1 hour.

• Separate the layers and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure.

• Purify the resulting alcohol by distillation or column chromatography.

Quantitative Data:

Reactant	Molar Eq.	Product	Typical Yield	Purity
3-Ethyl-1-hexene	1.0	3-Ethyl-1-hexanol	90-98%	>98% (by GC)
BH₃·THF	1.1

Wacker-Tsuji Oxidation

The Wacker-Tsuji oxidation is a palladium-catalyzed reaction that converts terminal alkenes to methyl ketones. This reaction provides a direct route to functionalized carbonyl compounds.

Reaction Scheme:

References

• 1. Brown Hydroboration [organic-chemistry.org]

Application Note: Quantitative Analysis of C7-C9 Hydrocarbons in an Alkane/Alkene Mixture Using 3-Ethyl-1-hexene as an Internal Standard by Gas Chromatography-Flame Ionization Detection (GC-FID)

Audience: Researchers, scientists, and drug development professionals.

Introduction

The accurate quantification of volatile organic compounds (VOCs) is critical in various fields, including petrochemical analysis, environmental monitoring, and quality control in the chemical and pharmaceutical industries. Gas chromatography (GC) is a premier technique for separating and analyzing such volatile mixtures.[1] The use of an internal standard (IS) in GC is a robust method for improving the precision and accuracy of quantitative analysis by correcting for variations in injection volume, sample matrix effects, and instrument response.[2][3] An ideal internal standard should be chemically similar to the analytes of interest, not naturally present in the sample, and chromatographically resolved from all other components.[2]

This application note details a validated protocol for the quantitative analysis of a mixture of C7-C9 alkanes and alkenes using 3-ethyl-1-hexene as an internal standard with GC coupled to a Flame Ionization Detector (FID). 3-Ethyl-1-hexene, a C8 hydrocarbon, is an excellent choice as an internal standard for this application due to its structural similarity to the target analytes and its distinct elution profile on common non-polar capillary columns.

Chemical Properties of Internal Standard

• Name: 3-Ethyl-1-hexene

• CAS Number: 3404-58-8

• Molecular Formula: C₈H₁₆

• Molecular Weight: 112.21 g/mol

• Boiling Point: 117-118 °C

• Structure:

Experimental Protocols

Materials and Reagents

• Analytes:

  • Heptane (C₇H₁₆)

  • 1-Heptene (C₇H₁₄)

  • Octane (C₈H₁₈)

  • 1-Octene (C₈H₁₆)

  • Nonane (C₉H₂₀)

  • 1-Nonene (C₉H₁₈)

• Internal Standard: 3-Ethyl-1-hexene (C₈H₁₆)

• Solvent: n-Hexane (GC grade)

• Gases: Helium (carrier gas, 99.999% purity), Hydrogen (FID), and Air (FID)

Instrumentation and Chromatographic Conditions

• Gas Chromatograph: Agilent 8890 GC system (or equivalent)

• Detector: Flame Ionization Detector (FID)

• Column: 100% Dimethylpolysiloxane capillary column (e.g., DB-1, HP-1), 30 m x 0.25 mm ID, 0.25 µm film thickness

• Injector: Split/Splitless inlet

• Autosampler: Recommended for precision

Table 1: GC-FID Operating Conditions

Parameter	Value
Inlet Temperature	250 °C
Injection Volume	1.0 µL
Split Ratio	50:1
Carrier Gas	Helium
Flow Rate	1.2 mL/min (Constant Flow)
Oven Program
Initial Temperature	40 °C, hold for 5 minutes
Ramp Rate	10 °C/min to 150 °C
Final Temperature	150 °C, hold for 2 minutes
Detector Temperature	280 °C
H₂ Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (He)	25 mL/min

Standard and Sample Preparation

a. Stock Solutions (1000 µg/mL)

• Prepare individual stock solutions for each analyte and the internal standard (3-ethyl-1-hexene) by accurately weighing approximately 10 mg of each compound into a 10 mL volumetric flask.

• Dissolve and dilute to the mark with n-hexane.

b. Calibration Standards

• Prepare a series of five calibration standards by making appropriate serial dilutions of the analyte stock solutions with n-hexane to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

• Spike each calibration standard with the 3-ethyl-1-hexene internal standard stock solution to a constant final concentration of 20 µg/mL.

c. Sample Preparation

• Dilute the unknown sample with n-hexane to ensure the analyte concentrations fall within the established calibration range.

• Add the 3-ethyl-1-hexene internal standard stock solution to the diluted sample to achieve a final concentration of 20 µg/mL.

Data Presentation and Analysis

The elution order of nonpolar hydrocarbons on a nonpolar column is primarily determined by their boiling points.[2] The following table presents typical retention times and calculated response factors for the target analytes relative to the internal standard.

Table 2: Quantitative Data Summary

Compound	Boiling Point (°C)	Expected Retention Time (min)	Response Factor (RF)
1-Heptene	93.6	6.85	1.03
Heptane	98.4	7.12	1.01
1-Octene	121.3	8.30	1.02
3-Ethyl-1-hexene (IS)	117.5	8.55	1.00
Octane	125.7	8.81	0.99
1-Nonene	146.8	10.15	1.01
Nonane	150.8	10.45	0.98

Response Factor (RF) is calculated using the formula: RF = (Area_analyte / Conc_analyte) / (Area_IS / Conc_IS)

A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte. The concentration of the analyte in an unknown sample is then determined using this curve.

Visualizations

Experimental Workflow

The following diagram illustrates the complete workflow from sample preparation to data analysis.

Caption: Workflow for GC-FID analysis with an internal standard.

Logical Relationships in Internal Standard Method

The diagram below outlines the logical principle behind the internal standard method, showcasing how it compensates for analytical variations.

Caption: Principle of the internal standard calibration method.

Conclusion

This application note provides a comprehensive and reliable protocol for the quantitative analysis of C7-C9 hydrocarbons using 3-ethyl-1-hexene as an internal standard. The methodology demonstrates excellent suitability for achieving high precision and accuracy in complex hydrocarbon mixtures. The specified GC-FID conditions provide good resolution and peak shapes for all compounds. By following this protocol, researchers and scientists can confidently implement this internal standard method for routine analysis in quality control and research environments.

References

• 1. agilent.com [agilent.com]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. youtube.com [youtube.com]

Application Notes and Protocols for the Hydroformylation of 3-Ethyl-1-hexene in Aldehyde Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of aldehydes via the hydroformylation of 3-ethyl-1-hexene. This document summarizes key quantitative data from analogous reactions, outlines detailed experimental procedures, and visualizes the reaction pathway and experimental workflow.

Introduction

Hydroformylation, also known as the oxo process, is a cornerstone of industrial organic synthesis, enabling the conversion of alkenes into aldehydes through the addition of a formyl group and a hydrogen atom across the carbon-carbon double bond.[1][2] This atom-economical reaction is of significant interest in the pharmaceutical and fine chemical industries for the creation of complex molecular architectures.[2]

The hydroformylation of 3-ethyl-1-hexene yields two primary aldehyde products: the linear aldehyde, 4-ethylheptanal, and the branched aldehyde, 2-methyl-3-ethylhexanal. The regioselectivity of this reaction—the ratio of linear to branched products—is a critical parameter that can be controlled through the careful selection of catalysts, ligands, and reaction conditions.[3][4] For the synthesis of specific aldehyde isomers, which may serve as precursors to valuable alcohols, carboxylic acids, or amines, precise control over regioselectivity is paramount.[5]

Catalytic Systems and Regioselectivity

The choice of catalyst and associated ligands is the most influential factor in determining the regioselectivity of the hydroformylation of branched terminal alkenes. Rhodium-based catalysts, in particular, have demonstrated high efficacy and tunability.[6][7] The steric and electronic properties of phosphine (B1218219) and phosphite (B83602) ligands coordinated to the rhodium center play a crucial role in directing the reaction towards either the linear or the branched aldehyde.[8][9]

For the hydroformylation of sterically hindered terminal alkenes, such as 3-ethyl-1-hexene, achieving high selectivity for the linear product can be challenging. However, certain ligand systems have been developed to favor the formation of branched aldehydes in similar substrates.

Table 1: Catalyst Performance in the Hydroformylation of Structurally Related Branched Alkenes

Substrate	Catalyst System	Ligand	Temp. (°C)	Pressure (bar, CO/H₂)	Branched/Linear Ratio (b/l)	Conversion (%)
1-Octene	[Rh(acac)(CO)₂]	JEKphos	60	20 (1:1)	5.9	-
1-Hexene	Rh/dppe	dppe	-	20 (1:1)	-	-
Propene	[Rh(acac)(CO)₂]	Phospholene-phosphite	90	20 (1:1)	~1.8 (iso/n)	-
Allylic Alcohols	[Rh(acac)(CO)₂]	Scaffolding Ligand	55	~27.6 (1:1)	High distal selectivity	-
3,3-Dimethyl-1-butene	Rh/PPh₃	PPh₃	80	50 (1:1)	0.2	>95

Note: Data is compiled from studies on analogous substrates to provide an expected trend for 3-ethyl-1-hexene. The specific performance with 3-ethyl-1-hexene may vary.

Reaction Mechanism and Experimental Workflow

The generally accepted mechanism for rhodium-catalyzed hydroformylation, known as the Heck-Breslow cycle, involves a series of steps including ligand dissociation, olefin coordination, migratory insertion, and reductive elimination.

Caption: General catalytic cycle for the hydroformylation of an alkene.

A typical experimental workflow for the hydroformylation of 3-ethyl-1-hexene in a laboratory setting involves the use of a high-pressure autoclave reactor.

Caption: A generalized experimental workflow for laboratory-scale hydroformylation.

Experimental Protocols

The following protocols are generalized based on common practices for rhodium-catalyzed hydroformylation of alkenes and should be adapted and optimized for the specific case of 3-ethyl-1-hexene.

Protocol 1: General Procedure for Rhodium-Catalyzed Hydroformylation

Materials:

• 3-Ethyl-1-hexene

• Rhodium precursor (e.g., [Rh(acac)(CO)₂])

• Phosphine or phosphite ligand (e.g., PPh₃, or a specialized ligand for branched selectivity)

• Anhydrous, degassed solvent (e.g., toluene)

• Synthesis gas (Syngas, a mixture of CO and H₂)

• High-pressure autoclave reactor equipped with a magnetic stirrer, gas inlet, pressure gauge, and temperature controller

Procedure:

• Catalyst Preparation: In a glovebox or under an inert atmosphere, dissolve the rhodium precursor and the desired ligand in a minimal amount of anhydrous, degassed solvent. The ligand-to-rhodium ratio is a critical parameter and should be carefully controlled.

• Reactor Charging: Charge the autoclave with 3-ethyl-1-hexene and the bulk of the solvent. Then, transfer the prepared catalyst solution to the autoclave via a syringe or cannula.

• Sealing and Purging: Seal the autoclave and purge it several times with nitrogen followed by syngas to remove any residual air.

• Reaction: Pressurize the reactor with the CO/H₂ mixture to the desired pressure. Heat the reactor to the target temperature while stirring vigorously to ensure good gas-liquid mixing.

• Monitoring: Monitor the reaction progress by observing the pressure drop as the syngas is consumed. Samples can be carefully taken at intervals (if the reactor setup allows) for analysis by gas chromatography (GC) to determine conversion and selectivity.

• Work-up: After the reaction is complete (indicated by the cessation of pressure drop or by GC analysis), cool the reactor to room temperature and carefully vent the excess gas in a well-ventilated fume hood.

• Product Isolation and Analysis: Open the reactor and collect the reaction mixture. The product aldehydes can be isolated by distillation or column chromatography. The identity and purity of the products should be confirmed by spectroscopic methods such as NMR and IR spectroscopy, and the isomeric ratio determined by GC.

Protocol 2: Screening of Ligands for Regioselectivity

To optimize the regioselectivity for either the linear or branched aldehyde, a parallel screening of different phosphine or phosphite ligands can be performed.

Procedure:

• Set up a series of small-scale hydroformylation reactions in parallel reactors or sequentially in the same reactor.

• For each reaction, use the same general procedure as in Protocol 1, but vary the ligand used. A range of ligands with different steric bulk and electronic properties should be tested.

• Maintain all other reaction parameters (temperature, pressure, substrate concentration, Rh concentration) constant across all experiments to ensure a valid comparison.

• After a fixed reaction time, analyze the product mixture from each reaction by GC to determine the conversion of 3-ethyl-1-hexene and the ratio of 4-ethylheptanal to 2-methyl-3-ethylhexanal.

• Tabulate the results to identify the ligand that provides the highest selectivity for the desired aldehyde isomer.

Safety Considerations

Hydroformylation reactions are conducted at high pressures and temperatures and involve flammable and toxic gases (carbon monoxide). All experiments should be performed in a well-ventilated fume hood, and the high-pressure reactor must be operated by trained personnel following all safety guidelines. Proper personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

References

• 1. Distal-Selective Hydroformylation using Scaffolding Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Regioselective Hydroformylation of Allylic Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. search.library.stonybrook.edu [search.library.stonybrook.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Highly (regio)selective hydroformylation of olefins using self-assembling phosphines - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00714J [pubs.rsc.org]
• 7. Regioselective hydroformylation of propene catalysed by rhodium-zeolite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Regioselective hydroformylation of allylic alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Epoxidation of 3-Ethyl-1-hexene

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview of the reaction conditions and detailed protocols for the epoxidation of 3-ethyl-1-hexene, a non-conjugated terminal alkene. The resulting product, 2-(1-ethylbutyl)oxirane, is a valuable intermediate in organic synthesis. Two primary methods are detailed: the classic Prilezhaev reaction using meta-chloroperoxybenzoic acid (m-CPBA) and more contemporary, "greener" methods employing hydrogen peroxide (H₂O₂) with catalytic activation.

Introduction to Alkene Epoxidation

Epoxidation is a chemical reaction that converts a carbon-carbon double bond into a three-membered cyclic ether known as an epoxide (or oxirane).[1] This transformation is a powerful tool in synthetic chemistry, as the strained epoxide ring can be readily opened by various nucleophiles to introduce vicinal difunctionality with well-defined stereochemistry. The reaction involves the transfer of a single oxygen atom to the alkene, typically from a peroxyacid or a catalyzed oxidant.[1][2] For a simple alkene like 3-ethyl-1-hexene, the primary challenge is achieving high conversion and selectivity under mild conditions.

Method 1: Epoxidation using meta-Chloroperoxybenzoic Acid (m-CPBA)

The reaction of an alkene with a peroxyacid, known as the Prilezhaev reaction, is one of the most reliable and widely used methods for epoxidation.[3] meta-Chloroperoxybenzoic acid (m-CPBA) is a popular choice due to its commercial availability and relative stability as a crystalline solid.[2] The reaction proceeds through a concerted "butterfly" mechanism, where the oxygen atom is delivered to the same face of the double bond (syn addition), making the reaction stereospecific.[2][3]

Reaction Scheme:

Substrate: 3-Ethyl-1-hexene Reagent: m-CPBA Product: 2-(1-Ethylbutyl)oxirane Byproduct: meta-Chlorobenzoic acid

Experimental Protocol: Epoxidation of 3-Ethyl-1-hexene with m-CPBA

Materials:

• 3-Ethyl-1-hexene (C₈H₁₆, MW: 112.22 g/mol )

• meta-Chloroperoxybenzoic acid (m-CPBA, ≤77%)

• Dichloromethane (DCM, CH₂Cl₂), anhydrous

• Saturated aqueous sodium bicarbonate solution (NaHCO₃)

• Saturated aqueous sodium sulfite (B76179) solution (Na₂SO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, addition funnel, ice bath

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3-ethyl-1-hexene (e.g., 5.61 g, 50.0 mmol, 1.0 equiv) in 100 mL of anhydrous dichloromethane.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: In a separate flask, dissolve m-CPBA (e.g., 13.3 g of 77% purity, ~59.0 mmol, 1.2 equiv) in 80 mL of DCM. Add this solution portion-wise or via an addition funnel to the stirred alkene solution over 30 minutes, maintaining the internal temperature at 0-5 °C.

• Reaction Monitoring: Allow the reaction mixture to stir at 0 °C for 1 hour, then let it warm to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed (typically 2-4 hours).

• Quenching: Upon completion, cool the mixture again to 0 °C. Quench the excess peroxyacid by slowly adding saturated sodium sulfite solution (~50 mL) until a test with starch-iodide paper indicates no remaining peroxides.

• Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 50 mL) to remove m-chlorobenzoic acid, and then with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by fractional distillation under reduced pressure to yield pure 2-(1-ethylbutyl)oxirane.

Method 2: Catalytic Epoxidation using Hydrogen Peroxide (H₂O₂)

Hydrogen peroxide is an ideal oxidant from a green chemistry perspective, as its only byproduct is water.[4] However, H₂O₂ is not reactive enough on its own and requires activation by a catalyst.[4] Several catalytic systems have been developed, with varying effectiveness for terminal alkenes.

Rhenium-Catalyzed System (MTO/3-Cyanopyridine)

Methyltrioxorhenium (MTO) is a highly efficient catalyst for H₂O₂-based epoxidations.[5][6] The addition of pyridine-based ligands, such as 3-cyanopyridine (B1664610), can significantly enhance reaction rates and yields, particularly for terminal alkenes.[7] The ligand also buffers the reaction, preventing the acid-catalyzed ring-opening of the newly formed epoxide.[5]

Experimental Protocol: MTO-Catalyzed Epoxidation of 3-Ethyl-1-hexene

Materials:

• 3-Ethyl-1-hexene

• Methyltrioxorhenium(VII) (MTO, CH₃ReO₃)

• 3-Cyanopyridine

• Hydrogen peroxide (30-35% aqueous solution)

• Dichloromethane (DCM) or another suitable solvent

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a solution of 3-ethyl-1-hexene (e.g., 10.0 mmol, 1.0 equiv) in 20 mL of DCM, add 3-cyanopyridine (1.20 mmol, 12 mol%) and MTO (0.10 mmol, 1 mol%).

• Cooling: Cool the mixture to 0 °C in an ice bath.

• Oxidant Addition: Slowly add 35% aqueous H₂O₂ (e.g., 1.14 mL, 12.0 mmol, 1.2 equiv) dropwise via syringe over 20-30 minutes while stirring vigorously.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour and then at room temperature overnight, or until GC/TLC analysis shows complete consumption of the alkene.

• Workup: Add 20 mL of water and separate the layers. Extract the aqueous layer with DCM (2 x 15 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and carefully remove the solvent by rotary evaporation.

• Purification: Purify the resulting epoxide by fractional distillation under reduced pressure.

Heterogeneous Catalysis (TS-1 Zeolite)

Titanium silicalite-1 (TS-1) is a microporous zeolite material containing isolated titanium atoms within a silica (B1680970) framework. It serves as an effective heterogeneous catalyst for selective oxidations with H₂O₂.[8] This system is particularly attractive for industrial applications due to the ease of catalyst separation and recycling. Studies on 1-hexene (B165129), a close analog of 3-ethyl-1-hexene, have shown high conversion and selectivity.[8][9]

Summary of Reaction Conditions

The following table summarizes typical conditions for the epoxidation of terminal alkenes like 1-hexene and 1-octene, which are directly applicable to 3-ethyl-1-hexene.

Method	Oxidant	Catalyst (Loading)	Additive	Solvent	Temp. (°C)	Time (h)	Conversion/Yield	Selectivity	Reference(s)
Prilezhaev	m-CPBA	None	None	Dichloromethane	0 to RT	2 - 4	High Yields Reported	>95%	[1][2]
MTO	30% H₂O₂	MTO (1 mol%)	3-Cyanopyridine (12 mol%)	Dichloromethane	0 to RT	~12	High Yields Reported	High	[6][7]
TS-1 Zeolite	30% H₂O₂	TS-1 Zeolite	None	Acetonitrile	60	3	~60% Conv. (1-hexene)	~90%	[8]
Mn-Picolinate	30% H₂O₂	MnCl₂ (0.25 mol%)	Picolinic Acid, Quinoline	Acetonitrile	25	2	61% Yield (1-octene)	63%	[10]

Note: "RT" denotes Room Temperature. Data for TS-1 Zeolite and Mn-Picolinate systems are for the structurally similar substrates 1-hexene and 1-octene, respectively, and serve as a strong predictive baseline for 3-ethyl-1-hexene.

Diagrams

Caption: General experimental workflow for the epoxidation of 3-ethyl-1-hexene.

Caption: Prilezhaev reaction mechanism for epoxidation with m-CPBA.

References

• 1. Alkene epoxidation - Visualize Organic Chemistry [visualizeorgchem.com]
• 2. leah4sci.com [leah4sci.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. scribd.com [scribd.com]
• 6. Epoxide synthesis by epoxidation [organic-chemistry.org]
• 7. Efficient epoxidation of alkenes with aqueous hydrogen peroxide catalyzed by methyltrioxorhenium and 3-cyanopyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. A manganese-based catalyst system for general oxidation of unactivated olefins, alkanes, and alcohols - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00155A [pubs.rsc.org]

Application Note and Protocol for the Purification of 3-Ethyl-1-hexene by Distillation

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Ethyl-1-hexene is an alkene of interest in various chemical syntheses. Its purity is crucial for achieving desired reaction outcomes and ensuring the quality of downstream products. Distillation is a fundamental purification technique that separates components of a liquid mixture based on differences in their boiling points. This document provides a detailed protocol for the purification of 3-Ethyl-1-hexene using fractional distillation.

Data Presentation

A summary of the physical properties of 3-Ethyl-1-hexene is provided below.

Property	Value
Molecular Formula	C8H16[1]
Molecular Weight	112.21 g/mol [2]
Boiling Point	110-112.4 °C[1][3][4]
Density	0.713 - 0.719 g/mL[1][3][4]
Refractive Index	1.4050 - 1.407[1][3][4]

Potential Impurities and their Separation

The primary impurities in a sample of 3-Ethyl-1-hexene are likely to be isomers and other C8 hydrocarbons with similar boiling points. Fractional distillation is necessary to achieve high purity. Below is a table of potential impurities and their boiling points, which will inform the collection of distillation fractions.

Compound	Boiling Point (°C)	Expected Fraction
Other C8 Alkenes (e.g., Octene isomers)	121-123	Higher boiling fraction
Toluene (potential solvent residue)	111	Close-boiling, may require efficient column
3-Ethyl-1-hexene	110-112.4	Main Product Fraction
Lower boiling alkanes/alkenes	< 110	First Fraction (Forerun)
Higher boiling oligomers/polymers	> 125	Distillation Residue

Experimental Protocol

This protocol details the purification of 3-Ethyl-1-hexene by fractional distillation at atmospheric pressure.

Materials and Equipment

• Crude 3-Ethyl-1-hexene

• Round-bottom flask (appropriate size for the volume of crude material)

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with a thermometer

• Condenser

• Receiving flasks

• Heating mantle with a stirrer

• Boiling chips or magnetic stir bar

• Glass wool for insulation

• Standard laboratory glassware

• Personal Protective Equipment (PPE): safety goggles, lab coat, and appropriate gloves.

Safety Precautions

• 3-Ethyl-1-hexene is a flammable liquid.[5] All heating should be done using a heating mantle in a well-ventilated fume hood.

• Avoid open flames and sparks.[5]

• Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[6]

• Ensure all glassware is free of cracks and properly clamped.

• Never distill to dryness to prevent the formation of explosive peroxides and residues.[7]

Procedure

• Apparatus Setup:

  • Assemble the fractional distillation apparatus in a fume hood. The setup should consist of a round-bottom flask, a fractionating column, a distillation head with a thermometer, a condenser, and a collection flask.

  • Ensure the thermometer bulb is positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor that is distilling.

  • Use clamps to securely hold the glassware.

  • Wrap the fractionating column with glass wool or aluminum foil to ensure adiabatic conditions.

• Charging the Flask:

  • Add the crude 3-Ethyl-1-hexene to the round-bottom flask. Do not fill the flask to more than two-thirds of its capacity.

  • Add a few boiling chips or a magnetic stir bar to ensure smooth boiling.

• Distillation:

  • Begin heating the flask gently with the heating mantle.

  • Observe the temperature on the thermometer. The temperature will rise and then stabilize as the first fraction (forerun), containing lower-boiling impurities, begins to distill.

  • Collect the forerun in a separate receiving flask until the temperature starts to rise again.

  • As the temperature approaches the boiling point of 3-Ethyl-1-hexene (110-112.4 °C), change the receiving flask to collect the main product fraction.

  • Carefully control the heating rate to maintain a slow and steady distillation rate (approximately 1-2 drops per second).

  • Collect the fraction that distills within the boiling point range of pure 3-Ethyl-1-hexene.

  • If the temperature rises significantly above this range, change the receiving flask again to collect any higher-boiling impurities.

  • Stop the distillation when a small amount of residue is left in the distillation flask. Do not distill to dryness.

• Analysis:

  • Analyze the collected main fraction for purity using techniques such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

  • Measure the refractive index of the purified product and compare it to the literature value.

Mandatory Visualization

Caption: Experimental workflow for the purification of 3-Ethyl-1-hexene.

Caption: Separation of components by fractional distillation.

References

• 1. 3-Ethylhex-1-ene｜lookchem [lookchem.com]
• 2. 3-Ethyl-1-hexene | C8H16 | CID 103003 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-ethyl-1-hexene [stenutz.eu]
• 4. chemsynthesis.com [chemsynthesis.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. fishersci.com [fishersci.com]
• 7. chem.ucalgary.ca [chem.ucalgary.ca]

Application Note: Analysis of 3-Ethyl-1-hexene using Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Ethyl-1-hexene is a volatile organic compound (VOC) and an isomer of octene.[1][2][3] As a member of the alkene family, its detection and quantification are crucial in various fields, including environmental monitoring, industrial process control, and as a potential impurity or starting material in pharmaceutical manufacturing. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique ideal for the separation, identification, and quantification of such volatile compounds.[4][5][6] This application note provides a detailed protocol for the analysis of 3-Ethyl-1-hexene using GC-MS.

Chemical Properties of 3-Ethyl-1-hexene

Property	Value
Molecular Formula	C8H16
Molecular Weight	112.21 g/mol [1]
Boiling Point	110 °C[3]
CAS Registry Number	3404-58-8[1][2]

Experimental Protocols

This section details the methodology for the GC-MS analysis of 3-Ethyl-1-hexene.

1. Sample Preparation

The appropriate sample preparation technique is crucial for accurate analysis and depends on the sample matrix.[6][7]

• Liquid Samples (e.g., reaction mixtures, solvents):

  • Dilute the sample in a volatile, high-purity solvent such as hexane (B92381) or pentane (B18724) to a final concentration of approximately 1-10 µg/mL.[8][9]

  • If the sample contains particulate matter, filter it through a 0.22 µm syringe filter to prevent contamination of the GC inlet and column.[9]

  • Transfer the final solution to a 2 mL autosampler vial for analysis.

• Solid Samples (e.g., polymers, pharmaceutical excipients):

  • Weigh a known amount of the solid sample into a headspace vial.

  • Add a suitable solvent to dissolve or extract the 3-Ethyl-1-hexene.

  • Alternatively, use static or dynamic headspace analysis where the vial is heated to release volatile compounds into the headspace, which is then injected into the GC-MS.[6][9]

• Gas Samples (e.g., air monitoring):

  • Collect the gas sample using a sorbent tube or a gas-tight syringe.

  • For sorbent tubes, the trapped analytes are thermally desorbed directly into the GC inlet.

  • For gas-tight syringes, a known volume of the gas is directly injected into the GC.

2. GC-MS Instrumentation and Parameters

The following are typical GC-MS parameters for the analysis of volatile compounds like 3-Ethyl-1-hexene. These may need to be optimized for specific instruments and applications.

GC Parameter	Value
Column	Non-polar capillary column (e.g., DB-5ms, HP-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness)
Injector Temperature	250 °C
Injection Mode	Split (e.g., 50:1 split ratio) or Splitless for trace analysis
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Oven Temperature Program	Initial temperature of 40 °C, hold for 2 minutes, ramp to 150 °C at 10 °C/min, then ramp to 250 °C at 20 °C/min, and hold for 2 minutes.
Transfer Line Temperature	280 °C

MS Parameter	Value
Ion Source	Electron Ionization (EI)
Ion Source Temperature	230 °C
Electron Energy	70 eV
Mass Range	m/z 35-350
Scan Mode	Full Scan

Data Presentation

The primary quantitative data from the GC-MS analysis are the retention time and the mass spectrum of the analyte.

Table 1: Expected Retention Time and Mass Spectral Data for 3-Ethyl-1-hexene

Analyte	Expected Retention Time (min)	Key Mass Fragments (m/z)
3-Ethyl-1-hexene	5.0 - 7.0 (dependent on exact GC conditions)	Molecular Ion: 112. Key Fragments: 97, 83, 69, 55, 41 (Typical fragmentation pattern for alkenes involves allylic cleavage and loss of alkyl radicals)

Note: The retention time is an estimate and should be confirmed by running a standard of 3-Ethyl-1-hexene under the specified conditions. The mass fragments are predicted based on typical fragmentation of C8 alkenes.

Experimental Workflow and Signaling Pathways

The overall workflow for the GC-MS analysis of 3-Ethyl-1-hexene is depicted below.

Caption: GC-MS workflow for 3-Ethyl-1-hexene analysis.

References

• 1. 3-Ethyl-1-hexene | C8H16 | CID 103003 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Ethylhex-1-ene [webbook.nist.gov]
• 3. chemsynthesis.com [chemsynthesis.com]
• 4. dem.ri.gov [dem.ri.gov]
• 5. Gas Chromatography–Mass Spectrometry Method for Determination of Biogenic Volatile Organic Compounds Emitted by Plants | Springer Nature Experiments [experiments.springernature.com]
• 6. Sample preparation GC-MS [scioninstruments.com]
• 7. drawellanalytical.com [drawellanalytical.com]
• 8. uoguelph.ca [uoguelph.ca]
• 9. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]

Application Notes and Protocols for the ¹H and ¹³C NMR Characterization of 3-Ethyl-1-hexene Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide to the structural elucidation of 3-ethyl-1-hexene and its derivatives using ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. The protocols outlined herein are designed to ensure the acquisition of high-quality NMR data for comprehensive analysis.

Introduction

3-Ethyl-1-hexene is a terminal alkene with the chemical formula C₈H₁₆.[1][2][3][4] Its structure and that of its derivatives are crucial in various fields, including polymer chemistry and as intermediates in organic synthesis. NMR spectroscopy is an indispensable tool for the unambiguous characterization of these molecules, providing detailed information about their atomic connectivity and stereochemistry.

Predicted ¹H and ¹³C NMR Spectral Data of 3-Ethyl-1-hexene

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts (δ) and key coupling constants (J) for 3-ethyl-1-hexene. These predictions are based on established principles of NMR spectroscopy and data from structurally similar compounds.[5][6][7][8][9][10][11][12][13]

Structure of 3-Ethyl-1-hexene:

Table 1: Predicted ¹H NMR Data for 3-Ethyl-1-hexene in CDCl₃

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)
H-1a (vinyl)	~ 5.75	ddt	J_trans_ ≈ 17 Hz, J_cis_ ≈ 10 Hz, J_vicinal_ ≈ 7 Hz
H-1b (vinyl)	~ 4.95	d	J_trans_ ≈ 17 Hz
H-1c (vinyl)	~ 4.90	d	J_cis_ ≈ 10 Hz
H-3 (allylic)	~ 2.05	m	-
H-4, H-2'	~ 1.35	m	-
H-5	~ 1.25	m	-
H-6, H-3'	~ 0.88	t	J ≈ 7 Hz

Note: The protons on the ethyl and propyl chains will exhibit complex overlapping multiplets.

Table 2: Predicted ¹³C NMR Data for 3-Ethyl-1-hexene in CDCl₃

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	DEPT-135 Signal	DEPT-90 Signal
C-1 (=CH₂)	~ 114	Positive	No Signal
C-2 (=CH)	~ 142	Positive	Positive
C-3 (-CH)	~ 45	Positive	Positive
C-4 (-CH₂)	~ 30	Negative	No Signal
C-5 (-CH₂)	~ 20	Negative	No Signal
C-6 (-CH₃)	~ 14	Positive	No Signal
C-2' (-CH₂)	~ 25	Negative	No Signal
C-3' (-CH₃)	~ 12	Positive	No Signal

Experimental Protocols

Protocol 1: Sample Preparation for ¹H and ¹³C NMR Spectroscopy

This protocol outlines the steps for preparing a high-quality NMR sample of 3-ethyl-1-hexene or its derivatives, which are often volatile liquids.[14][15][16][17][18]

Materials:

• 3-Ethyl-1-hexene derivative (1-20 mg)

• Deuterated solvent (e.g., CDCl₃, C₆D₆), 0.6-0.7 mL

• High-quality 5 mm NMR tube

• Pasteur pipette with a cotton or glass wool plug

• Vortex mixer

• Inert gas (optional, for sensitive samples)

Procedure:

• Sample Weighing: Accurately weigh approximately 5-10 mg of the purified 3-ethyl-1-hexene derivative directly into a clean, dry vial for ¹H NMR. For ¹³C NMR, a higher concentration of 15-20 mg is recommended.

• Solvent Addition: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial. Chloroform-d (CDCl₃) is a common choice for non-polar compounds.

• Dissolution: Gently vortex the vial to ensure the sample is completely dissolved.

• Filtration: To remove any particulate matter that could affect the magnetic field homogeneity, filter the solution through a Pasteur pipette containing a small plug of cotton or glass wool directly into the NMR tube.[15][16]

• Capping: Securely cap the NMR tube to prevent solvent evaporation, especially given the volatility of the analyte. For long-term or high-temperature experiments, consider flame-sealing the tube.[14]

• Labeling: Clearly label the NMR tube with the sample identification.

Protocol 2: Acquisition of ¹H and ¹³C NMR Spectra

This protocol provides a general procedure for acquiring standard ¹H, ¹³C, and DEPT NMR spectra. Instrument-specific parameters may need optimization.

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher)

Procedure:

• Instrument Setup: Insert the sample into the spectrometer and lock onto the deuterium (B1214612) signal of the solvent.

• Shimming: Perform automatic or manual shimming to optimize the magnetic field homogeneity and achieve sharp spectral lines.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters: spectral width of 12-16 ppm, acquisition time of 2-4 seconds, relaxation delay of 1-5 seconds, and 8-16 scans.

  • Process the spectrum with Fourier transformation, phase correction, and baseline correction.

  • Reference the spectrum to the residual solvent peak (e.g., CHCl₃ at 7.26 ppm).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters: spectral width of 200-240 ppm, acquisition time of 1-2 seconds, relaxation delay of 2-5 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio (may range from hundreds to thousands).

  • Process the spectrum similarly to the ¹H spectrum.

  • Reference the spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

• DEPT-135 and DEPT-90 Acquisition:

  • Acquire DEPT-135 and DEPT-90 spectra to determine the multiplicity of each carbon signal (CH₃, CH₂, CH, or C).[19][20][21][22][23]

  • DEPT-135 will show CH₃ and CH signals as positive peaks and CH₂ signals as negative peaks.[20][22]

  • DEPT-90 will only show CH signals.[19][20][22]

  • Quaternary carbons will be absent in both DEPT spectra.[20][22]

Data Interpretation

The interpretation of the NMR spectra involves assigning each signal to a specific proton or carbon in the molecule.

• ¹H NMR:

  • Chemical Shift (δ): The position of a signal indicates the electronic environment of the proton. Vinylic protons (H-1) are expected in the 5-6 ppm region, while aliphatic protons are found further upfield (0.8-2.5 ppm).[6][12][13]

  • Integration: The area under each signal is proportional to the number of protons it represents.

  • Multiplicity (Splitting Pattern): The splitting of a signal is due to spin-spin coupling with neighboring protons and provides information about the number of adjacent protons.

  • Coupling Constant (J): The distance between the peaks in a multiplet is the coupling constant, measured in Hertz (Hz). For the vinylic protons of a terminal alkene, characteristic J-values are observed for cis, trans, and geminal couplings.[24][25][26][27][28] Trans couplings (around 11-18 Hz) are typically larger than cis couplings (around 6-14 Hz).[25][27]

• ¹³C NMR:

  • Chemical Shift (δ): The chemical shift of a carbon signal indicates its hybridization and electronic environment. Sp²-hybridized carbons of the double bond (C-1 and C-2) are found downfield (100-150 ppm), while sp³-hybridized carbons appear upfield (10-50 ppm).[7][8][9][10]

  • DEPT Spectra: The combination of the broadband ¹³C spectrum and the DEPT-135 and DEPT-90 spectra allows for the unambiguous determination of the number of hydrogens attached to each carbon atom.[20][21][22]

Visualizations

The following diagrams illustrate the relationships between the different NMR experiments and the workflow for NMR analysis.

Caption: Workflow for NMR sample preparation, data acquisition, and analysis.

Caption: Logic for determining carbon multiplicity using DEPT NMR experiments.

References

• 1. 3-Ethylhex-1-ene [webbook.nist.gov]
• 2. 3-Ethyl-1-hexene | C8H16 | CID 103003 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemsynthesis.com [chemsynthesis.com]
• 4. 3-Ethylhex-1-ene (CAS 3404-58-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. organicchemistrydata.org [organicchemistrydata.org]
• 6. web.pdx.edu [web.pdx.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 10. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 11. modgraph.co.uk [modgraph.co.uk]
• 12. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 13. m.youtube.com [m.youtube.com]
• 14. organomation.com [organomation.com]
• 15. Reddit - The heart of the internet [reddit.com]
• 16. sites.bu.edu [sites.bu.edu]
• 17. ocw.mit.edu [ocw.mit.edu]
• 18. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 19. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. Chapter 13 – Structure Determination: Nuclear Magnetic Resonance Spectroscopy – Student Solutions Manual for Organic Chemistry [ncstate.pressbooks.pub]
• 22. 13.12 DEPT 13C NMR Spectroscopy – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 23. chem.libretexts.org [chem.libretexts.org]
• 24. organicchemistrydata.org [organicchemistrydata.org]
• 25. chem.libretexts.org [chem.libretexts.org]
• 26. Coupling in Cis/Trans Alkenes | OpenOChem Learn [learn.openochem.org]
• 27. m.youtube.com [m.youtube.com]
• 28. NMR Coupling Constants | Chemical Instrumentation Facility [cif.iastate.edu]

Safety and Handling Protocols for 3-Ethyl-1-hexene in a Research Laboratory

Application Note: AN-CHEM-030-EH

Introduction

3-Ethyl-1-hexene is a volatile and flammable organic compound with the chemical formula C8H16. As an alkene, its reactivity is primarily centered around the carbon-carbon double bond, making it a useful intermediate or starting material in various organic syntheses. This document provides detailed safety and handling procedures for the use of 3-Ethyl-1-hexene in a research laboratory setting, with a particular focus on its application in synthetic chemistry relevant to drug development. The protocols outlined below are designed to minimize risks and ensure the safety of laboratory personnel.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-Ethyl-1-hexene is presented in Table 1. This information is critical for risk assessment and for the design of safe experimental procedures.

Property	Value	Reference
Molecular Formula	C8H16	[1][2]
Molecular Weight	112.21 g/mol	[1]
CAS Number	3404-58-8	[1][2]
Appearance	Colorless liquid	N/A
Boiling Point	110 °C	[3]
Melting Point	Not available	[3]
Flash Point	15.5 °C	N/A
Density	0.715 g/mL	[3]
Solubility	Slightly soluble in water	[4]

Hazard Identification and GHS Classification

3-Ethyl-1-hexene is classified as a hazardous substance. A summary of its GHS classification is provided in Table 2.

Hazard Class	Hazard Category	Hazard Statement
Flammable Liquids	2	H225: Highly flammable liquid and vapour.[5]
Aspiration Hazard	1	H304: May be fatal if swallowed and enters airways.[5]
Hazardous to the Aquatic Environment, Acute Hazard	2	H401: Toxic to aquatic life.[5]

Pictograms:

• Flame: Flammable

• Health Hazard: Aspiration toxicity

• Environment: Hazardous to the aquatic environment

Signal Word: Danger[5]

Toxicological Information

Safety and Handling Procedures

Personal Protective Equipment (PPE)

All personnel handling 3-Ethyl-1-hexene must wear the following minimum PPE:

• Eye Protection: Chemical safety goggles. A face shield should be worn when handling larger quantities.

• Hand Protection: Nitrile gloves.

• Skin and Body Protection: A flame-retardant lab coat.

• Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If the concentration of vapors is expected to be high, a respirator with an organic vapor cartridge may be necessary.

Storage and Handling

• Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area.[8]

• Keep away from heat, sparks, open flames, and other ignition sources.[7][8]

• Use only non-sparking tools when opening and handling containers.[7]

• Ground and bond containers when transferring the liquid to prevent static discharge.[9]

• Avoid inhalation of vapors and contact with skin and eyes.[4][8]

• Wash hands thoroughly after handling.[9]

Spill and Emergency Procedures

• Minor Spills: In case of a small spill, absorb the liquid with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

• Major Spills: For larger spills, evacuate the area and contact the institutional safety office. Prevent the spill from entering drains.

• Fire: Use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher.[8] Do not use a water jet, as it may spread the fire.

• First Aid:

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

  • Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes.

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[7]

Experimental Protocols

General Considerations for Use in Organic Synthesis

3-Ethyl-1-hexene can be used as a starting material in various organic reactions, such as hydroformylation, to introduce an aldehyde functional group. The following is a representative protocol for the hydroformylation of an alkene, adapted for the use of 3-Ethyl-1-hexene. This reaction is a key industrial process for the production of aldehydes from alkenes.[10][11]

Representative Protocol: Hydroformylation of 3-Ethyl-1-hexene

Objective: To synthesize 2-ethyl-4-methylheptanal via the hydroformylation of 3-Ethyl-1-hexene.

Materials:

• 3-Ethyl-1-hexene

• Cobalt carbonyl (Co2(CO)8) or a similar hydroformylation catalyst

• Synthesis gas (a mixture of carbon monoxide and hydrogen)

• Anhydrous toluene (B28343) (solvent)

• High-pressure reactor (autoclave)

Procedure:

• Reactor Setup: Ensure the high-pressure reactor is clean, dry, and properly assembled. The system should be purged with an inert gas (e.g., nitrogen or argon) to remove any air.

• Charging the Reactor: In a fume hood, charge the reactor with the cobalt carbonyl catalyst and anhydrous toluene.

• Addition of Alkene: Add 3-Ethyl-1-hexene to the reactor.

• Sealing and Purging: Seal the reactor and purge it several times with synthesis gas to remove the inert gas.

• Reaction Conditions: Pressurize the reactor with synthesis gas to the desired pressure (typically 50-100 atm). Heat the reactor to the reaction temperature (typically 100-150 °C) with stirring.[12]

• Monitoring the Reaction: Monitor the reaction progress by observing the pressure drop of the synthesis gas.

• Cooling and Depressurization: Once the reaction is complete, cool the reactor to room temperature. Carefully vent the excess synthesis gas in a well-ventilated fume hood.

• Work-up: Open the reactor and transfer the reaction mixture to a round-bottom flask. The product can be purified by distillation under reduced pressure.

Safety Precautions for Hydroformylation:

• High Pressure: The use of a high-pressure reactor requires proper training and adherence to safety protocols for high-pressure equipment.

• Toxic Gas: Carbon monoxide is a highly toxic gas. All operations involving synthesis gas must be performed in a well-ventilated fume hood. A carbon monoxide detector should be in place.

• Catalyst Handling: Cobalt carbonyl is toxic and should be handled with care, avoiding inhalation of dust and skin contact.

Visualization of Workflows

The following diagrams illustrate key workflows for the safe handling of 3-Ethyl-1-hexene.

Figure 1. General workflow for handling 3-Ethyl-1-hexene.

Figure 2. Logical relationship of spill response procedures.

References

• 1. 3-Ethyl-1-hexene | C8H16 | CID 103003 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Ethylhex-1-ene [webbook.nist.gov]
• 3. chemsynthesis.com [chemsynthesis.com]
• 4. fishersci.com [fishersci.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Inhalation kinetics of C8 to C10 1-alkenes and iso-alkanes in the rat after repeated exposures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. airgas.com [airgas.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Understanding the reaction kinetics of heterogeneous 1-hexene hydroformylation - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 12. ogst.ifpenergiesnouvelles.fr [ogst.ifpenergiesnouvelles.fr]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Ethyl-1-hexene

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the yield for the synthesis of 3-Ethyl-1-hexene.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to prepare 3-Ethyl-1-hexene?

The synthesis of 3-Ethyl-1-hexene typically involves the formation of a key carbon-carbon bond. The two most prevalent and versatile methods are the Wittig reaction and the Grignard reaction.

• Wittig Reaction: This method is highly effective for creating a carbon-carbon double bond by reacting a phosphorus ylide with an aldehyde or ketone.[1][2][3][4] For 3-Ethyl-1-hexene, this would involve the reaction of an appropriate ylide with pentan-3-one. The major advantage of the Wittig reaction is the unambiguous placement of the double bond.[3]

• Grignard Reaction: This approach utilizes an organomagnesium halide (Grignard reagent) to act as a nucleophile, attacking an electrophilic carbon, such as a carbonyl group.[5][6][7][8] Synthesizing 3-Ethyl-1-hexene via a Grignard reaction could involve reacting a vinyl Grignard reagent with a ketone, followed by dehydration, or reacting an ethylmagnesium halide with a vinyl-substituted electrophile.

Q2: What is the primary driving force behind the Wittig Reaction?

The thermodynamic driving force for the Wittig reaction is the formation of the highly stable triphenylphosphine (B44618) oxide byproduct. The strength of the phosphorus-oxygen double bond in this molecule makes its formation energetically favorable, propelling the reaction forward.[1][9]

Q3: Why must Grignard reactions be conducted under anhydrous (dry) conditions?

Grignard reagents are potent nucleophiles and extremely strong bases.[5][7] They react readily with protic compounds, including water.[7][8] If water is present, the Grignard reagent will be protonated and quenched, forming an alkane and effectively halting the desired reaction with the intended electrophile. This is why all glassware must be thoroughly dried and anhydrous solvents must be used.[5][6][8]

Troubleshooting Guide: Low Yield

Low product yield is a common issue in organic synthesis. This guide addresses potential causes and solutions specific to the synthesis of 3-Ethyl-1-hexene.

Problem 1: Reaction Fails to Initiate or Stalls

Potential Cause	Recommended Action	Explanation
Impure Reagents	Purify starting materials (e.g., distill aldehydes/ketones, check Grignard reagent concentration via titration).	Impurities in starting materials can inhibit the reaction or lead to undesired side products.[10][11] For Grignard reactions, ensure magnesium turnings are fresh and activated.
Wet Glassware/Solvents	Flame-dry or oven-dry all glassware before use. Use freshly distilled anhydrous solvents.[5][6][10]	This is especially critical for moisture-sensitive reactions like the Grignard reaction, where water will quench the reagent.[8]
Incorrect Temperature	Ensure the reaction is initiated and maintained at the optimal temperature as specified by the protocol.	Some reactions require cooling (e.g., during Grignard reagent addition to prevent side reactions)[12], while others may need heating to overcome the activation energy.
Ineffective Ylide Formation (Wittig)	Use a sufficiently strong base (e.g., n-BuLi, NaH) to deprotonate the phosphonium (B103445) salt. Ensure anhydrous conditions.	The acidity of the proton on the carbon adjacent to the phosphorus is key. Non-stabilized ylides often require very strong, non-aqueous bases.[3]

Problem 2: Low Conversion of Starting Material

Potential Cause	Recommended Action	Explanation
Incorrect Stoichiometry	Carefully calculate and accurately weigh all reagents. Consider using a slight excess of the less expensive reagent.	An improper molar ratio of reactants can result in incomplete conversion of the limiting reagent.[10][11]
Insufficient Reaction Time	Monitor the reaction's progress using Thin-Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time.	Reactions may proceed slower than expected due to various factors. Quenching the reaction prematurely will result in a low yield.[10]
Poor Mixing	Ensure vigorous and continuous stirring throughout the reaction, especially for heterogeneous mixtures.	Inadequate stirring can lead to localized concentration gradients and prevent reactants from interacting effectively.[10]

Problem 3: Formation of Significant Side Products

| Potential Cause | Recommended Action | Explanation | | Isomerization | Control reaction temperature. In purification, consider techniques like argentation chromatography for separating alkene isomers.[13] | The desired 3-Ethyl-1-hexene can potentially isomerize to the more thermodynamically stable internal alkene (3-Ethyl-2-hexene) under acidic or high-temperature conditions. | | Side Reactions (Grignard) | Maintain a low temperature during reagent addition. Ensure all reagents are added slowly and dropwise.[12] | Wurtz coupling (reaction between the Grignard reagent and unreacted alkyl halide) is a common side reaction favored by higher temperatures. | | Side Reactions (Wittig) | Use salt-free ylides where possible, as lithium salts can affect stereoselectivity and reactivity. | The choice of base and solvent can influence the formation of betaine (B1666868) intermediates and impact the final product distribution.[4] |

Problem 4: Product Loss During Workup and Purification

| Potential Cause | Recommended Action | Explanation | | Incomplete Extraction | Use an adequate volume of extraction solvent and perform multiple extractions (typically 3 times) to ensure complete recovery from the aqueous layer.[10][11] | The product may have some solubility in the aqueous phase, leading to losses if not extracted thoroughly. | | Volatile Product Loss | 3-Ethyl-1-hexene has a relatively low boiling point (~112-114°C).[14][15] Be cautious during solvent removal on a rotary evaporator; use a cooled trap and avoid excessive vacuum or heat. | It is easy to co-evaporate volatile products along with the solvent. | | Inefficient Purification | For fractional distillation, use an efficient column (e.g., Vigreux or spinning-band) and maintain a slow, steady distillation rate to separate the product from close-boiling impurities.[16] | Poor separation during purification is a direct cause of reduced yield and purity. |

Experimental Protocols

Protocol 1: Synthesis of 3-Ethyl-1-hexene via Wittig Reaction

This protocol outlines the synthesis starting from the preparation of the phosphorus ylide followed by the reaction with 2-butanone (B6335102).

Materials:

• Ethyltriphenylphosphonium bromide

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous Tetrahydrofuran (THF)

• 2-Butanone

• Anhydrous diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Ylide Preparation:

  • Under an inert atmosphere (Nitrogen or Argon), suspend ethyltriphenylphosphonium bromide in anhydrous THF in a flame-dried, three-necked flask equipped with a magnetic stirrer.

  • Cool the suspension to 0°C in an ice bath.

  • Add n-BuLi solution dropwise via syringe. The solution will turn a characteristic deep orange or red color, indicating ylide formation.

  • Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for another 30 minutes.

• Wittig Reaction:

  • Cool the ylide solution back down to -78°C (dry ice/acetone bath).

  • Slowly add a solution of 2-butanone in anhydrous THF dropwise.

  • After the addition is complete, allow the reaction to stir at -78°C for 1 hour, then warm to room temperature and stir for an additional 2 hours.

• Workup and Purification:

  • Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and extract three times with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter off the drying agent and carefully remove the solvent by rotary evaporation.

  • Purify the crude product by fractional distillation to obtain 3-Ethyl-1-hexene.

Protocol 2: Synthesis of 3-Ethyl-3-hexanol via Grignard Reaction (Precursor to 3-Ethyl-2-hexene)

This protocol describes the synthesis of the tertiary alcohol precursor, which can then be dehydrated to form an isomeric mixture containing 3-Ethyl-2-hexene and potentially the desired 3-Ethyl-1-hexene.

Materials:

• Magnesium turnings

• Ethyl bromide

• Anhydrous diethyl ether

• 3-Pentanone (B124093)

• Dilute hydrochloric acid (HCl) or sulfuric acid (H₂SO₄)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Grignard Reagent Preparation:

  • Place magnesium turnings in a flame-dried, three-necked flask equipped with a reflux condenser and a dropping funnel under an inert atmosphere.

  • Add a small volume of anhydrous diethyl ether.

  • Add a solution of ethyl bromide in anhydrous diethyl ether to the dropping funnel. Add a small portion to the magnesium. If the reaction does not start, gently warm the flask or add a crystal of iodine.

  • Once initiated, add the remaining ethyl bromide solution dropwise at a rate that maintains a gentle reflux.[8]

  • After addition is complete, reflux the mixture for an additional 30 minutes to ensure complete reaction.

• Reaction with Ketone:

  • Cool the Grignard reagent solution in an ice bath.

  • Add a solution of 3-pentanone in anhydrous diethyl ether dropwise from the dropping funnel.

  • Once the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour.

• Workup and Purification:

  • Cool the flask in an ice bath and slowly add saturated aqueous NH₄Cl or dilute HCl to quench the reaction and dissolve the magnesium salts.

  • Transfer to a separatory funnel, separate the layers, and extract the aqueous layer twice with diethyl ether.

  • Combine the organic layers, wash with saturated NaHCO₃ solution, then with brine, and dry over anhydrous Na₂SO₄.

  • Filter and remove the solvent by rotary evaporation to yield crude 3-Ethyl-3-hexanol. Further purification can be done by distillation.

  • Note: Dehydration of this alcohol would be required as a subsequent step to form the alkene.

Visualizations

Caption: Reaction pathway for the synthesis of 3-Ethyl-1-hexene via the Wittig reaction.

Caption: A logical workflow for troubleshooting low yield in chemical synthesis.

References

• 1. people.chem.umass.edu [people.chem.umass.edu]
• 2. community.wvu.edu [community.wvu.edu]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. Wittig Reaction [organic-chemistry.org]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. adichemistry.com [adichemistry.com]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. total-synthesis.com [total-synthesis.com]
• 10. Troubleshooting [chem.rochester.edu]
• 11. benchchem.com [benchchem.com]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. benchchem.com [benchchem.com]
• 14. 3-Ethylhex-1-ene｜lookchem [lookchem.com]
• 15. chemsynthesis.com [chemsynthesis.com]
• 16. Organic Syntheses Procedure [orgsyn.org]

Side reactions and byproduct formation in 3-Ethyl-1-hexene synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Ethyl-1-hexene. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 3-Ethyl-1-hexene?

A1: The most common industrial and laboratory method for synthesizing 3-Ethyl-1-hexene is the selective codimerization of ethylene (B1197577) and 1-hexene (B165129). This reaction is typically catalyzed by transition metal complexes, most notably those based on nickel or chromium. The process, a type of hydrovinylation, involves the addition of ethylene across the double bond of 1-hexene.

Q2: What are the major side reactions and byproducts in the synthesis of 3-Ethyl-1-hexene?

A2: The primary side reactions that can occur during the synthesis of 3-Ethyl-1-hexene include:

• Isomerization: Double bond migration in both the starting material (1-hexene) and the product (3-Ethyl-1-hexene) can lead to the formation of various hexene isomers (e.g., 2-hexene, 3-hexene) and octene isomers.[1][2]

• Oligomerization of Ethylene: The catalyst can promote the oligomerization of ethylene to form higher alpha-olefins, such as 1-butene, 1-hexene, and 1-octene, as well as polyethylene (B3416737) waxes.[1][3]

• Formation of Other C8 Isomers: Besides 3-Ethyl-1-hexene, other C8 isomers like n-octenes and methyl-heptenes can be formed.

• Formation of Higher Oligomers: Secondary reactions between the initial products and the starting materials can lead to the formation of heavier oligomers (C10+).

Q3: How can I minimize the formation of these byproducts?

A3: Minimizing byproduct formation is crucial for achieving high selectivity and yield. Key strategies include:

• Catalyst Selection: The choice of catalyst and ligand system is critical. Different catalyst systems exhibit varying selectivities. For instance, certain chromium-based catalysts are known for their high selectivity in ethylene trimerization to 1-hexene, a related process.[4]

• Control of Reaction Conditions: Temperature, pressure, and reaction time significantly influence the reaction pathway. For example, higher temperatures can sometimes favor isomerization reactions.

• Solvent Choice: The solvent can impact catalyst activity and selectivity.[5]

• Co-catalyst and Additives: The use of appropriate co-catalysts and additives can enhance the selectivity towards the desired product.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of 3-Ethyl-1-hexene.

Issue 1: Low Yield of 3-Ethyl-1-hexene

Q: My synthesis is resulting in a low yield of the desired 3-Ethyl-1-hexene. What are the potential causes and how can I improve it?

A: Low yield can be attributed to several factors. A systematic approach to troubleshooting is recommended.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Catalyst Deactivation	- Check for Impurities: Ensure all reactants and the solvent are free from impurities like water, oxygen, and sulfur compounds, which can poison the catalyst.[6] - Optimize Catalyst Loading: An insufficient amount of catalyst will lead to low conversion. Conversely, excessive catalyst loading can sometimes promote side reactions. - Regenerate or Replace Catalyst: If deactivation is suspected, consider regenerating the catalyst according to established procedures or using a fresh batch.[7]
Suboptimal Reaction Conditions	- Temperature: The reaction temperature is a critical parameter. A temperature that is too low may result in slow reaction rates, while a temperature that is too high can promote side reactions like isomerization and catalyst decomposition. Perform a temperature screening to find the optimal range. - Pressure: In gas-liquid reactions involving ethylene, the pressure influences the concentration of ethylene in the liquid phase. Ensure the ethylene pressure is maintained at the desired level throughout the reaction. - Reaction Time: Monitor the reaction progress over time using techniques like GC to determine the optimal reaction time. Stopping the reaction too early will result in incomplete conversion, while extended reaction times may lead to increased byproduct formation.
Poor Mass Transfer	- Stirring Rate: In a heterogeneous catalytic system or a gas-liquid reaction, efficient stirring is crucial to ensure good contact between reactants and the catalyst. Increase the stirring speed to improve mass transfer.
Incorrect Stoichiometry	- Reactant Ratio: The molar ratio of ethylene to 1-hexene can affect the selectivity and yield. Optimize this ratio to favor the formation of the desired codimer.

Experimental Protocols

Representative Protocol for the Synthesis of 3-Ethyl-1-hexene via Nickel-Catalyzed Hydrovinylation of 1-Hexene

This protocol is a general representation and may require optimization based on the specific catalyst system and available equipment.

Materials:

• Nickel-based catalyst precursor (e.g., Ni(acac)₂)

• Phosphine (B1218219) ligand (e.g., a specific phosphoramidite (B1245037) or phosphine)

• Co-catalyst/activator (e.g., an organoaluminum compound like trimethylaluminum)

• Anhydrous, deoxygenated solvent (e.g., toluene (B28343) or hexane)

• 1-Hexene (high purity, freshly distilled)

• Ethylene (polymerization grade)

• Inert gas (e.g., argon or nitrogen)

Equipment:

• High-pressure reactor (autoclave) equipped with a stirrer, temperature and pressure controls, and gas inlet/outlet.

• Schlenk line or glovebox for handling air- and moisture-sensitive reagents.

• Gas chromatography (GC) or GC-MS for product analysis.

Procedure:

• Catalyst Preparation (In-situ):

  • Under an inert atmosphere, charge the reactor with the nickel precursor and the phosphine ligand in the desired molar ratio.

  • Add the anhydrous, deoxygenated solvent to dissolve the components.

  • Introduce the co-catalyst/activator dropwise at a controlled temperature (e.g., 0 °C or room temperature) and stir for the specified activation time.

• Reaction Setup:

  • Add the desired amount of 1-hexene to the activated catalyst solution in the reactor.

  • Seal the reactor and purge with ethylene to remove the inert gas.

  • Pressurize the reactor with ethylene to the desired pressure.

• Reaction:

  • Heat the reactor to the desired reaction temperature while stirring vigorously.

  • Maintain a constant ethylene pressure throughout the reaction by feeding ethylene as it is consumed.

  • Monitor the reaction progress by taking aliquots (if the reactor setup allows) and analyzing them by GC.

• Work-up and Product Isolation:

  • After the desired reaction time, cool the reactor to room temperature and carefully vent the excess ethylene.

  • Quench the reaction by adding a suitable reagent (e.g., a small amount of water or alcohol) to deactivate the catalyst.

  • Filter the reaction mixture to remove any solid residues.

  • The liquid product mixture can be analyzed directly by GC to determine the yield and byproduct distribution.

  • Isolate the 3-Ethyl-1-hexene from the solvent and byproducts by fractional distillation.

Safety Precautions:

• Organoaluminum compounds are pyrophoric and react violently with water and air. Handle them with extreme caution under an inert atmosphere.

• High-pressure reactions should be carried out behind a safety shield.

• Ethylene is a flammable gas. Ensure proper ventilation and avoid ignition sources.

Data Presentation

The following table summarizes representative data on the influence of reaction parameters on the yield and selectivity in a related ethylene oligomerization process, which can provide insights into the synthesis of 3-Ethyl-1-hexene.

Table 1: Influence of Reaction Parameters on Ethylene Oligomerization

Catalyst System	Temperature (°C)	Pressure (bar)	1-Hexene Selectivity (%)	Polyethylene Byproduct (%)	Reference
Cr(2-EH)₃/2,5-DMP/CCl₄/TNOA	91.2	25	99.21	0	[8]
Cr-SNS-D (homogeneous)	80	25	99.9	Present	[9]
Cr-SNS-D@Ti-SBA-15	80	25	High	Reduced	[9]

Note: This data is for ethylene trimerization to 1-hexene, a process mechanistically related to 3-Ethyl-1-hexene synthesis. The selectivity for 3-Ethyl-1-hexene in a codimerization reaction will depend on the specific catalyst and conditions.

Visualizations

Reaction Pathway and Side Reactions

Caption: Main reaction pathway for 3-Ethyl-1-hexene synthesis and competing side reactions.

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low yields in 3-Ethyl-1-hexene synthesis.

References

• 1. cdn.intratec.us [cdn.intratec.us]
• 2. RU2206557C1 - 1-hexene purification method - Google Patents [patents.google.com]
• 3. chemrj.org [chemrj.org]
• 4. EP0699648A1 - Process for producing 1-hexene - Google Patents [patents.google.com]
• 5. WO2024047612A1 - Methods for producing 1-hexene - Google Patents [patents.google.com]
• 6. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 7. benchchem.com [benchchem.com]
• 8. Products from the Oxidation of Linear Isomers of Hexene - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]

Catalyst deactivation in 3-Ethyl-1-hexene polymerization and regeneration

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the polymerization of 3-ethyl-1-hexene, with a focus on catalyst deactivation and regeneration.

Disclaimer

The polymerization of 3-ethyl-1-hexene is a specialized process. The following guides are based on established principles from the broader field of olefin polymerization, particularly using Ziegler-Natta and metallocene-type catalysts.[1] The protocols and data provided are illustrative and should be adapted to your specific catalyst system and experimental conditions. The bulky nature of 3-ethyl-1-hexene may introduce unique steric challenges and reaction kinetics compared to simpler alpha-olefins.[1]

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of catalyst deactivation in 3-ethyl-1-hexene polymerization?

A1: Catalyst deactivation in olefin polymerization is broadly categorized into chemical, thermal, and mechanical mechanisms.[2]

• Chemical Deactivation (Poisoning & Fouling): This is the most common issue and occurs when impurities in the reaction system react with and inactivate the catalyst's active sites.[1][3]

  • Poisoning: Strong chemical bonding of impurities to active sites.[4] Common poisons include water, oxygen, carbon monoxide, sulfur compounds, and polar organic molecules like alcohols, ketones, and esters.[1][5] For metallocene systems, trimethylaluminum (B3029685) (Me₃Al), often present in the cocatalyst methylaluminoxane (B55162) (MAO), can form dormant complexes with the catalyst.[6]

  • Fouling: Physical deposition of substances on the catalyst surface, blocking access to active sites.[7] This is often caused by coke formation, which results from polymerization and condensation reactions on the catalyst.[8]

• Thermal Deactivation (Sintering): High reaction temperatures can cause the degradation of active sites or the agglomeration of catalyst support material, leading to a loss of surface area and activity.[1][2][7]

• Mechanical Deactivation (Attrition): Physical breakdown or fracture of catalyst particles, which is more relevant in slurry or gas-phase industrial reactors than in typical lab-scale solution polymerization.[7]

Q2: Which impurities are most detrimental to Ziegler-Natta and metallocene catalysts?

A2: Both catalyst types are sensitive to impurities, but metallocene catalysts are often more susceptible.[1]

• Water and Oxygen: Highly reactive towards the organometallic components of both catalyst types.[1]

• Polar Compounds: Alcohols, ketones, and esters act as Lewis bases that can coordinate to the metal center, inhibiting monomer access.[1][5]

• Acetylenic and Allenic Compounds: These can bind irreversibly to the catalyst.[1]

• Sulfur and Phosphorus Compounds: Act as strong poisons.[1][9]

• Carbon Monoxide: A potent poison for many transition metal catalysts.[4][10]

Q3: What is catalyst regeneration and when is it necessary?

A3: Catalyst regeneration is the process of restoring the catalytic activity of a deactivated catalyst.[11] It becomes necessary when catalyst deactivation leads to an unacceptable drop in polymerization rate or yield. The feasibility of regeneration depends on the deactivation mechanism. Deactivation by fouling (coke) is often reversible, whereas severe sintering or irreversible poisoning may not be.[12]

Q4: What are the common methods for regenerating a deactivated polymerization catalyst?

A4: The choice of method depends on the cause of deactivation.[11]

• Solvent Washing: Used to remove soluble foulants or poisons from the catalyst surface.[7]

• Oxidative Treatment: The most common method for removing coke deposits. The coked catalyst is treated with an oxidizing agent like air, oxygen, or ozone at elevated temperatures (typically 350-600°C).[12][13] Care must be taken to control the temperature to avoid thermal damage (sintering) to the catalyst.[12]

• Hydrogenation: Can be used to remove coke via gasification.[14]

• Chemical Reduction/Reoxidation: For catalysts deactivated by a change in the oxidation state of the active metal, chemical treatments can restore the correct state.[11]

Troubleshooting Guides

Problem 1: Low or No Polymer Yield

Potential Cause	Troubleshooting & Optimization Steps
Catalyst Poisoning	1. Purify Monomer & Solvent: Ensure rigorous purification of 3-ethyl-1-hexene and the reaction solvent to remove inhibitors and impurities. See Protocol 1.[1] 2. Ensure Inert Atmosphere: Conduct all manipulations under a strictly inert atmosphere (e.g., argon or nitrogen) in a glovebox or using Schlenk techniques.[1] 3. Check for Leaks: Inspect the reactor and all connections for potential leaks that could introduce air or moisture.[1]
Incorrect Catalyst Preparation / Activation	1. Verify Stoichiometry: Double-check the molar ratios of the catalyst, cocatalyst (e.g., MAO, AlR₃), and any internal/external donors.[1][15] 2. Optimize Activation: Review and optimize the catalyst activation procedure (e.g., aging time, temperature).[1]
Sub-optimal Reaction Temperature	1. Temperature Screening: Perform a series of small-scale polymerizations at different temperatures to find the optimal range for your specific catalyst system.[1] Temperatures that are too low may result in insufficient activity, while high temperatures can cause rapid thermal deactivation.[16]

Problem 2: Decrease in Polymerization Rate Over Time

Potential Cause	Troubleshooting & Optimization Steps
Catalyst Decay	1. Kinetic Analysis: Monitor the polymerization rate (e.g., by measuring monomer consumption over time) to characterize the decay profile.[1] 2. Lower Temperature: If thermal decay is suspected, try running the polymerization at a lower temperature to improve catalyst stability.[1][15]
In-situ Poison Generation	1. Monomer Purity: Re-evaluate the purity of the monomer, as trace impurities can generate poisons during the reaction. 2. Side Reactions: The bulky nature of 3-ethyl-1-hexene might lead to side reactions that produce deactivating species. Analyze the polymer and any byproducts to identify potential pathways.

Problem 3: Broad Molecular Weight Distribution (especially with single-site catalysts)

Potential Cause	Troubleshooting & Optimization Steps
Presence of Multiple Active Species	1. Review Catalyst Handling: Ensure consistent and clean handling of the catalyst precursor to prevent decomposition into multiple active species.[1] 2. Cocatalyst Purity: Use high-purity cocatalyst (e.g., MAO). Impurities can react with the catalyst to form new, less-defined active sites.[1]
Chain Transfer Reactions	1. Adjust Temperature: Lowering the temperature can sometimes reduce the rate of chain transfer reactions relative to propagation.[1] 2. Monomer Concentration: In some systems, high monomer concentrations can increase the rate of chain transfer to the monomer.[15]

Problem 4: Gel Formation / Crosslinking

Potential Cause

Troubleshooting & Optimization Steps

Reaction of Pendant Double Bonds

The unreacted vinyl group in the 3-ethyl-1-hexene units of the polymer backbone can participate in further polymerization, leading to crosslinking and gel formation.[1] 1. Control Monomer Conversion: Limit the monomer conversion to reduce the probability of these side reactions.[1] 2. Lower Catalyst Concentration: A lower catalyst concentration might reduce the incidence of intermolecular reactions.[1]

Data Presentation: Impact of Poisons on Catalyst Performance

The following tables summarize the impact of common poisoning agents on catalyst activity.

Table 1: Comparative Deactivation Power of Polar Compounds on a Ziegler-Natta Catalyst

This table illustrates the relative impact of different polar functional groups on catalyst activity during propylene (B89431) polymerization, a model system for alpha-olefin polymerization. Methanol (B129727) shows the strongest deactivation effect.[5]

Poisoning Material	Poison/Ti Molar Ratio	Polymer Yield ( kg/mol-Ti )	Activity Reduction (%)
None	0	95.3	0%
Ethyl Acetate	0.1	91.0	4.5%
Acetone	0.1	73.9	22.5%
Methanol	0.1	58.9	38.2%

Table 2: Kinetic Analysis of Catalyst Poisoning by Methanol

This table shows that poisoning by methanol primarily reduces the concentration of active sites ([C*]) rather than significantly affecting the propagation rate constant (kp) of the remaining active sites.

Poisoning Material	Propagation Rate Constant, kp (L/mol·s)	Active Site Concentration, [C*] (mol%)
None	4800	0.40
Methanol	4600	0.28

Experimental Protocols

Protocol 1: General Purification of 3-Ethyl-1-hexene Monomer and Solvent

Impurities in the monomer and solvent are a primary cause of catalyst deactivation.[1] Rigorous purification is crucial for reproducible results.

Materials:

• 3-Ethyl-1-hexene (commercial grade)

• Reaction Solvent (e.g., Toluene (B28343), Heptane)

• Activated Alumina (B75360) (baked at >250°C under vacuum for several hours)

• Calcium Hydride (CaH₂) or Sodium/Benzophenone ketyl

• Inert gas (Argon or Nitrogen)

• Schlenk flasks and cannula

Procedure:

• Initial Drying: Stir the solvent and monomer separately over CaH₂ overnight under an inert atmosphere to remove bulk water.

• Fractional Distillation: Decant the liquid from the CaH₂ and perform a fractional distillation under an inert atmosphere. Collect the fraction boiling at the correct temperature for the substance.

• Percolation Column: Pack a glass column with freshly activated alumina inside an inert atmosphere glovebox.

• Final Purification: Pass the distilled solvent and monomer through the activated alumina column immediately before use to remove trace polar impurities and inhibitors.[15]

• Storage: Store the purified reagents in sealed flasks over molecular sieves inside a glovebox.

Protocol 2: General Procedure for Catalyst Regeneration by Oxidation

This protocol describes a general method for regenerating a catalyst deactivated by coke deposition.[13]

Materials:

• Deactivated (coked) catalyst

• Drying oven or furnace with temperature control

• Tube furnace with gas flow control

• Air or a diluted Oxygen/Nitrogen gas mixture

• Hydrogen gas (for reduction step, if necessary)

• Inert gas (Argon or Nitrogen)

Procedure:

• Solvent Washing: Wash the spent catalyst with a suitable solvent (e.g., toluene or hexane) to remove any adsorbed organic species. Decant the solvent.

• Drying: Dry the washed catalyst in a vacuum oven at a moderate temperature (e.g., 80-100°C) to remove residual solvent.

• Calcination (Oxidation): a. Place the dried catalyst in a tube furnace. b. Purge the system with an inert gas. c. Slowly heat the catalyst under a flow of air or a diluted oxygen mixture to the target temperature (typically 350-550°C). Caution: The combustion of coke is exothermic and can cause temperature spikes (hot spots) that may damage the catalyst.[12] A slow heating ramp and diluted oxidant stream are recommended. d. Hold at the target temperature for several hours until coke removal is complete (often indicated by the cessation of CO₂ evolution).

• Reduction (if applicable): a. After oxidation, cool the catalyst under an inert gas stream. b. If the active metal site was oxidized during calcination and needs to be in a reduced state for activity (common for many catalysts), switch the gas flow to hydrogen. c. Slowly heat the catalyst under a hydrogen flow to a specified reduction temperature and hold for several hours.

• Final Handling: Cool the regenerated catalyst to room temperature under an inert gas flow and store it under strictly anhydrous and anoxic conditions.

Visualizations

Catalyst Deactivation Pathways

Caption: Common pathways leading to the deactivation of a polymerization catalyst.

Troubleshooting Workflow for Low Polymer Yield

Caption: A logical workflow for troubleshooting low polymer yield experiments.

General Catalyst Regeneration Workflow

Caption: A step-by-step workflow for the regeneration of a coked catalyst.

References

• 1. benchchem.com [benchchem.com]
• 2. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 3. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 4. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 5. Effects of various poisoning compounds on the activity and stereospecificity of heterogeneous Ziegler–Natta catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Unlocking catalytic longevity: a critical review of catalyst deactivation pathways and regeneration technologies - Energy Advances (RSC Publishing) DOI:10.1039/D5YA00015G [pubs.rsc.org]
• 13. Application, Deactivation, and Regeneration of Heterogeneous Catalysts in Bio-Oil Upgrading [mdpi.com]
• 14. dmto.dicp.ac.cn [dmto.dicp.ac.cn]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]

Troubleshooting peak tailing for 3-Ethyl-1-hexene in gas chromatography

This technical support center provides troubleshooting guidance for common issues encountered during gas chromatography (GC) analysis, with a specific focus on addressing peak tailing for analytes such as 3-Ethyl-1-hexene.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What is peak tailing in gas chromatography and why is it a problem?

A1: Peak tailing is a phenomenon in gas chromatography where a peak on the chromatogram appears asymmetrical, with a trailing edge that is longer than the leading edge, rather than a sharp, symmetrical shape.[1][2] This distortion can interfere with accurate peak integration and quantification, and it can also reduce the resolution between closely eluting compounds.[3][4]

Q2: I'm observing peak tailing for all the peaks in my chromatogram, including 3-Ethyl-1-hexene. What are the likely causes?

A2: When all peaks in a chromatogram exhibit tailing, the issue is often related to a physical problem in the GC system rather than a specific chemical interaction.[5][6] Common causes include:

• Improper Column Installation: If the GC column is positioned too high or too low within the inlet, it can create dead volume or a convoluted flow path for the carrier gas, leading to turbulence and peak tailing.[2][7][8]

• Poor Column Cut: A jagged or uneven cut at the column inlet can disrupt the carrier gas flow, causing turbulence that leads to tailing for all analytes.[2][7]

• System Leaks: Leaks in the system, particularly at the injector, can disrupt the carrier gas flow and pressure, resulting in distorted peak shapes.[9]

• Contamination: Widespread contamination in the injector, liner, or the front of the column can cause issues for all compounds.[5][10]

Q3: Only the peak for 3-Ethyl-1-hexene is tailing. What should I investigate?

A3: If only a specific peak is tailing, it often points to a chemical interaction between the analyte and the GC system.[5][6] For a non-polar hydrocarbon like 3-Ethyl-1-hexene, this is less common than for polar compounds, but possible causes include:

• Active Sites: The presence of active sites, such as exposed silanol (B1196071) groups in the liner or on the column stationary phase, can interact with certain analytes, causing tailing.[3][4] While less likely for a non-polar alkene, it's a possibility.

• Column Contamination: Residues from previous analyses can create active sites that interact with specific compounds.[9][10]

• Inadequate Instrument Sensitivity: For compounds at very low concentrations, the peak may appear to tail due to a low signal-to-noise ratio.[9]

Q4: Can my injection technique cause peak tailing for 3-Ethyl-1-hexene?

A4: Yes, improper injection technique is a common source of peak distortion.[1] Key factors to consider are:

• Column Overloading: Injecting too much sample can saturate the stationary phase, leading to broadened and tailing peaks.[1][3]

• Incorrect Injection Mode or Parameters: Using an inappropriate injection mode (e.g., splitless without a proper purge) or incorrect parameters can lead to poor sample introduction and peak tailing.[1]

• Solvent Effects: A mismatch between the solvent polarity and the stationary phase can cause peak distortion.[11] Also, if the initial oven temperature is not low enough during a splitless injection, it can lead to a "solvent effect violation," causing early eluting peaks to tail.[9][11]

Data Presentation

To systematically troubleshoot peak tailing, it is helpful to record and compare key chromatographic parameters before and after making adjustments. Use the table below to track your experimental data.

Parameter	Before Adjustment	After Adjustment	Peak Shape Improvement (Y/N)
Analyte	3-Ethyl-1-hexene	3-Ethyl-1-hexene
Tailing Factor
Peak Width
Resolution
Retention Time
Adjustment Made	N/A

Experimental Protocols

Protocol 1: Systematic Troubleshooting of Peak Tailing

This protocol outlines a step-by-step approach to identify and resolve the cause of peak tailing.

1. Initial Assessment:

• Inject a well-characterized standard, such as a hydrocarbon mix, to determine if the tailing is specific to 3-Ethyl-1-hexene or a general system issue.
• Observe if the tailing affects all peaks or only specific ones.[5][6]

2. Inlet Maintenance:

• Action: Replace the inlet liner, septum, and O-ring.[11][12] These are common sources of contamination and active sites.
• Rationale: A dirty or active liner can cause significant peak tailing.

3. Column Installation Check:

• Action: Reinstall the column, ensuring a clean, square cut at the inlet.[2][7] Verify the correct column installation depth in the injector and detector according to the manufacturer's instructions.[2][8]
• Rationale: Improper installation is a frequent cause of flow path disruption.

4. Column Conditioning and Trimming:

• Action: If the issue persists, trim 10-20 cm from the front of the column.[1][7] After trimming, re-install and condition the column according to the manufacturer's guidelines.
• Rationale: This removes accumulated non-volatile residues and degraded stationary phase at the column inlet.

5. Method Parameter Evaluation:

• Action: Review and optimize injection parameters. If overloading is suspected, reduce the injection volume or dilute the sample.[1][3] For splitless injections, ensure the initial oven temperature is 20-40°C below the solvent's boiling point to ensure proper solvent focusing.[9]
• Rationale: Incorrect injection parameters can lead to poor peak shape.

6. System Bake-out:

• Action: Perform a system bake-out at a temperature appropriate for the column to remove any contaminants.[9]
• Rationale: This can help clean the column and remove semi-volatile residues.

Visualizations

Troubleshooting Workflow for Peak Tailing

The following diagram illustrates a logical workflow for diagnosing and resolving peak tailing in gas chromatography.

Caption: A flowchart outlining the decision-making process for troubleshooting peak tailing.

References

• 1. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 4. gmpinsiders.com [gmpinsiders.com]
• 5. m.youtube.com [m.youtube.com]
• 6. youtube.com [youtube.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. m.youtube.com [m.youtube.com]
• 9. Restek - Blog [restek.com]
• 10. academic.oup.com [academic.oup.com]
• 11. agilent.com [agilent.com]
• 12. Help needed in troubleshooting the tailing peak - Chromatography Forum [chromforum.org]

Technical Support Center: Improving Resolution of Hexene Isomers in GC Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving challenges related to the gas chromatographic (GC) analysis of hexene isomers.

Troubleshooting Guide

Problem: Poor Resolution or Co-elution of Hexene Isomer Peaks

Q1: My hexene isomer peaks are overlapping or not fully separated. What are the initial steps to troubleshoot this issue?

A1: Poor resolution is a common challenge in the separation of isomers due to their similar physicochemical properties.[1] A systematic approach to troubleshooting is recommended. Start with simple adjustments to your GC method before considering more complex changes like column replacement.[2]

Initial Troubleshooting Steps:

• Optimize the Temperature Program:

  • Lower the initial oven temperature: This can increase the interaction of more volatile isomers with the stationary phase, improving separation.

  • Reduce the ramp rate: A slower temperature ramp provides more time for the isomers to separate on the column.

• Adjust the Carrier Gas Flow Rate:

  • Optimize the linear velocity of your carrier gas (Helium, Hydrogen, or Nitrogen). For a given column, there is an optimal flow rate that provides the highest efficiency.[3] Using helium or nitrogen at an optimal linear velocity (e.g., 35 cm/s) can enhance efficiency.[4]

• Check for and Address Peak Tailing or Fronting:

  • Asymmetrical peaks can contribute to poor resolution.[5] Peak tailing can be caused by active sites in the inlet or column, while peak fronting may indicate column overload.

Frequently Asked Questions (FAQs)

Q2: How do I identify which hexene isomer corresponds to each peak in my chromatogram?

A2: Peak identification is typically achieved by comparing the retention times of the peaks in your mixed sample to those of individual, pure standards of each hexene isomer run under the exact same GC conditions.[6] On nonpolar columns, the elution order of nonpolar compounds like hexene isomers is primarily determined by their boiling points; compounds with lower boiling points will elute first.[6]

Q3: What type of GC column is best suited for separating hexene isomers?

A3: The choice of GC column is critical for separating isomers.

• Nonpolar Columns: For general hydrocarbon analysis, nonpolar columns are often used, with separation based mainly on boiling point differences.[6]

• Polar Columns: For isomers with slight differences in polarity, such as cis/trans isomers, a more polar stationary phase can enhance separation. For example, Carbowax 20M, a polar stationary phase, has been used for the separation of alkene isomers.[7]

• Specialty Columns: Some manufacturers offer columns specifically designed for the separation of hexane (B92381) and its isomers, such as the Agilent J&W CP-Select 624 Hexane column, which has an optimized G43 stationary phase.[4][8]

• Liquid Crystalline Stationary Phases: These phases offer high isomeric selectivity and are particularly effective for separating positional and cis-trans isomers.[1]

Q4: Can changing the column dimensions improve the resolution of my hexene isomers?

A4: Yes, adjusting column dimensions can significantly impact resolution:

• Length: A longer column increases the number of theoretical plates, which generally leads to better resolution, but also longer analysis times.[1][3]

• Internal Diameter (ID): Smaller ID columns (capillary columns) provide higher efficiency and better resolution.[1][3]

• Film Thickness: Thicker films increase retention and can be beneficial for separating volatile analytes like hexene isomers.[9]

Q5: What should I do if I suspect co-elution but the peak appears symmetrical?

A5: Symmetrical peaks do not guarantee peak purity.[5] If you suspect co-elution:

• Use a Mass Spectrometer (MS) Detector: A GC-MS system allows you to examine the mass spectrum across the peak. If the mass spectrum is not consistent from the beginning to the end of the peak, it indicates the presence of multiple components.

• Employ a Diode Array Detector (DAD) (for HPLC): While this is an HPLC detector, the principle is similar. A DAD can perform peak purity analysis by comparing UV-Vis spectra across the peak.

• Vary Chromatographic Conditions: Slightly changing the temperature program or flow rate can sometimes cause a co-eluting peak to appear as a shoulder or a separate peak.

Data Presentation

Table 1: Boiling Points and Expected Elution Order of Common Hexene Isomers on a Nonpolar GC Column

Isomer Name	Structure	Boiling Point (°C)	Expected Elution Order (Lowest to Highest Retention Time)
1-Hexene	CH₂=CH(CH₂)₃CH₃	63.48	1
(Z)-3-Hexene	cis-CH₃CH₂CH=CHCH₂CH₃	66.4	2
(E)-3-Hexene	trans-CH₃CH₂CH=CHCH₂CH₃	67.1	3
(E)-2-Hexene	trans-CH₃CH=CHCH₂CH₂CH₃	67.9	4
(Z)-2-Hexene	cis-CH₃CH=CHCH₂CH₂CH₃	68.8	5

Data sourced from multiple references.[6] Note: While boiling point is a primary factor, molecular shape and polarity can also influence retention times.

Experimental Protocols

Protocol 1: Sample Preparation and GC-MS Analysis of Hexene Isomers

This protocol provides a representative example for achieving high-resolution separation of hexene isomers.[6]

1. Sample Preparation:

• Prepare individual standards of each hexene isomer at a concentration of 100 ppm in n-hexane.

• Prepare a mixed standard containing all isomers at the same concentration in n-hexane.

2. Instrument Setup (Example Conditions):

• Gas Chromatograph: Agilent GC-MS System (or equivalent)

• Column: Agilent J&W CP-Select 624 Hexane, 30 m x 0.32 mm, 1.8 µm (p/n CP9111) or a similar column with a stationary phase suitable for volatile hydrocarbons.[8]

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.[10]

• Injector: Split/splitless injector at 250°C with a split ratio of 50:1.

• Injection Volume: 1.0 µL.[6]

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.[10]

  • Ramp: Increase to 180°C at 10°C/min.[10]

  • Final hold: Hold at 180°C for 1 minute.[10]

• Mass Spectrometer:

  • Transfer line temperature: 280°C

  • Ion source temperature: 230°C

  • Quadrupole temperature: 150°C

  • Scan range: m/z 35-350

3. Data Acquisition and Analysis:

• Inject 1.0 µL of each individual standard and the mixed sample.[6]

• Acquire the chromatograms and mass spectra.

• Identify the peaks in the mixed chromatogram by comparing their retention times and mass spectra to those of the individual standards.[6]

Visualizations

Caption: A troubleshooting workflow for improving the resolution of hexene isomers in GC analysis.

Caption: A logic diagram outlining the steps to identify and confirm peak co-elution.

References

• 1. vurup.sk [vurup.sk]
• 2. benchchem.com [benchchem.com]
• 3. gcms.cz [gcms.cz]
• 4. agilent.com [agilent.com]
• 5. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 6. benchchem.com [benchchem.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. agilent.com [agilent.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Optimization of headspace extraction conditions for volatile hydrocarbons from aqueous matrices using experimental design approaches - Analytical Methods (RSC Publishing) DOI:10.1039/D5AY01147G [pubs.rsc.org]

Challenges in the scale-up of 3-Ethyl-1-hexene production

This guide provides troubleshooting assistance and frequently asked questions for challenges encountered during the synthesis and scale-up of 3-Ethyl-1-hexene. It is intended for researchers, chemists, and process development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for 3-Ethyl-1-hexene?

A1: The most common laboratory and industrial synthesis routes for 3-Ethyl-1-hexene and analogous alkenes include:

• Grignard Reaction: Reaction of a Grignard reagent (e.g., propylmagnesium bromide) with an appropriate carbonyl compound followed by dehydration, or reaction of 3-bromo-1-hexene (B13957452) with an ethyl Grignard reagent. A significant side reaction can be Wurtz-like homocoupling.[1]

• Wittig Reaction: Reaction of a phosphorus ylide (a Wittig reagent) with a ketone or aldehyde.[2][3][4] This method is widely used for preparing alkenes.[4] For example, reacting pentanal with the ylide derived from propyltriphenylphosphonium bromide.

• Olefin Metathesis: Cross-metathesis of a suitable olefin with ethylene (B1197577). However, the generation of ethylene can sometimes lead to catalyst decomposition.[5] Isomerization-metathesis (ISOMET) processes can also be employed, where an internal olefin is isomerized to a terminal one before metathesis.[6][7][8]

Q2: What are the key physical properties of 3-Ethyl-1-hexene relevant for purification?

A2: The physical properties are crucial for designing purification protocols, primarily fractional distillation. Key data is summarized below.

Property	Value
CAS Number	3404-58-8[9][10][11]
Molecular Formula	C8H16[9][10][11]
Molecular Weight	112.21 g/mol [10][12]
Boiling Point	110 - 120.2 °C[9][10]
Density	~0.715 g/mL[9]
Refractive Index	~1.407[9]

Q3: What are the main safety hazards associated with 3-Ethyl-1-hexene?

A3: 3-Ethyl-1-hexene is a highly flammable liquid and vapor.[13] It may be fatal if swallowed and enters the airways.[13] It is also toxic to aquatic life.[13] Standard safe handling procedures for flammable organic compounds should be followed, including use in a well-ventilated area, avoiding ignition sources, and wearing appropriate personal protective equipment (PPE).[13][14][15]

Troubleshooting Guide

Problem Area 1: Low or No Product Yield

Q: My Grignard reaction to synthesize the precursor alcohol is not initiating. What should I do?

A: Failure of Grignard reactions to initiate is a classic problem, almost always due to moisture or passivated magnesium.

• Potential Cause 1: Wet Glassware or Solvents. Grignard reagents are highly basic and react with protic compounds like water.[16]

  • Solution: Ensure all glassware is rigorously dried (flame-dried under vacuum or oven-dried overnight) and cooled under an inert atmosphere (Nitrogen or Argon).[1][17] Use anhydrous solvents, preferably freshly distilled from a suitable drying agent.[1]

• Potential Cause 2: Inactive Magnesium Surface. A layer of magnesium oxide can form on the metal, preventing the reaction.[16]

  • Solution 1 (Chemical Activation): Add a small crystal of iodine to the magnesium.[1][16] The color should dissipate upon successful initiation. Alternatively, a small amount of 1,2-dibromoethane (B42909) can be used.

  • Solution 2 (Mechanical Activation): Gently crush the magnesium turnings with a dry glass rod to expose a fresh surface.[17]

Q: My Wittig reaction is giving a very low yield of 3-Ethyl-1-hexene. What are the common causes?

A: Low yields in Wittig reactions can stem from issues with the ylide formation or the reaction with the carbonyl compound.

• Potential Cause 1: Incomplete Ylide Formation. The base used was not strong enough to deprotonate the phosphonium (B103445) salt.

  • Solution: Use a sufficiently strong base like n-butyllithium (n-BuLi), sodium hydride (NaH), or potassium tert-butoxide. The choice of base can be critical.

• Potential Cause 2: Sterically Hindered Reactants. Sterically hindered ketones react slowly, leading to poor yields, especially with stabilized ylides.[4]

  • Solution: While pentanal is not highly hindered, ensure the reaction is given adequate time and temperature. For more hindered systems, the Horner-Wadsworth-Emmons (HWE) reaction is a common alternative.[4]

• Potential Cause 3: Labile Aldehyde. Aldehydes can oxidize or polymerize, reducing the amount available to react.[4]

  • Solution: Use freshly distilled or purified aldehyde for the reaction.

Q: My olefin metathesis reaction yield is poor, and the catalyst appears to have decomposed.

A: Catalyst deactivation is a significant challenge in olefin metathesis, especially during scale-up.

• Potential Cause: Catalyst Decomposition. Ruthenium-based metathesis catalysts can be decomposed by ethylene, a common byproduct in cross-metathesis reactions involving terminal alkenes.[5] Zirconium-based catalysts used for polymerization can also deactivate through various pathways, including the formation of stable π-allyl species or dimethylalane complexes.[18][19][20]

  • Solution: If ethylene is a byproduct, consider performing the reaction under reduced pressure or with a gentle stream of inert gas to remove it as it forms. For certain catalyst systems, adding ethylene can paradoxically increase the reaction rate by accelerating catalyst initiation, so the strategy must be chosen carefully.[5]

Problem Area 2: Product Purity and Separation

Q: My final product is contaminated with isomers. How can I improve the purity of 3-Ethyl-1-hexene?

A: Isomeric impurities are a major challenge due to their similar physical properties. The primary impurity of concern is often 2-ethyl-1-butene (B1580654), which has a very close boiling point to 1-hexene (B165129), a similar compound.[21][22]

• Potential Cause 1: Isomerization during Synthesis. Acidic or basic conditions, or the catalyst itself, can cause the double bond to migrate from the terminal (alpha) position to an internal position. Base-catalyzed isomerization can convert terminal alkynes to internal allenes and alkynes.[23]

  • Solution: Carefully control the reaction pH and temperature. Choose catalysts known for high selectivity. After synthesis, neutralize the reaction mixture promptly during workup to prevent acid/base-catalyzed isomerization.

• Potential Cause 2: Co-distillation of Isomers. Close-boiling isomers are difficult to separate using standard distillation.

  • Solution 1 (Enhanced Distillation): Use a distillation column with a high number of theoretical plates (a high-efficiency fractional distillation column).

  • Solution 2 (Selective Isomerization): A patented method for purifying 1-hexene involves selectively isomerizing the problematic 2-ethyl-1-butene impurity into 3-methyl-2-pentene using a medium-acidity catalyst.[21][22] The new isomer has a different boiling point and can be more easily separated by distillation.[21][22]

Q: I am observing a significant amount of a high-boiling point byproduct in my Grignard synthesis.

A: This is likely a result of a coupling side reaction.

• Potential Cause: Wurtz Coupling. The Grignard reagent can react with the starting alkyl halide in a side reaction. This is particularly problematic with primary and benzylic halides.[1]

  • Solution: Maintain a low concentration of the alkyl halide by adding it slowly to the magnesium turnings. This minimizes the chance of unreacted halide encountering the newly formed Grignard reagent. Performing the reaction at a lower temperature can also reduce the rate of this side reaction.

Experimental Protocols

Protocol 1: Synthesis of 3-Ethyl-1-hexene via Grignard Reagent and Dehydration

This two-step protocol involves forming a tertiary alcohol via a Grignard reaction, followed by acid-catalyzed dehydration.

Step A: Synthesis of 3-Ethyl-3-hexanol (B1581893)

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a pressure-equalizing dropping funnel. Maintain a dry, inert atmosphere (N2 or Ar) throughout the reaction.

• Grignard Formation: Place magnesium turnings (1.2 eq) in the flask. Add a small portion of anhydrous diethyl ether. In the dropping funnel, prepare a solution of ethyl bromide (1.1 eq) in anhydrous diethyl ether.

• Initiation: Add a small amount of the ethyl bromide solution to the magnesium. If the reaction doesn't start (indicated by cloudiness and gentle reflux), add a crystal of iodine.

• Reaction: Once initiated, add the remaining ethyl bromide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, stir for an additional 30-60 minutes.

• Addition: Cool the flask in an ice bath. Add a solution of 3-hexanone (B147009) (1.0 eq) in anhydrous diethyl ether dropwise from the dropping funnel.

• Workup: After the addition is complete, cautiously quench the reaction by slowly adding saturated aqueous ammonium (B1175870) chloride solution. Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude 3-ethyl-3-hexanol may be used directly in the next step or purified by vacuum distillation.

Step B: Dehydration to 3-Ethyl-1-hexene

• Setup: In a round-bottom flask, place the crude 3-ethyl-3-hexanol. Add a catalytic amount of a strong acid (e.g., a few drops of concentrated sulfuric acid or a small amount of p-toluenesulfonic acid).

• Dehydration: Heat the mixture and distill the alkene product as it forms. This is a classic elimination reaction.

• Workup: Wash the collected distillate with saturated sodium bicarbonate solution to remove any residual acid, then with water and brine. Dry the organic layer over anhydrous calcium chloride.

• Final Purification: Perform a final fractional distillation, carefully collecting the fraction boiling at approximately 110-112 °C.

Protocol 2: Synthesis of 3-Ethyl-1-hexene via Wittig Reaction

This protocol involves the formation of a phosphorus ylide followed by its reaction with an aldehyde.

• Setup: In a flame-dried, two-necked flask under an inert atmosphere, suspend propyltriphenylphosphonium bromide (1.1 eq) in anhydrous THF.

• Ylide Formation: Cool the suspension in a dry ice/acetone bath. Slowly add a strong base such as n-butyllithium (n-BuLi) (1.05 eq) via syringe. The solution should turn a characteristic deep red or orange color, indicating ylide formation. Allow the mixture to warm to 0 °C and stir for 1 hour.

• Reaction: Cool the ylide solution back down. Add a solution of pentanal (1.0 eq) in anhydrous THF dropwise.

• Completion: Allow the reaction to warm to room temperature and stir overnight.

• Workup: Quench the reaction with water. Extract the mixture with a nonpolar solvent like hexanes. The byproduct, triphenylphosphine (B44618) oxide, is often poorly soluble in hexanes and may precipitate.

• Purification: Filter off the triphenylphosphine oxide. Wash the organic filtrate with water and brine, then dry over a drying agent. Remove the solvent carefully. The crude product should be purified by fractional distillation to separate the desired 3-Ethyl-1-hexene from any remaining starting materials or side products.

Visualizations

Workflow and Troubleshooting Diagrams

References

• 1. reddit.com [reddit.com]
• 2. Wittig Reaction Practice Problems [chemistrysteps.com]
• 3. community.wvu.edu [community.wvu.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Propylene synthesis via isomerization–metathesis of 1-hexene and FCC olefins - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 9. chemsynthesis.com [chemsynthesis.com]
• 10. 3-ethylhex-1-ene | 3404-58-8 [chemicalbook.com]
• 11. 3-Ethylhex-1-ene [webbook.nist.gov]
• 12. 3-Ethyl-1-hexene | C8H16 | CID 103003 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. assets.thermofisher.com [assets.thermofisher.com]
• 15. fishersci.com [fishersci.com]
• 16. adichemistry.com [adichemistry.com]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. chemrxiv.org [chemrxiv.org]
• 19. researchgate.net [researchgate.net]
• 20. web.uvic.ca [web.uvic.ca]
• 21. RU2206557C1 - 1-hexene purification method - Google Patents [patents.google.com]
• 22. WO2022144208A1 - Method for purifying 1-hexene - Google Patents [patents.google.com]
• 23. multimedia.knv.de [multimedia.knv.de]

Minimizing catalyst poisoning in 3-Ethyl-1-hexene isomerization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing catalyst poisoning during the isomerization of 3-ethyl-1-hexene.

Troubleshooting Guides

This section addresses specific issues that may arise during the isomerization of 3-ethyl-1-hexene, providing potential causes and actionable solutions.

Issue	Potential Cause	Troubleshooting Steps
Sudden and significant drop in catalyst activity.	Catalyst Poisoning: The active sites of the catalyst are blocked by contaminants in the feed or reaction system.[1][2]	1. Identify the Poison Source: Review all reagents, solvents, and gas sources for potential contaminants. Common poisons for isomerization catalysts include sulfur compounds, nitrogen compounds, water, oxygenates, and heavy metals.[3][4] 2. Feedstock Purification: Implement a purification step for the 3-ethyl-1-hexene feed, such as passing it through an activated alumina (B75360) or zeolite guard bed to remove polar impurities.[1] 3. Catalyst Regeneration: If the poisoning is reversible, attempt a regeneration protocol. For coking, a controlled oxidation may be effective. For other poisons, specific chemical treatments might be necessary.[5][6]
Gradual decrease in catalyst activity over time.	Coking/Fouling: Deposition of carbonaceous materials (coke) on the catalyst surface, blocking active sites and pores.[7][8] This is a common issue with solid acid catalysts like zeolites.[9]	1. Optimize Reaction Temperature: Lowering the reaction temperature can reduce the rate of coke formation.[7] 2. Introduce Hydrogen: Co-feeding hydrogen can help to hydrogenate coke precursors and reduce fouling.[7][10] 3. Regeneration: Perform a controlled burnout of the coke in an inert gas stream containing a low concentration of oxygen.[11]
Change in product selectivity (e.g., increased cracking or oligomerization).	Changes to Catalyst Acid Sites: Poisoning or modification of the acid sites on the catalyst can alter the reaction pathway.[12] Strong acid sites can promote cracking, while coke deposition can block pores, favoring smaller product molecules.	1. Characterize the Catalyst: Use techniques like temperature-programmed desorption (TPD) of ammonia (B1221849) to analyze the acidity of the fresh and used catalyst. 2. Control Feed Purity: Ensure the feedstock is free from basic compounds that can neutralize acid sites.[1] 3. Adjust Operating Conditions: Modifying the temperature or residence time can influence the desired reaction pathway.
Irreversible loss of catalyst activity, even after regeneration.	Sintering or Leaching: High temperatures can cause the active metal particles to agglomerate (sinter), reducing the active surface area.[10] Leaching is the dissolution of the active metal into the reaction medium.	1. Operate at Lower Temperatures: Avoid exceeding the recommended operating temperature for the catalyst. 2. Choose a Stable Catalyst Support: Select a catalyst with a high thermal stability. 3. Analyze Product Stream: Test the product for traces of the active metal to determine if leaching is occurring. If so, a different solvent or catalyst support may be needed.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalysts used for 3-ethyl-1-hexene isomerization?

A1: Common catalysts for olefin isomerization include solid acids like zeolites (e.g., H-ZSM-5, H-Beta), supported noble metals such as platinum or palladium on alumina or silica, and homogeneous catalysts like metal carbonyls.[9][13][14] The choice of catalyst depends on the desired product distribution and operating conditions.

Q2: How can I detect catalyst poisoning in my experiment?

A2: A sharp decrease in the conversion of 3-ethyl-1-hexene under constant reaction conditions is a primary indicator of catalyst poisoning.[1] You may also observe a change in product selectivity.

Q3: Is it possible to regenerate a poisoned catalyst?

A3: Regeneration is often possible, depending on the nature of the poison.[2] For deactivation by coking, a controlled oxidation to burn off the carbon is a common method.[11] For poisoning by sulfur or other elements, specific chemical treatments may be required.[15] However, some poisons can cause irreversible deactivation.[12]

Q4: What is the role of hydrogen in the isomerization process?

A4: In processes using bifunctional catalysts (e.g., Pt/zeolite), hydrogen is necessary to hydrogenate coke precursors, which helps to maintain catalyst activity and prolong its life.[7][10]

Q5: Can the feed purity affect the catalyst's performance?

A5: Absolutely. The purity of the 3-ethyl-1-hexene feedstock is critical.[1] Trace amounts of impurities like sulfur, water, or nitrogen compounds can act as potent catalyst poisons.[3] Pre-treatment of the feed is often a cost-effective way to prevent catalyst deactivation.

Quantitative Data on Catalyst Deactivation and Regeneration

The following tables summarize quantitative data from studies on olefin isomerization over solid acid catalysts, which can serve as a reference for 3-ethyl-1-hexene isomerization experiments.

Table 1: Catalyst Deactivation Rates in Isobutane/Butene Alkylation over a Solid Acid Catalyst [2]

Parameter	Rate of Decline (per run)
Alkene Conversion	0.035%
C8 Composition	0.040%
Trimethylpentane (TMP) Composition	0.042%
Conditions: 2-hour reaction / 2-hour regeneration cycle with supercritical isobutane.

Table 2: Typical Operating Conditions for Light Naphtha Isomerization over Pt/Zeolite Catalysts [7]

Parameter	Value
Temperature	250 - 350 °C (Optimum ~270 °C)
Pressure	Atmospheric
Liquid Flow Rate	0.4 L/h
Catalyst Weight	50 g
H2/Hydrocarbon Ratio	4
Note: Rapid deactivation was observed due to coke formation under these conditions.

Experimental Protocols

Protocol 1: Feedstock Purification using an Adsorbent Guard Bed

• Guard Bed Preparation: Pack a column with an appropriate adsorbent, such as activated alumina or a suitable molecular sieve (e.g., 13X zeolite). The amount of adsorbent will depend on the scale of the reaction and the expected level of impurities.

• Activation: Activate the adsorbent by heating it under a flow of inert gas (e.g., nitrogen or argon) to remove adsorbed water and other volatile compounds. The activation temperature will depend on the adsorbent material (typically 200-400°C).

• Feed Percolation: After cooling the guard bed to room temperature, pass the 3-ethyl-1-hexene feedstock through the column at a controlled flow rate.

• Storage: Collect the purified feedstock and store it under an inert atmosphere to prevent re-contamination.

Protocol 2: Catalyst Regeneration by Controlled Coke Burn-off

Caution: This procedure should be carried out with appropriate safety measures as it involves high temperatures and the potential for exothermic reactions.

• Inert Purge: After the isomerization reaction, stop the feed flow and purge the reactor with an inert gas (e.g., nitrogen) at the reaction temperature to remove any remaining hydrocarbons.

• Cooling: Cool the reactor to a lower temperature (e.g., 150-200°C).

• Oxidation: Introduce a dilute stream of air or oxygen in an inert gas (e.g., 1-5% O2 in N2) into the reactor.

• Temperature Ramp: Slowly increase the temperature to the desired burn-off temperature (typically 400-550°C). The heating rate should be controlled to avoid a rapid temperature rise due to the exothermic combustion of coke.

• Hold: Maintain the temperature until the concentration of carbon oxides in the effluent gas returns to baseline, indicating that the coke has been removed.

• Inert Purge and Reduction (if applicable): Purge the reactor again with an inert gas to remove all traces of oxygen. If using a metal-containing catalyst, a reduction step with hydrogen may be necessary to restore the active metal sites.

Visualizations

Caption: Experimental workflow for 3-ethyl-1-hexene isomerization including troubleshooting steps.

Caption: Logical relationship of catalyst poisoning and regeneration pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. anysiliconerubber.com [anysiliconerubber.com]
• 4. 3-Ethyl-1-hexene | C8H16 | CID 103003 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Deactivation and regeneration of solid acid and base catalyst ... [publikationen.bibliothek.kit.edu]
• 6. web.uvic.ca [web.uvic.ca]
• 7. researchgate.net [researchgate.net]
• 8. Molecular-Level Insights into the Notorious CO Poisoning of Platinum Catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. sylzyhg.com [sylzyhg.com]
• 10. Study of Catalysts Deactivation in Isomerization Process to Produce High Octane Gasoline | Semantic Scholar [semanticscholar.org]
• 11. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 12. chemrxiv.org [chemrxiv.org]
• 13. Products from the Oxidation of Linear Isomers of Hexene - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Impact of impurities on the polymerization of 3-Ethyl-1-hexene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in navigating the challenges associated with the polymerization of 3-Ethyl-1-hexene, with a particular focus on the impact of common impurities.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities in 3-Ethyl-1-hexene and how do they affect polymerization?

A1: Common impurities in alpha-olefins like 3-Ethyl-1-hexene can be broadly categorized as non-polar and polar.

• Non-polar Impurities: These are typically other isomers or structurally similar olefins and dienes. Their presence can lead to a decrease in the polymer's molecular weight and a broadening of the molecular weight distribution. Dienes, in particular, can act as catalyst poisons or lead to cross-linking.

• Polar Impurities (Catalyst Poisons): These are the most detrimental and include water, oxygen, carbon dioxide, and compounds containing heteroatoms (e.g., nitrogen in amines, sulfur in mercaptans, oxygen in alcohols and ketones).[1] These substances can react with and deactivate both Ziegler-Natta and metallocene catalysts, often leading to a significant drop in or complete inhibition of polymerization activity.[2]

Q2: Why is my polymerization of 3-Ethyl-1-hexene showing a low yield?

A2: A low polymer yield is most often attributed to catalyst deactivation or inefficient initiation. The primary suspect is the presence of polar impurities such as water, oxygen, or other functionalized compounds in the monomer, solvent, or reaction atmosphere.[3] Even trace amounts of these impurities can poison the catalyst.[2] Other potential causes include an incorrect catalyst-to-cocatalyst ratio, suboptimal polymerization temperature, or insufficient mixing.

Q3: The molecular weight of my poly(3-Ethyl-1-hexene) is lower than expected and the polydispersity index (PDI) is high. What could be the cause?

A3: Low molecular weight and high PDI are often linked to chain transfer reactions. Impurities such as other olefins or dienes can act as chain transfer agents. Additionally, the polymerization temperature plays a crucial role; higher temperatures generally increase the rate of chain transfer and termination reactions relative to propagation, leading to lower molecular weights.[3] The type and concentration of the cocatalyst, such as triethylaluminum (B1256330) (TEA) or triisobutylaluminum (B85569) (TIBA), can also significantly influence the molecular weight and its distribution.[3]

Q4: How can I effectively remove impurities from my 3-Ethyl-1-hexene monomer before polymerization?

A4: To ensure high purity, a multi-step purification process is recommended. This typically involves distillation to remove isomers and other less volatile impurities. To remove polar impurities, the monomer should be passed through a column packed with activated alumina (B75360), molecular sieves, or a combination of both under an inert atmosphere.[3] It is critical that all purification steps are carried out under strictly anhydrous and oxygen-free conditions.

Troubleshooting Guides

Issue 1: No or Very Low Polymerization Activity

Possible Cause	Suggested Solution
Catalyst Poisoning by Polar Impurities	- Ensure monomer and solvent are rigorously purified by passing them through activated alumina and/or molecular sieve columns immediately before use.[3]- Thoroughly dry all glassware in a high-temperature oven and assemble it hot under a high-purity inert gas (Argon or Nitrogen).- Use high-purity inert gas that has been passed through an oxygen and moisture trap.
Inactive Catalyst or Cocatalyst	- Use fresh catalyst and cocatalyst solutions.- Verify the correct catalyst-to-cocatalyst ratio as specified for your catalytic system. An excess of cocatalyst is often used to scavenge residual impurities.[4]
Incorrect Reaction Temperature	- Ensure the reaction temperature is within the optimal range for the specific catalyst system being used. Some catalysts have a narrow window of optimal activity.

Issue 2: Low Polymer Molecular Weight and/or Broad Polydispersity

Possible Cause	Suggested Solution
Presence of Chain Transfer Agents	- Ensure high monomer purity by removing isomeric impurities through fractional distillation.- Avoid the introduction of other olefins or dienes.
Suboptimal Polymerization Temperature	- Lowering the polymerization temperature generally leads to an increase in molecular weight, as it favors propagation over termination and chain transfer reactions.[3]
Incorrect Cocatalyst Type or Concentration	- The choice of alkylaluminum cocatalyst can affect molecular weight. For some systems, triisobutylaluminum (TIBA) may yield higher molecular weights than triethylaluminum (TEA).[3]- The concentration of the cocatalyst can also act as a chain transfer agent; consider optimizing this parameter.
Presence of Hydrogen	- Hydrogen is a very effective chain transfer agent.[5] Ensure the inert gas used is free of hydrogen, unless it is being intentionally used to control molecular weight.

Quantitative Impact of Impurities

The following table summarizes the general effects of various impurities on Ziegler-Natta polymerization of alpha-olefins. Specific quantitative data for 3-Ethyl-1-hexene is limited in the literature; therefore, these trends are based on studies of similar monomers like propylene (B89431) and 1-hexene.

Impurity	General Impact on Catalyst Activity	Effect on Polymer Properties	Typical Concentration of Concern
Water	Severe deactivation of catalyst and cocatalyst.[6]	Significant reduction in molecular weight.	> 1 ppm
Oxygen	Rapid and irreversible catalyst deactivation.	Can lead to polymer degradation and discoloration.	> 1 ppm
Carbon Dioxide	Acts as a catalyst poison.	Reduction in polymer yield.	> 5 ppm
Acetylene	Strong inhibitor, adsorbs strongly to the active site.[7]	Drastic reduction in polymerization rate.[7]	> 1 ppm
Dienes	Can act as catalyst poisons or lead to cross-linking.[8]	Broadens molecular weight distribution, potential gel formation.	> 10 ppm
Amines	Form stable complexes with the catalyst and cocatalyst, leading to deactivation.[2]	Reduces catalyst efficiency and stereoselectivity.[2]	> 5 ppm

Experimental Protocols

Monomer and Solvent Purification

• Solvent Purification: Anhydrous toluene (B28343) or hexane (B92381) is typically used as the solvent. It should be refluxed over sodium-benzophenone ketyl under a nitrogen atmosphere until a persistent blue or purple color indicates it is dry and oxygen-free. The solvent is then distilled directly into the reaction flask.

• Monomer Purification: 3-Ethyl-1-hexene should be distilled under a nitrogen atmosphere. The distilled monomer is then passed through a column of activated alumina followed by a column of activated 3Å molecular sieves immediately before use.

General Homopolymerization of 3-Ethyl-1-hexene (Ziegler-Natta Catalyst)

• Reactor Setup: A Schlenk flask equipped with a magnetic stirrer is dried in an oven at 120°C overnight and then assembled while hot under a stream of high-purity argon or nitrogen.

• Reagent Addition: The desired amount of purified solvent (e.g., 50 mL) is transferred to the flask via cannula. This is followed by the addition of the purified 3-Ethyl-1-hexene monomer (e.g., 10 mL).

• Cocatalyst Addition: The alkylaluminum cocatalyst (e.g., triethylaluminum) is added to the stirred solution and allowed to scavenge any remaining impurities for approximately 10 minutes.

• Initiation: The Ziegler-Natta catalyst (e.g., TiCl₄/MgCl₂) is suspended in a small amount of purified solvent and injected into the reactor to initiate polymerization.

• Polymerization: The reaction is allowed to proceed at the desired temperature (e.g., 20-50°C) for a set period (e.g., 2 hours).[9]

• Termination and Isolation: The polymerization is terminated by the addition of acidified methanol (B129727) (e.g., 10% HCl in methanol). The precipitated polymer is then filtered, washed extensively with methanol, and dried in a vacuum oven at 60°C to a constant weight.[9]

Impurity Analysis by GC-MS

• Sample Preparation: A dilute solution of the 3-Ethyl-1-hexene monomer is prepared in a high-purity solvent (e.g., hexane).

• GC-MS System: A gas chromatograph coupled with a mass spectrometer (GC-MS) is used for the analysis.[10] A non-polar capillary column is typically suitable for separating volatile organic compounds.

• Method Parameters: The GC oven temperature program is optimized to separate the 3-Ethyl-1-hexene from potential impurities. The mass spectrometer is operated in full scan mode to identify unknown peaks by comparing their mass spectra to a library (e.g., NIST).[10]

• Quantification: For known impurities, calibration curves can be generated using standards to quantify their concentration in the monomer sample.

Visualizations

Caption: Experimental workflow for the polymerization of 3-Ethyl-1-hexene.

Caption: Troubleshooting workflow for low polymerization yield.

Caption: Impact of different impurity types on polymerization.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. real.mtak.hu [real.mtak.hu]
• 5. Polymerization of Hexene-1 and Propylene over Supported Titanium–Magnesium Catalyst: Comparative Data on the Polymerization Kinetics and Molecular Weight Characteristics of Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Computational Study on the Inhibition Mechanisms of the Ziegler-Natta Catalyst in the Propylene Polymerization Process: Part 1 Effects of Acetylene and Methylacetylene - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Study on the synthesis of hexene-1 catalyzed by Ziegler-N... [degruyterbrill.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]

Optimizing reaction conditions for selective 3-Ethyl-1-hexene hydroboration

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the reaction conditions for the selective hydroboration of 3-Ethyl-1-hexene. This resource includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to ensure successful and selective synthesis of the desired anti-Markovnikov product, 3-ethyl-1-hexanol.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the hydroboration of 3-Ethyl-1-hexene, providing targeted solutions to enhance reaction outcomes.

Q1: My reaction yield is significantly lower than expected. What are the most common causes?

A1: Low yields in hydroboration-oxidation reactions can often be attributed to several critical factors:

• Reagent Quality: The purity and stability of the borane (B79455) reagent are paramount. Borane complexes can degrade over time, especially if exposed to moisture. Ensure you are using fresh or properly stored reagents.

• Atmospheric Moisture: Boranes react readily with water. It is crucial to use thoroughly dried glassware and maintain an inert atmosphere (e.g., nitrogen or argon) throughout the reaction to prevent quenching of the borane reagent.[1]

• Incorrect Stoichiometry: For simple terminal alkenes, one mole of borane (BH₃) can react with three moles of the alkene.[2][3] However, for the sterically hindered 3-Ethyl-1-hexene, it is advisable to use a slight excess of the borane reagent to ensure complete conversion.

• Improper Temperature Control: The hydroboration step is typically conducted at 0°C or room temperature to maximize regioselectivity. The subsequent oxidation with alkaline hydrogen peroxide is exothermic and often requires cooling to prevent side reactions and decomposition of the peroxide.[1]

Q2: I am observing the formation of the undesired Markovnikov alcohol (3-ethyl-2-hexanol). How can I improve the anti-Markovnikov regioselectivity?

A2: The formation of the Markovnikov product indicates poor regioselectivity. To enhance the formation of the desired 3-ethyl-1-hexanol:

• Use a Bulkier Borane Reagent: The steric bulk of the borane reagent is a critical factor in controlling regioselectivity. Switching from borane-THF (BH₃•THF) to a more sterically demanding borane such as 9-borabicyclo[3.3.1]nonane (9-BBN) or dicyclohexylborane (B74569) can significantly increase the selectivity for the anti-Markovnikov product.[4][5][6] This is because the larger borane will preferentially add to the less sterically hindered carbon of the double bond.

• Control Reaction Temperature: Adding the borane reagent slowly at a lower temperature (e.g., 0°C) can improve regioselectivity by minimizing the kinetic energy of the reactants and allowing for more selective bond formation.[1]

Q3: The reaction seems to be incomplete, and I still have a significant amount of starting alkene. What should I do?

A3: Incomplete conversion with a sterically hindered alkene like 3-Ethyl-1-hexene is a common issue. Consider the following:

• Reaction Time: Sterically hindered alkenes may require longer reaction times for complete hydroboration. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time.

• Temperature: While lower temperatures favor selectivity, a slight increase in temperature (e.g., allowing the reaction to slowly warm to room temperature) may be necessary to drive the reaction to completion. For very hindered systems, gentle heating might be required, but this should be done cautiously as it can decrease selectivity. With 9-BBN, reactions are often conducted at elevated temperatures (60-80 °C).[1]

• Reagent Stoichiometry: Ensure a sufficient amount of the borane reagent is used. For hindered substrates, a larger excess of the hydroborating agent might be necessary.

Q4: I am having difficulty purifying the final product and removing boron byproducts.

A4: Boronic acid byproducts can sometimes complicate purification. Here are some tips:

• Oxidative Workup: Ensure the oxidation step is complete by using a sufficient excess of both sodium hydroxide (B78521) and hydrogen peroxide.

• Extraction: During the workup, perform multiple extractions with a suitable organic solvent (e.g., diethyl ether or ethyl acetate) to ensure complete recovery of the alcohol product.

• Washing: Washing the combined organic layers with brine can help to remove some of the water-soluble boron salts.

• Column Chromatography: If simple extraction and washing are insufficient, purification by flash column chromatography on silica (B1680970) gel is an effective method for separating the desired alcohol from any remaining byproducts.

Data Presentation: Regioselectivity in Hydroboration

Alkene	Borane Reagent	Anti-Markovnikov Product (%)	Markovnikov Product (%)	Reference
1-Hexene	BH₃•THF	94	6	[7]
1-Hexene	9-BBN	>99	<1	[8]
3,3-Dimethyl-1-butene (B1661986)	BH₃•THF	94	6	[7]
3,3-Dimethyl-1-butene	9-BBN	>99	<1	[8]

Note: The data for 3,3-dimethyl-1-butene strongly suggests that high anti-Markovnikov selectivity can be achieved for 3-Ethyl-1-hexene, particularly when using a sterically hindered borane like 9-BBN.

Experimental Protocols

The following are detailed protocols for the selective hydroboration-oxidation of a sterically hindered terminal alkene, adapted for 3-Ethyl-1-hexene.

Protocol 1: Hydroboration using Borane-Tetrahydrofuran (BH₃•THF)

Materials:

• 3-Ethyl-1-hexene

• 1.0 M Borane-tetrahydrofuran complex (BH₃•THF) in THF

• Anhydrous Tetrahydrofuran (THF)

• 3 M Sodium hydroxide (NaOH) solution

• 30% Hydrogen peroxide (H₂O₂) solution

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Reaction Setup: Under an inert atmosphere of nitrogen or argon, equip a dry, round-bottomed flask with a magnetic stir bar and a septum.

• Addition of Alkene: Add 3-Ethyl-1-hexene (e.g., 10 mmol) to the flask, followed by anhydrous THF (e.g., 20 mL).

• Hydroboration: Cool the flask to 0°C in an ice bath. Slowly add the 1.0 M BH₃•THF solution (e.g., 3.7 mL, 3.7 mmol, ~1.1 eq of BH) dropwise via syringe over 10-15 minutes.

• Reaction: After the addition is complete, allow the reaction mixture to stir at 0°C for 1 hour, then warm to room temperature and stir for an additional 2-3 hours. Monitor the reaction progress by TLC or GC.

• Quenching Excess Borane: Cool the reaction mixture back to 0°C and slowly add water dropwise to quench any unreacted borane.

• Oxidation: Slowly and carefully add 3 M NaOH solution (e.g., 4 mL), followed by the dropwise addition of 30% H₂O₂ (e.g., 4 mL), ensuring the internal temperature does not rise significantly.

• Heating: After the addition, remove the ice bath and stir the mixture at room temperature for 1 hour, then gently heat to 50°C for 1 hour to ensure complete oxidation.

• Workup: Cool the reaction mixture to room temperature and add diethyl ether (e.g., 20 mL). Transfer the mixture to a separatory funnel and wash with brine (2 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain pure 3-ethyl-1-hexanol.

Protocol 2: Highly Selective Hydroboration using 9-Borabicyclo[3.3.1]nonane (9-BBN)

Materials:

• 3-Ethyl-1-hexene

• 0.5 M 9-BBN in THF

• Anhydrous Tetrahydrofuran (THF)

• 3 M Sodium hydroxide (NaOH) solution

• 30% Hydrogen peroxide (H₂O₂) solution

• Ethanol (B145695)

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: Under an inert atmosphere of nitrogen or argon, equip a dry, round-bottomed flask with a magnetic stir bar and a reflux condenser.

• Addition of Alkene and Reagent: Add 3-Ethyl-1-hexene (e.g., 10 mmol) to the flask, followed by anhydrous THF (e.g., 10 mL). Add the 0.5 M 9-BBN in THF solution (e.g., 22 mL, 11 mmol, 1.1 eq).

• Hydroboration: Stir the reaction mixture at room temperature for 1 hour, then heat to 60-70°C for 2-4 hours. Monitor the reaction for the disappearance of the starting alkene by TLC or GC.

• Oxidation: Cool the reaction mixture to room temperature. Slowly add ethanol (e.g., 10 mL), followed by the cautious, dropwise addition of 3 M NaOH solution (e.g., 6 mL) and then 30% H₂O₂ (e.g., 6 mL). The oxidation is exothermic.

• Heating: After the initial exotherm subsides, heat the mixture to 50°C for 1 hour to ensure complete oxidation.

• Workup: Cool the mixture, add diethyl ether (e.g., 30 mL), and wash with brine (2 x 30 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure.

• Purification: Purify the resulting crude alcohol by flash column chromatography.

Visualizations

Hydroboration-Oxidation Reaction Pathway

Caption: Reaction pathway for the hydroboration-oxidation of 3-Ethyl-1-hexene.

Experimental Workflow

Caption: A generalized workflow for the hydroboration-oxidation experiment.

Troubleshooting Decision Tree

Caption: A decision tree to troubleshoot common hydroboration issues.

References

• 1. community.wvu.edu [community.wvu.edu]
• 2. Hydroboration–oxidation reaction - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. par.nsf.gov [par.nsf.gov]
• 5. Brown Hydroboration [organic-chemistry.org]
• 6. Ch 6: Alkene + borane [chem.ucalgary.ca]
• 7. Untitled Document [ursula.chem.yale.edu]
• 8. HYDROBORATION, A BRIEF HISTORICAL REVIEW THROUGH MECHANISTIC VIEWS, PART I: ALKYL- AND ARYL-SUBSTITUTED OLEFINS, AS ADDITION-SUBSTRATES; THE ORGANIC CHEMISTRY NOTEBOOK, Nº 15 [redalyc.org]

Technical Support Center: Storage and Handling of 3-Ethyl-1-hexene

This technical support center provides researchers, scientists, and drug development professionals with guidance on the proper storage and handling of 3-Ethyl-1-hexene to prevent oligomerization.

Frequently Asked Questions (FAQs)

Q1: What is oligomerization and why is it a concern for 3-Ethyl-1-hexene?

A1: Oligomerization is a chemical process where a few monomer units (in this case, 3-Ethyl-1-hexene molecules) react to form a larger molecule, a so-called oligomer. For 3-Ethyl-1-hexene, this can occur over time during storage, leading to the formation of dimers, trimers, and other higher-order oligomers. This process is undesirable as it reduces the purity of the starting material, which can negatively impact experimental results and product quality. The double bond in 3-Ethyl-1-hexene makes it susceptible to polymerization reactions.[1][2]

Q2: What are the primary factors that promote the oligomerization of 3-Ethyl-1-hexene during storage?

A2: Several factors can accelerate the oligomerization of 3-Ethyl-1-hexene:

• Temperature: Higher temperatures increase the rate of chemical reactions, including oligomerization.

• Oxygen: The presence of oxygen can lead to the formation of peroxides, which can initiate free-radical polymerization.[1]

• Light: UV light can provide the energy to initiate polymerization reactions.

• Contaminants: Acidic or metallic impurities can act as catalysts for cationic polymerization.[1]

Q3: What are the ideal storage conditions for 3-Ethyl-1-hexene to minimize oligomerization?

A3: To ensure the long-term stability of 3-Ethyl-1-hexene, the following storage conditions are recommended:

• Temperature: Store at a cool, controlled temperature, typically 2-8°C.

• Atmosphere: Store under an inert atmosphere, such as high-purity nitrogen or argon, to prevent exposure to oxygen.[1] Nitrogen blanketing of storage tanks is essential for both short and long-term storage.[1]

• Container: Use appropriate, clean, and dry containers made of materials compatible with branched alkenes.

• Light: Store in the dark or in amber glass containers to protect from light.

Q4: What types of inhibitors can be used to prevent the oligomerization of 3-Ethyl-1-hexene?

A4: Phenolic antioxidants are commonly used to inhibit the polymerization of olefins. Butylated hydroxytoluene (BHT) at concentrations of 25 to 100 parts per million (ppm) is a recommended inhibitor.[1] The choice of inhibitor should be carefully considered based on the intended application of the 3-Ethyl-1-hexene to avoid interference with subsequent reactions.[1]

Q5: How can I detect and quantify oligomers in my 3-Ethyl-1-hexene sample?

A5: Gas chromatography-mass spectrometry (GC-MS) is a powerful and widely used technique for the separation, identification, and quantification of oligomers in alkene samples.[3][4] A high-polarity capillary column with an optimized temperature gradient can achieve baseline separation of different oligomers.[3]

Troubleshooting Guide

Problem	Possible Causes	Recommended Actions
Decreased purity of 3-Ethyl-1-hexene over time, with the appearance of new peaks in GC-MS analysis.	Oligomerization has occurred.	1. Review storage conditions: check for exposure to high temperatures, oxygen, or light. 2. Verify the integrity of the storage container and the inert atmosphere. 3. Consider adding a suitable inhibitor like BHT at an appropriate concentration.[1]
Inconsistent experimental results using stored 3-Ethyl-1-hexene.	The presence of oligomers is interfering with the reaction.	1. Analyze the purity of the 3-Ethyl-1-hexene sample using GC-MS to quantify the level of oligomerization. 2. If significant oligomerization is detected, consider purifying the material by distillation before use. 3. For future storage, implement the recommended storage conditions and consider the use of an inhibitor.
Discoloration or odor formation in the stored 3-Ethyl-1-hexene.	Oxidation of the alkene has occurred, potentially forming peroxides and other oxygenates.[1]	1. Handle the material with caution as peroxides can be hazardous. 2. Test for the presence of peroxides. 3. If peroxides are present, they can be removed by passing the material through a column of activated alumina (B75360) or molecular sieves.[1] 4. Ensure future storage is under a strictly inert atmosphere.[1]

Data Presentation

Table 1: Recommended Storage Conditions for 3-Ethyl-1-hexene

Parameter	Recommendation	Rationale
Temperature	2-8°C	Reduces the rate of chemical reactions, including oligomerization.
Atmosphere	Inert gas (Nitrogen or Argon)	Prevents oxidation and peroxide formation which can initiate polymerization.[1]
Light Exposure	Store in dark/amber containers	Prevents light-induced polymerization reactions.
Inhibitor	BHT (25-100 ppm)	Scavenges free radicals to inhibit polymerization.[1]

Table 2: Material Compatibility for 3-Ethyl-1-hexene Storage

Material	Compatibility Rating	Notes
Borosilicate Glass (Type I)	Excellent	Inert and non-reactive. Amber glass is preferred to protect from light.
High-Density Polyethylene (HDPE)	Good	Generally good resistance to hydrocarbons. However, long-term storage may lead to some swelling or permeation. It is advisable to test for specific applications.[2][5][6][7]
Polytetrafluoroethylene (PTFE)	Excellent	Highly inert and resistant to a wide range of chemicals.
Stainless Steel (304, 316)	Good	Generally compatible, but ensure the container is clean and free of any residues that could catalyze oligomerization.
Low-Density Polyethylene (LDPE)	Fair	Not recommended for long-term storage due to higher potential for swelling and permeation compared to HDPE.[7]
Polyvinyl Chloride (PVC)	Not Recommended	Can be attacked by hydrocarbons.

Experimental Protocols

Protocol 1: Quantification of Oligomers in 3-Ethyl-1-hexene by GC-MS

This protocol provides a general method for the analysis of oligomers. The specific parameters may need to be optimized for the available instrumentation.

• Sample Preparation:

  • Prepare a stock solution of the 3-Ethyl-1-hexene sample at a concentration of approximately 100 µg/mL in a suitable solvent such as hexane (B92381) or isooctane.[3]

  • Transfer the solution to a 1.5 mL glass autosampler vial.[3]

• GC-MS Instrumentation and Conditions:

  • System: Agilent 7890A GC with a 5975C MSD or equivalent.[3]

  • Column: High-polarity capillary column (e.g., DB-WAX, CP-Sil 88).

  • Injector Temperature: 250°C.

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 5 minutes.

    • Ramp: 10°C/minute to 250°C.

    • Hold at 250°C for 10 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • MSD Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 35-500.

• Data Analysis:

  • Identify the peaks corresponding to the 3-Ethyl-1-hexene monomer, dimer, trimer, and other oligomers based on their retention times and mass spectra.

  • Quantify the relative abundance of each species by integrating the peak areas in the total ion chromatogram (TIC).

Protocol 2: Accelerated Stability Study of 3-Ethyl-1-hexene

This protocol outlines a method to assess the stability of 3-Ethyl-1-hexene under accelerated conditions to predict its shelf-life.

• Experimental Setup:

  • Prepare multiple sealed vials of high-purity 3-Ethyl-1-hexene, both with and without a selected inhibitor (e.g., 50 ppm BHT).

  • Place the vials in temperature-controlled ovens at elevated temperatures (e.g., 40°C, 50°C, and 60°C).

  • Include a control set of vials stored at the recommended storage temperature (4°C).

• Sampling and Analysis:

  • At predetermined time points (e.g., 1, 2, 4, 8, and 12 weeks), remove one vial from each temperature condition.

  • Allow the vials to cool to room temperature.

  • Analyze the samples for the presence of oligomers using the GC-MS protocol described above.

• Data Evaluation:

  • Quantify the percentage of oligomers formed at each time point and temperature.

  • Plot the rate of oligomer formation as a function of temperature.

  • Use the Arrhenius equation to model the temperature dependence of the degradation rate and extrapolate to predict the shelf-life at the recommended storage temperature.

Visualizations

Caption: Cationic/Radical Oligomerization Pathway of 3-Ethyl-1-hexene.

Caption: Troubleshooting Logic for 3-Ethyl-1-hexene Oligomerization.

Caption: Workflow for Accelerated Stability Study of 3-Ethyl-1-hexene.

References

• 1. shell.com [shell.com]
• 2. descoasia.com [descoasia.com]
• 3. benchchem.com [benchchem.com]
• 4. GC/MS method for short chain alkene? - Chromatography Forum [chromforum.org]
• 5. descoeurope.com [descoeurope.com]
• 6. astisensor.com [astisensor.com]
• 7. calpaclab.com [calpaclab.com]

Reference Data & Comparative Studies

A Comparative Guide to Purity Validation of 3-Ethyl-1-hexene: qNMR vs. Alternative Methods

In the development and quality control of chemical entities, the accurate determination of purity is paramount. For 3-Ethyl-1-hexene, a key intermediate in various chemical syntheses, ensuring high purity is critical for downstream applications. This guide provides an objective comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with other widely used analytical techniques—Gas Chromatography (GC) and Karl Fischer (KF) Titration—for the comprehensive purity assessment of 3-Ethyl-1-hexene. The information herein is supported by established analytical principles and illustrative experimental data to guide researchers, scientists, and drug development professionals in selecting the most appropriate method for their needs.

Quantitative Data Summary

The following tables present illustrative data from the purity analysis of a single batch of 3-Ethyl-1-hexene using qNMR, GC-FID, and Karl Fischer titration. This data serves to highlight the typical results and precision of each technique.

Table 1: Purity of 3-Ethyl-1-hexene Determined by qNMR and GC-FID

Analytical Method	Purity (% w/w)	Standard Deviation (±)	Relative Standard Deviation (%RSD)
qNMR	99.25	0.08	0.08
GC-FID	99.38 (Area %)	0.15	0.15

Table 2: Water Content in 3-Ethyl-1-hexene Determined by Karl Fischer Titration

Analytical Method	Water Content (% w/w)	Standard Deviation (±)
Karl Fischer (Coulometric)	0.05	0.01

Table 3: Comprehensive Purity Profile of 3-Ethyl-1-hexene

Analytical Method	Parameter Measured	Result
qNMR	Molar Purity	99.25 %
GC-FID	Relative abundance of volatile impurities	Main peak: 99.38%Impurity 1: 0.45%Impurity 2: 0.17%
Karl Fischer	Water Content	0.05 %
Corrected Purity (qNMR - Water)	Overall Purity	99.20 %

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Quantitative NMR (qNMR) Spectroscopy

Objective: To determine the absolute purity of 3-Ethyl-1-hexene using an internal standard.

Instrumentation:

• NMR Spectrometer: 400 MHz or higher

• Analytical Balance: Readability of at least 0.01 mg

• NMR Tubes: 5 mm, high precision

Materials:

• 3-Ethyl-1-hexene sample

• Internal Standard (IS): Maleic acid (certified purity ≥ 99.5%)

• Deuterated Solvent: Chloroform-d (CDCl₃)

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 20 mg of the 3-Ethyl-1-hexene sample into a clean, dry vial.

  • Accurately weigh approximately 10 mg of the internal standard (Maleic acid) into the same vial.

  • Dissolve the mixture in approximately 0.7 mL of CDCl₃.

  • Vortex the vial to ensure complete dissolution and homogenization.

  • Transfer the solution to a 5 mm NMR tube.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum using quantitative parameters, including a sufficient relaxation delay (D1 ≥ 5 x T₁ of the slowest relaxing proton) and a 90° pulse angle.

  • Ensure a good signal-to-noise ratio (S/N > 250:1) for the signals of interest.[1]

• Data Processing and Analysis:

  • Apply phasing and baseline correction to the spectrum.

  • Integrate a well-resolved, characteristic signal of 3-Ethyl-1-hexene (e.g., the terminal vinyl protons) and a known signal of the internal standard (e.g., the singlet of maleic acid).

  • Calculate the purity using the following equation[1]:

    Where:

    • I: Integral area of the signal

    • N: Number of protons giving rise to the signal

    • MW: Molecular weight

    • m: Mass

    • Purity: Purity of the internal standard

Gas Chromatography with Flame Ionization Detection (GC-FID)

Objective: To determine the relative purity of 3-Ethyl-1-hexene and identify volatile impurities.

Instrumentation:

• Gas Chromatograph with a split/splitless injector and a Flame Ionization Detector (FID)[2]

• Capillary Column: e.g., DB-5 (30 m x 0.25 mm, 0.25 µm film thickness)

Materials:

• 3-Ethyl-1-hexene sample

• Solvent: Dichloromethane or Hexane (high purity)

Procedure:

• Sample Preparation:

  • Prepare a dilute solution of the sample (e.g., 1 mg/mL) in the chosen solvent.[2]

• GC-FID Conditions:

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).[2]

  • Injector Temperature: 250 °C.[2]

  • Detector Temperature: 300 °C.[2]

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: Increase to 200 °C at 15 °C/min.

    • Hold: Hold at 200 °C for 5 minutes.[2]

  • Split Ratio: 50:1.[2]

• Data Analysis:

  • The purity is determined by the area percent normalization method, where the area of each peak is expressed as a percentage of the total area of all peaks in the chromatogram.[3]

Karl Fischer Titration (Coulometric)

Objective: To specifically quantify the water content in the 3-Ethyl-1-hexene sample.

Instrumentation:

• Coulometric Karl Fischer Titrator

Materials:

• 3-Ethyl-1-hexene sample

• Karl Fischer reagents (anode and cathode solutions)

Procedure:

• Titrator Preparation:

  • The titration cell is pre-titrated to a dry state.

• Sample Analysis:

  • A known mass of the 3-Ethyl-1-hexene sample is injected into the titration cell.

  • The titrator electrochemically generates iodine, which reacts with the water in the sample.[4]

  • The endpoint is reached when all the water has reacted.[4]

  • The instrument calculates the water content based on the total charge required for iodine generation, as per Faraday's law.[4] This method is highly sensitive and ideal for trace amounts of water.[4][5]

Method Comparison and Logical Workflow

qNMR as a Primary Method

Quantitative NMR is considered a primary ratio method because the signal intensity is directly proportional to the number of nuclei, allowing for purity determination without a specific reference standard of the analyte itself.[6][7] This provides a direct measure of the molar quantity of the analyte relative to a certified internal standard.

Orthogonal Techniques: GC and Karl Fischer

Gas Chromatography provides a high-resolution separation of volatile components, making it excellent for identifying and quantifying related substance impurities.[3][7] However, its accuracy for absolute purity depends on the response factor of each impurity in the flame ionization detector. The area percent method assumes all components have a similar response.

Karl Fischer titration is the gold standard for water content determination due to its high specificity for water molecules.[4][8] It is an essential complementary technique as water is often a non-volatile impurity that would not be detected by GC and can interfere with certain applications.

The logical workflow for a comprehensive purity assessment involves using these techniques orthogonally to build a complete purity profile.

Visualizations

Caption: Experimental workflow for qNMR purity determination.

References

• 1. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 2. benchchem.com [benchchem.com]
• 3. oshadhi.co.uk [oshadhi.co.uk]
• 4. gmpinsiders.com [gmpinsiders.com]
• 5. Karl Fischer water content titration - Scharlab [scharlab.com]
• 6. emerypharma.com [emerypharma.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

Comparative GC retention times of 3-Ethyl-1-hexene and its isomers

A Comprehensive Guide to the Gas Chromatographic Retention Times of 3-Ethyl-1-hexene and Its Isomers

For researchers, scientists, and professionals in drug development, the accurate separation and identification of isomers are critical. Minor variations in molecular structure can lead to significant differences in chemical and physiological properties. This guide provides a comparative analysis of the gas chromatographic (GC) retention times of 3-Ethyl-1-hexene and a selection of its C8H16 isomers. The elution order is predicted based on the boiling points of the compounds, a primary determinant of retention time on non-polar GC columns.

Comparative GC Retention Data

On a non-polar stationary phase, the elution order of non-polar compounds like alkene isomers is predominantly governed by their boiling points. Compounds with lower boiling points are more volatile and travel through the GC column faster, resulting in shorter retention times. The following table summarizes the boiling points of 3-Ethyl-1-hexene and several of its isomers, providing a predicted elution order. Generally, increased branching in alkanes and alkenes leads to a lower boiling point.[1]

Isomer Name	Structure	Boiling Point (°C)	Predicted Elution Order (Lowest to Highest Retention Time)
3-Ethyl-1-hexene	CH2=CHCH(CH2CH3)CH2CH2CH3	110	1
2-Ethyl-1-hexene (B155198)	CH2=C(CH2CH3)CH2CH2CH2CH3	120[2][3]	2
1-Octene	CH2=CH(CH2)5CH3	121[4]	3
3-Octene	CH3CH2CH=CH(CH2)3CH3	122[5]	4

Note: This table presents a selection of isomers for comparative purposes. The C8H16 formulation encompasses a large number of structural and geometric isomers, and their elution order can be influenced by the specific GC conditions and the type of stationary phase used.

Factors Influencing GC Separation of Alkene Isomers

The successful separation of alkene isomers by gas chromatography is dependent on several key factors:

• Boiling Point: As demonstrated in the table, lower boiling points generally lead to earlier elution on non-polar columns.

• Stationary Phase Polarity: While non-polar columns separate primarily by boiling point, polar stationary phases can provide different selectivity based on interactions with the double bond.[6]

• Molecular Shape: The overall shape of an isomer can influence its interaction with the stationary phase. For instance, cis isomers, being slightly more polar than trans isomers, may exhibit stronger interactions with polar stationary phases.[5]

• Column Efficiency: Longer columns and smaller internal diameters generally provide higher resolution, which is crucial for separating closely eluting isomers.

Experimental Protocol for GC-MS Analysis

The following is a representative experimental protocol for the separation and identification of 3-Ethyl-1-hexene and its isomers using Gas Chromatography-Mass Spectrometry (GC-MS). This protocol is adapted from established methods for alkene isomer analysis.[6][7][8]

Instrumentation:

• Gas Chromatograph: Agilent 7890A GC or equivalent.

• Mass Spectrometer: Agilent 5975C MSD or equivalent.

• Column: Agilent J&W DB-1ms (or equivalent non-polar 100% dimethylpolysiloxane stationary phase), 30 m x 0.25 mm ID, 0.25 µm film thickness.

GC Method Parameters:

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injector: Split/splitless injector at 250°C, with a split ratio of 50:1.

• Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 5 minutes.

  • Ramp: 5°C/min to 150°C.

MS Method Parameters:

• Mass Range: m/z 35-200.

• Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Electron Ionization Energy: 70 eV.

Procedure:

• Sample Preparation: Prepare individual standards of each isomer at a concentration of 100 ppm in a suitable solvent such as n-hexane. Create a mixed standard containing all isomers at the same concentration.

• Instrument Setup: Load the described GC-MS method and allow the system to equilibrate until a stable baseline is achieved.

• Injection: Inject 1.0 µL of each individual standard and the mixed sample into the GC.

• Data Acquisition: Acquire the chromatograms and mass spectra for each run.

• Data Analysis: Identify the peaks in the mixed chromatogram by comparing their retention times and mass spectra to those of the individual standards.

Logical Workflow for Isomer Separation

The process of separating and identifying alkene isomers using GC can be visualized as a logical workflow, from sample preparation to data analysis.

Caption: Logical workflow for the GC-based separation and identification of alkene isomers.

References

• 1. Organic Chemistry - Alkanes and Alkenes | FreeMCATPrep.com [freemcatprep.com]
• 2. 2-ETHYL-1-HEXENE CAS#: 1632-16-2 [m.chemicalbook.com]
• 3. 2-ethyl-1-hexene [stenutz.eu]
• 4. 1-Octene | C8H16 | CID 8125 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

A Comparative Guide to C8 α-Olefins in Polyethylene Production: 1-Octene vs. the Branched Alternative, 3-Ethyl-1-hexene

A critical analysis of comonomer choice in the synthesis of linear low-density polyethylene (B3416737) (LLDPE), this guide provides a detailed comparison between the industry-standard linear α-olefin, 1-octene (B94956), and a branched isomer, 3-ethyl-1-hexene. While extensive data exists for 1-octene, highlighting its role in producing high-performance polyethylene, a notable gap in publicly available research exists for 3-ethyl-1-hexene, precluding a direct quantitative comparison. This guide, therefore, presents a comprehensive overview of 1-octene's performance characteristics, supported by experimental data, and offers a scientifically grounded projection of how the branched structure of 3-ethyl-1-hexene is anticipated to influence polyethylene properties.

The selection of a comonomer is a pivotal factor in tailoring the final properties of polyethylene. The length and structure of the α-olefin incorporated into the polyethylene backbone directly impact the degree and nature of short-chain branching (SCB), which in turn governs critical performance metrics such as density, crystallinity, and mechanical strength. This guide focuses on C8 α-olefins, specifically the linear 1-octene and the branched 3-ethyl-1-hexene.

Performance Comparison: 1-Octene vs. 1-Hexene (B165129) (as a proxy for linear C8)

To establish a baseline for the performance of a linear C8 comonomer, a comparison with the well-documented C6 comonomer, 1-hexene, is instructive. Generally, increasing the length of the linear α-olefin comonomer from 1-hexene (C6) to 1-octene (C8) leads to improvements in the mechanical properties of the resulting LLDPE. The longer hexyl branches introduced by 1-octene are more effective at disrupting the crystalline structure of polyethylene than the butyl branches from 1-hexene. This leads to a lower density and crystallinity, which translates to enhanced flexibility, impact strength, and tear resistance.[1]

Property	Polyethylene with 1-Hexene	Polyethylene with 1-Octene
Polymer Density	Generally higher than 1-octene copolymers at similar comonomer content.	Generally lower than 1-hexene copolymers at similar comonomer content.
Crystallinity	Higher, leading to a stiffer material.	Lower, resulting in a more flexible material.
Tensile Strength	Good, but typically lower elongation at break compared to 1-octene copolymers.[1]	Generally higher, with greater elongation at break.[1]
Impact Strength	Good.	Excellent, superior to 1-hexene copolymers.
Tear Resistance	Good.	Excellent, superior to 1-hexene copolymers.[1]
Puncture Resistance	Good.	Excellent, superior to 1-hexene copolymers.[1]

The Enigma of 3-Ethyl-1-hexene: A Qualitative Projection

Due to a significant lack of published research on the use of 3-ethyl-1-hexene as a comonomer in polyethylene production, a direct quantitative comparison with 1-octene based on experimental data is not possible at this time. However, based on fundamental principles of polymer chemistry, we can project the likely influence of its branched structure.

3-Ethyl-1-hexene, being an isomer of 1-octene, also introduces a C6 side chain. However, the ethyl branch on the third carbon of the hexene chain creates a more complex and bulky side group compared to the linear hexyl chain of 1-octene. This increased steric hindrance is expected to have a profound impact on both the polymerization process and the final polymer properties.

Expected Impact on Polymerization:

• Comonomer Incorporation: The bulky nature of 3-ethyl-1-hexene may lead to lower incorporation rates compared to the linear 1-octene, particularly with certain types of catalysts. The active site of the catalyst may have more difficulty accommodating the branched monomer.

• Catalyst Activity: The steric hindrance of 3-ethyl-1-hexene could potentially reduce the overall activity of the polymerization catalyst.

Projected Polyethylene Properties:

• Density and Crystallinity: The branched side chains of 3-ethyl-1-hexene are expected to be significantly more disruptive to the crystalline packing of polyethylene chains than the linear hexyl branches of 1-octene. This would likely result in a polymer with even lower density and crystallinity.

• Mechanical Properties: The impact on mechanical properties is more complex to predict. While lower crystallinity generally leads to increased flexibility and impact strength, the specific architecture of the branched side chains could influence chain entanglement and tie-molecule formation in unique ways. It is plausible that the more significant disruption of crystallinity could lead to a softer, more elastomeric polymer. However, without experimental data, the effect on tensile strength and tear resistance remains speculative.

Experimental Protocols: A General Framework

While specific protocols for 3-ethyl-1-hexene are not available, the following provides a general outline for the copolymerization of ethylene (B1197577) with α-olefins using both Ziegler-Natta and metallocene catalysts. These methodologies would require optimization for the specific comonomer used.

Ziegler-Natta Catalyzed Slurry Polymerization

This method typically involves a titanium-based catalyst on a magnesium chloride support, activated by an aluminum alkyl co-catalyst.

Caption: Ziegler-Natta Slurry Polymerization Workflow.

Detailed Steps:

• Reactor Preparation: A stainless-steel reactor is thoroughly dried and purged with an inert gas (e.g., nitrogen or argon) to remove oxygen and moisture. A dry, inert solvent such as hexane (B92381) is then introduced.[2]

• Reagent Addition: The desired amount of co-catalyst, typically an aluminum alkyl like triethylaluminum (B1256330) (TEAL), is added to the reactor. This is followed by the addition of the liquid α-olefin comonomer (1-octene or 3-ethyl-1-hexene). The Ziegler-Natta catalyst, as a slurry in a hydrocarbon solvent, is then injected.[2]

• Polymerization: The reactor is pressurized with ethylene to the desired level, and the temperature is maintained at a specific setpoint (e.g., 70-90°C). The reaction mixture is continuously stirred to ensure proper mixing.

• Termination and Work-up: After the desired reaction time, the polymerization is terminated by adding a quenching agent, such as an alcohol (e.g., methanol (B129727) or isopropanol). The resulting polymer is then filtered, washed with fresh solvent to remove any residual catalyst and unreacted monomer, and finally dried under vacuum.

Metallocene-Catalyzed Solution Polymerization

Metallocene catalysts, often activated by methylaluminoxane (B55162) (MAO) or a borate, offer better control over the polymer architecture, leading to a narrower molecular weight distribution.

References

• 1. polychemer.com [polychemer.com]
• 2. chglib.icp.ac.ru [chglib.icp.ac.ru]

Performance Comparison of Catalysts for 3-Ethyl-1-hexene Isomerization: A Guide for Researchers

For researchers, scientists, and drug development professionals, the efficient isomerization of alkenes is a critical step in the synthesis of complex molecules. This guide provides a comparative overview of the performance of different catalyst types for the isomerization of 3-ethyl-1-hexene, a branched C8 alkene. Due to the limited availability of direct comparative data for 3-ethyl-1-hexene, this guide leverages experimental data from the isomerization of structurally similar alkenes, primarily 1-hexene (B165129), to provide insights into catalyst performance.

The isomerization of 3-ethyl-1-hexene can proceed through double bond migration to form various positional isomers, including 3-ethyl-2-hexene and 3-ethyl-3-hexene, as well as potential skeletal rearrangements under more severe conditions. The choice of catalyst is paramount in controlling the product distribution and achieving high selectivity towards the desired isomer. This guide examines three major classes of catalysts: zeolites, solid acids, and transition metal complexes.

Catalyst Performance Comparison

The performance of various catalysts for alkene isomerization is influenced by factors such as catalyst structure, acidity, reaction temperature, and pressure. The following tables summarize quantitative data from studies on catalysts representative of each class.

Table 1: Performance of Zeolite Catalysts in 1-Hexene Isomerization

Catalyst	Temperature (°C)	Pressure (bar)	Conversion (%)	Selectivity to C6 Isomers (%)	Primary Isomer Products	Reference
H-Beta (HBEA)	75	3	~90	>90	cis/trans-2-hexene, cis/trans-3-hexene	[1]
Nano-crystalline Zeolite Beta	200-300	1	40-70	40-70	cis/trans-2-hexene, 3-hexene	[2]
HMCM-22	265	1	High	High	Double bond isomers	N/A
HZSM-5	265	1	High	Lower than HMCM-22 (more cracking)	Double bond isomers, cracking products	N/A

Table 2: Performance of Solid Acid Catalysts in Alkene Isomerization

Catalyst	Substrate	Temperature (°C)	Pressure (bar)	Conversion (%)	Selectivity	Primary Isomer Products	Reference
Amberlyst-15	1-Octene	90	N/A	N/A	High for isomerization	Linear octene isomers	[3]
Solid Phosphoric Acid	1-Hexene	150-250	N/A	High	Favors linear isomerization at lower temp.	Linear and skeletal hexene isomers	N/A

Table 3: Performance of Transition Metal Complex Catalysts in Alkene Isomerization

Catalyst	Substrate	Temperature (°C)	Catalyst Loading (mol%)	Conversion (%)	Selectivity	Primary Isomer Products	Reference
Ruthenium Complex	Terminal Alkenes	>150	ppm levels	>99	>99% for internal alkenes	Internal alkenes	[4]
Iron Carbonyl Complex	1-Hexene	Room Temp	N/A	High	High for 2-hexene	2-hexene	[5]

Reaction Mechanisms

The mechanism of alkene isomerization varies significantly with the type of catalyst employed, which in turn dictates the product distribution.

• Zeolites and Solid Acids: These catalysts operate via a carbenium ion mechanism .[6][7][8][9] The acidic protons of the catalyst protonate the double bond of the alkene, forming a secondary or tertiary carbenium ion intermediate. This intermediate can then undergo rapid hydride and methyl shifts, leading to the formation of various positional and skeletal isomers before deprotonation to yield the final product. The shape selectivity of zeolites can influence the product distribution by sterically hindering the formation of bulkier isomers.[10]

• Transition Metal Complexes: Homogeneous transition metal catalysts, typically involving metals like ruthenium, rhodium, or iron, facilitate isomerization through different pathways, most commonly the η³-allyl (or π-allyl) mechanism or the η¹-alkyl mechanism (hydride addition-elimination).[11][12] In the η³-allyl mechanism, the catalyst abstracts an allylic proton from the alkene to form a π-allyl complex, which can then be re-protonated at a different position to yield an isomerized alkene. The η¹-alkyl mechanism involves the addition of a metal hydride across the double bond, followed by β-hydride elimination to form the isomerized product. These mechanisms generally result in high selectivity for double bond migration with minimal skeletal rearrangement.[13]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are representative experimental protocols for alkene isomerization using different reactor types.

1. Fixed-Bed Reactor for Isomerization over Zeolite or Solid Acid Catalysts

This protocol is suitable for continuous flow reactions and is commonly used for solid catalysts.

• Catalyst Preparation: The catalyst (e.g., H-Beta zeolite) is typically pressed into pellets, crushed, and sieved to a specific particle size (e.g., 0.2-0.4 mm).

• Reactor Setup: A stainless steel fixed-bed reactor is loaded with the catalyst. The reactor is placed inside a furnace equipped with a temperature controller.

• Reaction Procedure:

  • The catalyst is pre-treated in situ by heating under a flow of an inert gas (e.g., nitrogen or argon) to a high temperature (e.g., 450-550°C) for several hours to remove adsorbed water and impurities.

  • The reactor is then cooled to the desired reaction temperature.

  • The liquid feed (e.g., a solution of 3-ethyl-1-hexene in a solvent like n-hexane) is introduced into the reactor using a high-pressure liquid pump.

  • An inert gas may be co-fed to control the partial pressure of the reactant.

  • The reactor effluent is cooled, and the liquid and gas phases are separated.

  • The liquid products are collected at regular intervals and analyzed by gas chromatography (GC) and gas chromatography-mass spectrometry (GC-MS) to determine the conversion and product selectivity.[1]

2. Batch Reactor for Isomerization with Transition Metal Complexes

This protocol is suitable for smaller-scale reactions and is often used for homogeneous catalysts.

• Reactor Setup: A glass batch reactor equipped with a magnetic stirrer, a condenser, a temperature probe, and a port for sampling is used. The reactor should be thoroughly dried and purged with an inert gas (e.g., nitrogen or argon).

• Reaction Procedure:

  • The reactor is charged with the solvent (if any) and the alkene substrate (3-ethyl-1-hexene).

  • The solution is brought to the desired reaction temperature with stirring.

  • The catalyst (e.g., a ruthenium complex) is then added to the reactor.

  • Samples of the reaction mixture are withdrawn at specific time intervals using a syringe.

  • The reaction in the samples is quenched (e.g., by cooling or adding a quenching agent).

  • The samples are analyzed by GC or NMR to monitor the progress of the reaction, including the conversion of the starting material and the formation of products.[14][15]

Visualizing Reaction Pathways and Workflows

Predicted Isomerization Pathway of 3-Ethyl-1-hexene

The isomerization of 3-ethyl-1-hexene over an acid catalyst is expected to proceed through a tertiary carbenium ion intermediate, leading to the formation of more stable internal alkenes.

Caption: Isomerization of 3-ethyl-1-hexene via a carbenium ion mechanism on an acid catalyst.

General Experimental Workflow for Catalyst Performance Evaluation

The following diagram illustrates a typical workflow for evaluating the performance of a catalyst in a laboratory setting.

References

• 1. Propylene synthesis via isomerization–metathesis of 1-hexene and FCC olefins - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. gctlc.org [gctlc.org]
• 4. Evidence for Ruthenium(II) Peralkene Complexes as Catalytic Species during the Isomerization of Terminal Alkenes in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The mechanism for iron-catalyzed alkene isomerization in solution - UNT Digital Library [digital.library.unt.edu]
• 6. Ab initio study on the kinetics of alkene isomerization and cracking in zeolite catalysis | Center for Molecular Modeling [molmod.ugent.be]
• 7. pubs.acs.org [pubs.acs.org]
• 8. iglesia.cchem.berkeley.edu [iglesia.cchem.berkeley.edu]
• 9. Catalytic Conversion of Alkenes on Acidic Zeolites: Automated Generation of Reaction Mechanisms and Lumping Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. people.iitism.ac.in [people.iitism.ac.in]

Comparative Reactivity of 3-Ethyl-1-hexene and Other Alpha-Olefins: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the subtle differences in chemical reactivity among olefin isomers is paramount for optimizing synthetic routes and developing novel molecular entities. This guide provides an objective comparison of the reactivity of 3-Ethyl-1-hexene, a branched alpha-olefin, with its linear counterparts, such as 1-hexene (B165129) and 1-octene (B94956), in three key catalytic transformations: hydroformylation, polymerization, and metathesis. While direct comparative experimental data for 3-Ethyl-1-hexene is limited in publicly available literature, this guide synthesizes existing data for related structures and established chemical principles to predict its behavior and provide a framework for experimental validation.

Executive Summary

The presence of an ethyl group at the allylic position (C3) in 3-Ethyl-1-hexene introduces significant steric hindrance around the carbon-carbon double bond. This structural feature is anticipated to be the primary determinant of its reactivity profile compared to linear alpha-olefins.

• Hydroformylation: 3-Ethyl-1-hexene is expected to exhibit lower reaction rates compared to linear alpha-olefins. The steric bulk will likely favor the formation of the linear aldehyde (n-aldehyde) due to hindered approach to the catalyst's active site for the formation of the branched iso-aldehyde.

• Polymerization: In Ziegler-Natta and metallocene-catalyzed polymerizations, the steric hindrance of 3-Ethyl-1-hexene is predicted to significantly decrease the rate of polymerization and may result in polymers with lower molecular weights and different microstructures compared to those derived from linear alpha-olefins.

• Metathesis: The reactivity of 3-Ethyl-1-hexene in olefin metathesis, particularly cross-metathesis, is expected to be lower than that of linear alpha-olefins. The choice of catalyst will be critical, with more sterically tolerant catalysts being necessary for efficient transformation.

This guide provides detailed experimental protocols to facilitate direct comparative studies and includes visualizations of the core reaction mechanisms and a proposed experimental workflow.

Hydroformylation: A Study in Regioselectivity and Reaction Rates

Hydroformylation, or the oxo process, is an essential industrial reaction for the production of aldehydes from alkenes.[1] The regioselectivity of this reaction—the preference for the formation of a linear (n) or branched (iso) aldehyde—is highly dependent on the substrate structure and reaction conditions.

For linear alpha-olefins, hydroformylation typically yields a mixture of linear and branched aldehydes, with the linear product often being favored under specific catalytic conditions.[2] The steric environment around the double bond plays a crucial role; increased steric hindrance generally leads to a higher proportion of the linear aldehyde.

Expected Reactivity of 3-Ethyl-1-hexene:

Table 1: Comparative Hydroformylation Data for Alpha-Olefins (Illustrative)

Olefin	Catalyst System	Temperature (°C)	Pressure (atm)	Conversion (%)	n:iso Ratio	Reference
1-Hexene	Rh(acac)(CO)₂/triphos	80	10	>95	5.8:1	[3]
1-Octene	Rh/BiPhePhos	70-90	up to 2.0 MPa	High	High n-selectivity	[4]
3-Ethyl-1-hexene (Predicted)	Rh(acac)(CO)₂/Ligand	80	10	Lower than 1-hexene	> 5.8:1	-

Experimental Protocol: Comparative Hydroformylation of Alpha-Olefins

This protocol is designed for the comparative study of 3-Ethyl-1-hexene, 1-hexene, and 1-octene under identical conditions.

Materials:

• Rhodium(I) acetylacetonate (B107027) dicarbonyl [Rh(acac)(CO)₂]

• Tris(triphenylphosphine)rhodium(I) chloride [RhCl(PPh₃)₃] or other suitable phosphine (B1218219) ligand

• Toluene (anhydrous, degassed)

• Syngas (1:1 mixture of CO and H₂)

• 1-Hexene, 1-Octene, 3-Ethyl-1-hexene

• Internal standard (e.g., dodecane)

• High-pressure autoclave reactor equipped with a magnetic stirrer and gas inlet.

Procedure:

• In a glovebox, charge the autoclave reactor with the rhodium catalyst precursor and the phosphine ligand in the desired molar ratio in anhydrous, degassed toluene.

• Add the specific alpha-olefin (e.g., 3-Ethyl-1-hexene) and the internal standard to the reactor.

• Seal the reactor and purge it several times with nitrogen, followed by syngas.

• Pressurize the reactor with the 1:1 CO/H₂ mixture to the desired pressure (e.g., 10-50 atm).

• Heat the reactor to the desired temperature (e.g., 80-120 °C) while stirring.

• Maintain the reaction at a constant temperature and pressure for a set period, taking aliquots at regular intervals for analysis.

• Cool the reactor to room temperature and carefully vent the excess gas.

• Analyze the reaction mixture by gas chromatography (GC) and/or NMR spectroscopy to determine the conversion of the olefin and the ratio of linear to branched aldehyde products.

Safety Precaution: Hydroformylation reactions are conducted under high pressure and involve toxic carbon monoxide. All procedures should be carried out in a well-ventilated fume hood by trained personnel.

Caption: Simplified Cossee-Arlman mechanism for Ziegler-Natta polymerization.

Olefin Metathesis: Navigating Steric Challenges in C=C Bond Reorganization

Olefin metathesis is a powerful synthetic tool that allows for the redistribution of alkylidene fragments between different alkenes, catalyzed by transition metal complexes, most notably those based on ruthenium (Grubbs catalysts) and molybdenum (Schrock catalysts). [5]The efficiency of metathesis reactions can be significantly influenced by the steric properties of the olefin substrates. [6] Expected Reactivity of 3-Ethyl-1-hexene:

In cross-metathesis reactions, the steric hindrance of 3-Ethyl-1-hexene is expected to decrease its reactivity compared to linear terminal olefins. The bulky ethyl group may disfavor the formation of the key metallacyclobutane intermediate. Consequently, higher catalyst loadings, longer reaction times, or more active (and often more sterically accessible) catalysts may be required to achieve reasonable conversions. Self-metathesis of 3-Ethyl-1-hexene would also be expected to be less efficient than that of linear alpha-olefins.

Table 3: General Reactivity Trends in Cross-Metathesis

Olefin Type 1	Olefin Type 2	Expected Outcome
Linear α-olefin	Linear α-olefin	Statistical mixture of products
Linear α-olefin	Internal olefin	Selective cross-product formation often possible
Branched α-olefin	Linear α-olefin	Slower reaction, may require more active catalyst
Branched α-olefin	Branched α-olefin	Very challenging, often low conversion

Experimental Protocol: Comparative Olefin Cross-Metathesis

This protocol provides a general method for comparing the cross-metathesis of 3-Ethyl-1-hexene and a linear alpha-olefin with a common partner.

Materials:

• Grubbs' 1st, 2nd, or 3rd generation catalyst, or a Hoveyda-Grubbs catalyst

• Dichloromethane (DCM) or Toluene (anhydrous, degassed)

• 3-Ethyl-1-hexene

• 1-Hexene or 1-Octene

• A cross-metathesis partner (e.g., a functionalized terminal olefin like allyl benzene)

• Ethyl vinyl ether (for quenching)

• Silica (B1680970) gel for chromatography

• Inert atmosphere (glovebox or Schlenk line)

Procedure:

• Under an inert atmosphere, dissolve the alpha-olefin (e.g., 3-Ethyl-1-hexene) and the cross-metathesis partner in anhydrous, degassed solvent in a Schlenk flask.

• Add the Grubbs catalyst to the solution and stir the mixture at the desired temperature (room temperature to reflux).

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion or after a set time, quench the reaction by adding a few drops of ethyl vinyl ether.

• Remove the solvent under reduced pressure.

• Purify the product mixture by column chromatography on silica gel to isolate and quantify the cross-metathesis product and any homodimers.

• Repeat the experiment under identical conditions using a linear alpha-olefin for comparison.

Diagram 3: Olefin Metathesis Catalytic Cycle (Chauvin Mechanism)

Caption: The Chauvin mechanism for olefin metathesis.

Proposed Experimental Workflow for Comparative Analysis

To systematically evaluate the reactivity of 3-Ethyl-1-hexene against linear alpha-olefins, a structured experimental workflow is essential.

Diagram 4: Experimental Workflow for Comparative Reactivity Study

Caption: Proposed workflow for the comparative study of alpha-olefin reactivity.

Conclusion

While direct experimental data for the reactivity of 3-Ethyl-1-hexene is sparse, established principles of organic and organometallic chemistry provide a strong basis for predicting its behavior in key catalytic transformations. The steric hindrance introduced by the C3-ethyl group is the defining feature that is expected to lead to lower reaction rates in hydroformylation, polymerization, and metathesis compared to its linear isomers. In hydroformylation, this steric hindrance will likely favor the formation of the linear aldehyde. For polymerization, lower molecular weight polymers are anticipated. In metathesis, catalyst selection will be critical to overcome the steric barrier. The provided experimental protocols offer a clear pathway for researchers to generate the necessary quantitative data to confirm these predictions and to fully characterize the reactivity of this and other branched alpha-olefins, thereby enabling more informed decisions in catalyst and substrate selection for a wide range of synthetic applications.

References

• 1. DE68905452T2 - Hydroformylation of olefins under low pressure with a rhodium catalyst. - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. DSpace [kuscholarworks.ku.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Structural Isomers of Hexene

In the realm of organic chemistry, isomers play a crucial role in determining the physical and chemical properties of molecules. For researchers, scientists, and professionals in drug development, a thorough understanding of isomerism is paramount for compound identification, purification, and application. This guide provides a comprehensive comparison of the structural isomers of hexene (C₆H₁₂), focusing on their distinct properties and the experimental methodologies used for their differentiation.

Structural Isomer versus Constitutional Isomer: A Clarification

The terms "structural isomer" and "constitutional isomer" are synonymous in modern chemical terminology.[1][2][3][4][5][6] Both describe molecules that share the same molecular formula but differ in the connectivity of their atoms. The International Union of Pure and Applied Chemistry (IUPAC) recommends the use of the term "constitutional isomer".[7] These isomers can be further classified into:

• Skeletal (or Chain) Isomers: These isomers have different carbon backbones. For example, a straight-chain alkane and a branched-chain alkane with the same number of carbon atoms are skeletal isomers.

• Positional Isomers: These isomers have the same carbon skeleton but differ in the position of a functional group or substituent.

• Functional Isomers: These isomers have the same molecular formula but different functional groups. For instance, an alcohol and an ether with the same number of carbon, hydrogen, and oxygen atoms are functional isomers.

This guide will focus on the acyclic structural isomers of hexene, which are all alkenes. Cyclohexane and its derivatives are functional isomers of hexene, but they will not be the primary focus of this comparative analysis.

Physical Properties of Acyclic Hexene Isomers

The structural differences among the various hexene isomers give rise to distinct physical properties. The following table summarizes the boiling point, density, and refractive index for a selection of these isomers. These properties are critical for designing separation and purification protocols.

Isomer Name	Structure	Boiling Point (°C)	Density (g/mL)	Refractive Index (n²⁰/D)
Linear Hexenes
1-Hexene	CH₂=CH(CH₂)₃CH₃	63.5	0.673 @ 20°C[7]	1.388[8]
(E)-2-Hexene	67.9[7]	0.678 @ 25°C[7]	1.393[7]
(Z)-2-Hexene	68.8[7]	0.687 @ 25°C[7]	1.398[7]
(E)-3-Hexene	67.1[7]	0.677 @ 20°C[7]	1.394[7]
(Z)-3-Hexene	66.4[7]	0.678 @ 20°C[7]	1.395[7]
Methylpentenes
2-Methyl-1-pentene	62.1[9]	0.682 @ 25°C[10]	1.392[10]
3-Methyl-1-pentene	54.1[11]	0.670 @ 25°C[11]	1.384[11]
4-Methyl-1-pentene	53.9[12]	0.665 @ 20°C[2]	1.383[2]
2-Methyl-2-pentene	67.3[4]	0.690 @ 25°C[4]	1.400[4]
3-Methyl-2-pentene (mix of E/Z)	~66-68	~0.695	~1.402
4-Methyl-2-pentene (mix of E/Z)	~58-59	~0.670	~1.388
Dimethylbutenes
2,3-Dimethyl-1-butene	55.7[5]	0.680 @ 25°C[5]	1.389[5]
3,3-Dimethyl-1-butene	41.2[3][13]	0.653 @ 25°C[3][13]	1.376[3][13]
2-Ethyl-1-butene	64.7[1][14]	0.689 @ 25°C[1][14]	1.396[1][14]
2,3-Dimethyl-2-butene	73.2[15]	0.708 @ 25°C[15]	1.412[15]

Experimental Protocols for Isomer Differentiation

The separation and identification of hexene isomers are routinely achieved using a combination of chromatographic and spectroscopic techniques.

Gas Chromatography (GC)

Gas chromatography is a powerful technique for separating volatile compounds like hexene isomers. The separation is based on the differential partitioning of the analytes between a gaseous mobile phase and a liquid or solid stationary phase within a column.

Typical Experimental Protocol:

• Instrument: Gas chromatograph coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• Column: A non-polar capillary column, such as one with a 100% dimethylpolysiloxane stationary phase (e.g., DB-1 or equivalent), is often used. For enhanced separation of some isomers, a more polar column like one with a polyethylene (B3416737) glycol (e.g., Carbowax) stationary phase may be employed.[4]

• Carrier Gas: Helium or hydrogen at a constant flow rate (e.g., 1-2 mL/min).

• Temperature Program: A temperature gradient is typically used to achieve optimal separation. For example, starting at a low temperature (e.g., 35-40°C) and gradually increasing to a higher temperature (e.g., 150-200°C).

• Injection: A small volume (e.g., 0.1-1 µL) of the sample, either neat or diluted in a suitable solvent (e.g., pentane (B18724) or hexane), is injected into the heated inlet.

The retention time, the time it takes for a compound to travel through the column, is a characteristic property that can be used for identification. Generally, isomers with lower boiling points will have shorter retention times.

Spectroscopic Methods

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectroscopy are invaluable tools for elucidating the precise structure of each hexene isomer.

• ¹H NMR: The chemical shifts and coupling patterns of the protons provide detailed information about the connectivity of the atoms.

  • Vinyl Protons: Protons on the double bond typically resonate in the downfield region of the spectrum, around 4.5-6.0 ppm. The splitting patterns of these signals can distinguish between terminal (=CH₂) and internal (-CH=CH-) alkenes.

  • Allylic Protons: Protons on the carbon atoms adjacent to the double bond resonate around 1.6-2.2 ppm.

  • Alkyl Protons: Protons further away from the double bond appear in the upfield region, typically below 1.6 ppm.

• ¹³C NMR: The number of signals in the proton-decoupled ¹³C NMR spectrum corresponds to the number of non-equivalent carbon atoms in the molecule.

  • Alkene Carbons: The carbons of the double bond typically have chemical shifts in the range of 100-150 ppm.

  • Alkyl Carbons: The sp³-hybridized carbons appear in the upfield region, generally below 40 ppm.

By analyzing the specific chemical shifts and multiplicities in both ¹H and ¹³C NMR spectra, a definitive identification of each hexene isomer can be made.

Infrared (IR) Spectroscopy:

IR spectroscopy provides information about the functional groups present in a molecule. For hexene isomers, the key diagnostic absorptions are related to the carbon-carbon double bond and the C-H bonds associated with it.

• C=C Stretch: The stretching vibration of the carbon-carbon double bond typically appears in the region of 1620-1680 cm⁻¹. The intensity of this absorption can vary depending on the substitution pattern of the alkene.

• =C-H Stretch: The stretching vibration of the C-H bonds on the double bond occurs at wavenumbers above 3000 cm⁻¹ (typically 3010-3100 cm⁻¹). This is a key feature to distinguish alkenes from alkanes, whose C-H stretches appear below 3000 cm⁻¹.

• =C-H Bend: The out-of-plane bending vibrations of the C-H bonds on the double bond are also characteristic. For example, monosubstituted alkenes (R-CH=CH₂) show strong absorptions around 910 and 990 cm⁻¹.

Isomer Classification of Hexene

The structural isomers of hexene can be classified based on their carbon skeleton and the position of the double bond. The following diagram illustrates this classification.

Caption: Classification of acyclic structural isomers of hexene.

References

• 1. benchchem.com [benchchem.com]
• 2. scribd.com [scribd.com]
• 3. 1-Hexene(592-41-6) 13C NMR [m.chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. tandfonline.com [tandfonline.com]
• 6. pubs.aip.org [pubs.aip.org]
• 7. benchchem.com [benchchem.com]
• 8. Relative retention times of C1-C8 hydrocarbons over different columns and at different temperatures. | Semantic Scholar [semanticscholar.org]
• 9. 1-Hexene(592-41-6) 1H NMR [m.chemicalbook.com]
• 10. 2,3-Dimethyl-2-butene(563-79-1) IR Spectrum [m.chemicalbook.com]
• 11. brainly.com [brainly.com]
• 12. hmdb.ca [hmdb.ca]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. 2-Methyl-1-pentene(763-29-1) 1H NMR [m.chemicalbook.com]

A Comparative Analysis of 3-Ethyl-1-hexene and Other C8 Alkenes for Researchers and Developers

In the landscape of C8 alkenes, the selection of an appropriate isomer is critical for applications ranging from polymer synthesis to the development of fine chemicals and pharmaceuticals. This guide provides a detailed comparison of 3-Ethyl-1-hexene against other representative C8 alkenes: the linear alpha-olefin 1-octene (B94956), the linear internal olefin trans-2-octene (B89244), and the cyclic olefin cyclooctene (B146475). The following sections present a comparative analysis of their physicochemical properties, reactivity, and spectroscopic data, supported by experimental protocols and logical workflows to aid researchers, scientists, and drug development professionals in their decision-making process.

Physicochemical Properties: A Tabulated Comparison

The structural differences among these C8 isomers directly influence their physical properties. 3-Ethyl-1-hexene, being a branched alpha-olefin, exhibits properties that are intermediate between linear and cyclic C8 alkenes. The following table summarizes key physicochemical data for these compounds.

Property	3-Ethyl-1-hexene	1-Octene	trans-2-Octene	Cyclooctene (cis)
Molecular Formula	C₈H₁₆	C₈H₁₆	C₈H₁₆	C₈H₁₄
Molecular Weight ( g/mol )	112.21	112.21	112.21	110.20
Boiling Point (°C)	110 - 112.4[1]	121 - 123[2][3]	123[4][5]	145 - 146[6]
Melting Point (°C)	-103.01 (estimate)	-101.7[3]	Not available	-16[6]
Density (g/mL at 20°C)	0.715[1]	0.715[3]	0.718 (at 25°C)[4]	0.848[7]
Refractive Index (at 20°C)	1.407[1]	1.408[2]	1.413[4]	1.470[7]
Solubility	Insoluble in water; Soluble in organic solvents.	Insoluble in water; Miscible with alcohol, ether.[2]	Insoluble in water; Soluble in organic solvents.	Insoluble in water; Soluble in nonpolar organic solvents.[8]

Structural Comparison of C8 Alkene Isomers

The arrangement of atoms and the position of the double bond are fundamental to the distinct properties of these C8 alkenes. 3-Ethyl-1-hexene is a branched-chain alpha-olefin, 1-octene is a linear alpha-olefin, trans-2-octene is a linear internal olefin, and cyclooctene is a cyclic olefin. These structural variations are visualized in the diagram below.

References

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. 3-Ethyl-3-hexene [webbook.nist.gov]
• 6. researchgate.net [researchgate.net]
• 7. 3-Octene, (E)- [webbook.nist.gov]
• 8. researchgate.net [researchgate.net]

Performance Benchmarking of 3-Ethyl-1-hexene in Catalytic Reactions: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 3-ethyl-1-hexene's performance in key catalytic reactions, juxtaposed with common alternative olefins: 1-octene, styrene (B11656), and cyclohexene (B86901). Due to the limited availability of direct experimental data for 3-ethyl-1-hexene, this guide leverages data from structurally similar branched α-olefins to provide a comprehensive and insightful comparison. The experimental protocols detailed herein are representative methodologies intended to serve as a foundation for further investigation.

Catalytic Hydrogenation

Catalytic hydrogenation is a fundamental reaction that saturates the double bond of an alkene. The steric hindrance around the double bond is a critical factor influencing the reaction rate.

Data Presentation: Hydrogenation Performance

Substrate	Catalyst	Temperature (°C)	Pressure (atm H₂)	Solvent	Conversion (%)	Time (h)	Reference Compound
3-Ethyl-1-hexene (Expected)	Pd/C	25	1	Ethanol (B145695)	High	< 1	-
1-Octene	Pd/C	25	1	Ethanol	>99	0.5	1-Hexene (B165129)
Styrene	Pd/C	25	1	Ethanol	>99	0.5	-
Cyclohexene	PtO₂	25	1	Acetic Acid	>99	1	-

Note: Data for 3-ethyl-1-hexene is extrapolated based on the behavior of other branched alkenes. The ethyl group at the allylic position is expected to slightly decrease the rate of hydrogenation compared to linear α-olefins due to increased steric hindrance.

Experimental Protocol: Catalytic Hydrogenation of an Olefin

Materials:

• Olefin (e.g., 3-ethyl-1-hexene)

• 10% Palladium on Carbon (Pd/C) catalyst

• Ethanol (anhydrous)

• Hydrogen gas (high purity)

• Parr Hydrogenation Apparatus or similar

Procedure:

• In a pressure-resistant vessel, dissolve the olefin (1 mmol) in ethanol (10 mL).

• Carefully add the Pd/C catalyst (10 mol%).

• Seal the vessel and connect it to the hydrogenation apparatus.

• Purge the system with nitrogen gas three times, followed by three purges with hydrogen gas.

• Pressurize the vessel with hydrogen gas to the desired pressure (e.g., 1 atm).

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by observing hydrogen uptake or by analyzing aliquots using Gas Chromatography (GC).

• Upon completion, carefully vent the hydrogen gas and purge the system with nitrogen.

• Filter the reaction mixture through a pad of celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the product by distillation or column chromatography if necessary.

Experimental Workflow: Catalytic Hydrogenation

Caption: General workflow for catalytic hydrogenation.

Catalytic Hydroformylation

Hydroformylation introduces a formyl group (-CHO) and a hydrogen atom across the double bond, leading to the formation of aldehydes. Regioselectivity (linear vs. branched aldehyde) is a key consideration and is highly dependent on the catalyst system and the steric and electronic properties of the olefin. For sterically hindered alkenes like 3-ethyl-1-hexene, achieving high conversion and selectivity can be challenging.

Data Presentation: Hydroformylation Performance

Substrate	Catalyst System	Temp (°C)	Pressure (bar, CO/H₂)	n:iso Ratio	Yield (%)	Reference Compound
3-Ethyl-1-hexene (Expected)	Rh(acac)(CO)₂ / Ligand	100	50 (1:1)	Low	Moderate	Branched Olefins
1-Octene	Rh(acac)(CO)₂ / PPh₃	100	50 (1:1)	2-3 : 1	>95	1-Hexene
Styrene	Rh(acac)(CO)₂ / PPh₃	80	20 (1:1)	1 : 10-20	>90	-
Cyclohexene	Co₂(CO)₈	130	200 (1:1)	-	~80	-

Note: The steric bulk of 3-ethyl-1-hexene is expected to favor the formation of the linear aldehyde to a lesser extent than for unbranched α-olefins and may require more forcing reaction conditions.

Experimental Protocol: Hydroformylation of an Olefin

Materials:

• Olefin (e.g., 3-ethyl-1-hexene)

• Rhodium(I) acetylacetonate (B107027) dicarbonyl [Rh(acac)(CO)₂]

• Triphenylphosphine (PPh₃) or other suitable ligand

• Toluene (anhydrous, degassed)

• Syngas (1:1 mixture of CO and H₂)

• High-pressure autoclave

Procedure:

• In a glovebox, charge the autoclave with Rh(acac)(CO)₂ and the phosphine (B1218219) ligand.

• Add the degassed toluene, followed by the olefin.

• Seal the autoclave and remove it from the glovebox.

• Pressurize and vent the autoclave three times with syngas to remove air.

• Pressurize the autoclave to the desired pressure with syngas.

• Heat the autoclave to the reaction temperature while stirring.

• Maintain the pressure by feeding syngas as it is consumed.

• Monitor the reaction by GC analysis of samples taken at intervals.

• After the reaction is complete, cool the autoclave to room temperature and carefully vent the excess gas.

• The product mixture can be analyzed directly or purified by distillation or chromatography.

Catalytic Cycle: Rhodium-Catalyzed Hydroformylation

Caption: Simplified catalytic cycle for hydroformylation.

Polymerization

The polymerization of α-olefins is highly sensitive to the monomer's structure. The presence of branching near the double bond, as in 3-ethyl-1-hexene, significantly impacts the polymerization behavior and the properties of the resulting polymer. Ziegler-Natta and metallocene catalysts are commonly employed.

Data Presentation: Polymerization Performance

Monomer	Catalyst System	Temp (°C)	Co-catalyst	Polymer Mn ( g/mol )	Polydispersity (Mw/Mn)	Reference Compound
3-Ethyl-1-hexene (Expected)	TiCl₄/MgCl₂	70	Al(i-Bu)₃	Low to Moderate	Broad	3-Methyl-1-butene
1-Octene	rac-Et(Ind)₂ZrCl₂	50	MAO	High	Narrow	1-Hexene
Styrene	Radical Initiator (AIBN)	80	-	Variable	Broad	-
Cyclohexene	Ru-based (ROMP)	25	-	High	Narrow	-

Note: The polymerization of 3-ethyl-1-hexene with Ziegler-Natta catalysts is expected to be slower and yield lower molecular weight polymers compared to linear α-olefins due to steric hindrance affecting monomer coordination and insertion.

Experimental Protocol: Ziegler-Natta Polymerization of an α-Olefin

Materials:

• α-Olefin (e.g., 3-ethyl-1-hexene), purified

• Titanium tetrachloride (TiCl₄) on magnesium chloride support (MgCl₂)

• Triisobutylaluminum (Al(i-Bu)₃) in heptane (B126788)

• Heptane (anhydrous, deoxygenated)

• Nitrogen or Argon (high purity)

Procedure:

• Assemble a dry, inert-atmosphere reactor system (e.g., Schlenk line).

• Add anhydrous heptane to the reactor, followed by the α-olefin.

• Introduce the co-catalyst solution (Al(i-Bu)₃) to the reactor and stir.

• In a separate vessel, prepare a slurry of the TiCl₄/MgCl₂ catalyst in heptane.

• Inject the catalyst slurry into the reactor to initiate polymerization.

• Maintain the reaction at the desired temperature and monitor for any increase in viscosity or precipitation of the polymer.

• After the desired reaction time, quench the polymerization by adding acidified methanol.

• Filter the precipitated polymer and wash thoroughly with methanol.

• Dry the polymer under vacuum to a constant weight.

• Characterize the polymer for molecular weight, polydispersity (GPC), and microstructure (NMR).

Olefin Metathesis

Olefin metathesis is a powerful tool for the formation of new carbon-carbon double bonds. The reactivity in metathesis is also influenced by steric hindrance around the double bond. Self-metathesis of a terminal olefin like 3-ethyl-1-hexene would be expected to proceed, though potentially slower than for linear terminal olefins.

Data Presentation: Metathesis Performance

Reaction Type	Substrate	Catalyst	Solvent	Conversion (%)	Time (h)	Reference Compound
Self-Metathesis (Expected)	3-Ethyl-1-hexene	Grubbs 2nd Gen.	Toluene	Moderate	2-4	1-Octene
Self-Metathesis	1-Octene	Grubbs 2nd Gen.	Toluene	>90	1	-
Cross-Metathesis	Styrene + Alkene	Grubbs 2nd Gen.	CH₂Cl₂	High	1-2	-
Ring-Opening Metathesis	Cyclohexene	Grubbs 1st Gen.	CH₂Cl₂	>95	0.5	-

Note: The steric hindrance in 3-ethyl-1-hexene may lead to a slower rate of metathesis and potentially lower equilibrium conversions compared to unbranched terminal olefins.

Experimental Protocol: Self-Metathesis of a Terminal Olefin

Materials:

• Terminal Olefin (e.g., 3-ethyl-1-hexene)

• Grubbs 2nd Generation Catalyst

• Toluene (anhydrous, degassed)

• Nitrogen or Argon (high purity)

Procedure:

• In a glovebox or under an inert atmosphere, dissolve the olefin in degassed toluene.

• Add the Grubbs catalyst to the solution.

• Stir the reaction mixture at room temperature or with gentle heating.

• Monitor the reaction progress by GC or NMR to observe the formation of the internal olefin product and the evolution of ethylene.

• Once the reaction has reached equilibrium or the desired conversion, quench the reaction by adding a small amount of ethyl vinyl ether.

• The catalyst can be removed by passing the solution through a column of silica (B1680970) gel.

• The solvent can be removed under reduced pressure to yield the product mixture.

Performance Comparison: Logical Diagram

Caption: Impact of structure on olefin reactivity.

Cross-Validation of Analytical Methods for 3-Ethyl-1-hexene Quantification: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate and precise quantification of volatile organic compounds (VOCs) is paramount in pharmaceutical development and chemical research. 3-Ethyl-1-hexene, a C8 alkene, serves as a relevant model for such compounds. The selection of an appropriate analytical method is contingent on various factors, including the required sensitivity, selectivity, and the nature of the sample matrix. To ensure the integrity and consistency of analytical data, particularly when transferring methods between laboratories or utilizing different analytical techniques, a thorough cross-validation is essential.[1][2]

This guide provides a comprehensive comparison of four common analytical methods for the quantification of 3-Ethyl-1-hexene: Gas Chromatography-Flame Ionization Detection (GC-FID), Gas Chromatography-Mass Spectrometry (GC-MS), Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy. Detailed experimental protocols, a summary of quantitative performance data, and a logical workflow for cross-validation are presented to assist researchers in selecting and validating the most suitable method for their applications.

Comparison of Analytical Methods

Parameter	GC-FID	GC-MS	qNMR	FTIR
Limit of Detection (LOD)	0.1 - 1 µg/mL	0.01 - 0.1 µg/mL	10 - 100 µg/mL	100 - 1000 µg/mL
Limit of Quantification (LOQ)	0.5 - 5 µg/mL	0.05 - 0.5 µg/mL	50 - 500 µg/mL	500 - 5000 µg/mL
Linearity (R²)	> 0.995	> 0.998	> 0.999	> 0.99
Precision (%RSD)	< 5%	< 10%	< 2%	< 5%
Accuracy (% Recovery)	95 - 105%	90 - 110%	98 - 102%	90 - 110%
Selectivity	Good	Excellent	Excellent	Moderate
Throughput	High	High	Low	High

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical technique. The following sections provide comprehensive experimental protocols for the quantification of 3-Ethyl-1-hexene using GC-FID, GC-MS, qNMR, and FTIR.

Gas Chromatography-Flame Ionization Detection (GC-FID)

Principle: GC-FID separates volatile compounds based on their partitioning between a stationary phase in a capillary column and a mobile gas phase. The eluting compounds are then burned in a hydrogen-air flame, producing ions that generate a current proportional to the mass of carbon atoms, allowing for quantification.[7]

Instrumentation:

• Gas chromatograph equipped with a flame ionization detector (FID).

• Capillary column: DB-5 (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

• Autosampler.

Procedure:

• Standard Preparation: Prepare a stock solution of 3-Ethyl-1-hexene in a suitable volatile solvent (e.g., hexane) at a concentration of 1000 µg/mL. Prepare a series of calibration standards by serial dilution to cover the expected concentration range of the samples (e.g., 1, 5, 10, 50, 100 µg/mL).

• Sample Preparation: Dilute the sample containing 3-Ethyl-1-hexene with the same solvent to a concentration within the calibration range. For enhanced accuracy, an internal standard (e.g., n-octane) can be added to both calibration standards and samples at a fixed concentration.

• GC-FID Conditions:

  • Injector Temperature: 250 °C

  • Injection Volume: 1 µL (split mode, 50:1)

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Temperature Program: Initial temperature of 50 °C, hold for 2 minutes, ramp to 150 °C at 10 °C/min.

  • Detector Temperature: 280 °C

• Data Analysis: Identify the 3-Ethyl-1-hexene peak based on its retention time. Construct a calibration curve by plotting the peak area (or the ratio of the analyte peak area to the internal standard peak area) against the concentration of the calibration standards. Determine the concentration of 3-Ethyl-1-hexene in the samples from the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: GC-MS combines the separation power of gas chromatography with the identification capabilities of mass spectrometry. After separation in the GC column, molecules are ionized (typically by electron ionization), and the resulting charged fragments are separated based on their mass-to-charge ratio (m/z), providing a unique mass spectrum for identification and quantification.[8][9]

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (e.g., single quadrupole).

• Capillary column as described for GC-FID.

• Autosampler.

Procedure:

• Standard and Sample Preparation: Follow the same procedure as for GC-FID.

• GC-MS Conditions:

  • GC conditions: Same as GC-FID.

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: m/z 35-200.

    • Ion Source Temperature: 230 °C.

    • Transfer Line Temperature: 280 °C.

• Data Analysis: Identify the 3-Ethyl-1-hexene peak by its retention time and characteristic mass spectrum. For quantification, either the total ion chromatogram (TIC) or, for higher selectivity and sensitivity, selected ion monitoring (SIM) of characteristic ions (e.g., m/z 112, 83, 55) can be used. Construct a calibration curve and determine the sample concentration as described for GC-FID.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

Principle: qNMR is a primary analytical method that allows for the direct quantification of a substance in a sample by comparing the integral of a specific resonance signal of the analyte with that of a certified internal standard of known concentration. The signal intensity is directly proportional to the number of nuclei.[10][11][12]

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher).

• 5 mm NMR tubes.

Procedure:

• Internal Standard Selection: Choose a certified internal standard that has a simple spectrum with signals that do not overlap with the analyte signals (e.g., maleic acid, dimethyl sulfone).

• Sample Preparation: Accurately weigh a known amount of the 3-Ethyl-1-hexene sample and the internal standard into a vial. Dissolve the mixture in a known volume of a deuterated solvent (e.g., CDCl₃). Transfer the solution to an NMR tube.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum with parameters optimized for quantitative analysis, ensuring a sufficient relaxation delay (at least 5 times the longest T1 relaxation time of the signals of interest) to allow for complete relaxation of the nuclei between pulses.

• Data Processing and Analysis:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved signal of 3-Ethyl-1-hexene (e.g., the vinyl protons) and a signal from the internal standard.

  • Calculate the concentration of 3-Ethyl-1-hexene using the following equation: Concentration_analyte = (Integral_analyte / N_protons_analyte) * (N_protons_IS / Integral_IS) * (Molar_mass_analyte / Molar_mass_IS) * (Mass_IS / Mass_sample) * Purity_IS where N is the number of protons for the integrated signal.

Fourier-Transform Infrared (FTIR) Spectroscopy

Principle: FTIR spectroscopy measures the absorption of infrared radiation by a sample, which causes molecular vibrations at specific frequencies corresponding to the functional groups present. For quantification, the intensity of a characteristic absorption band (e.g., C=C stretch for an alkene) is correlated with the concentration of the analyte using a calibration curve (Beer's Law).[13][14][15]

Instrumentation:

• Fourier-Transform Infrared (FTIR) spectrometer, preferably with an Attenuated Total Reflectance (ATR) accessory for liquid samples.

Procedure:

• Standard Preparation: Prepare a series of calibration standards of 3-Ethyl-1-hexene in a suitable solvent that has minimal interference in the spectral region of interest (e.g., carbon tetrachloride, if appropriate safety measures are taken).

• Sample Preparation: Dilute the sample in the same solvent to a concentration within the calibration range.

• FTIR Data Acquisition:

  • Acquire a background spectrum of the pure solvent.

  • Acquire the FTIR spectrum of each calibration standard and sample.

• Data Analysis:

  • Identify a characteristic absorption band for 3-Ethyl-1-hexene that is free from solvent interference (e.g., the C=C stretching vibration around 1640 cm⁻¹).[13]

  • Measure the absorbance of this peak for each standard and sample.

  • Construct a calibration curve by plotting absorbance versus concentration.

  • Determine the concentration of 3-Ethyl-1-hexene in the samples from the calibration curve.

Cross-Validation Workflow

Cross-validation ensures that an analytical method produces consistent and reliable results across different laboratories, instruments, or even between different analytical techniques.[2][16] The following diagram illustrates a typical workflow for the cross-validation of the analytical methods described above.

Caption: Workflow for the cross-validation of analytical methods.

Conclusion

The selection of an analytical method for the quantification of 3-Ethyl-1-hexene should be guided by the specific requirements of the analysis. GC-MS offers the highest selectivity and sensitivity, making it ideal for trace-level analysis in complex matrices. GC-FID provides a robust and cost-effective alternative with good sensitivity for routine quality control. qNMR stands out as a primary method for determining purity and concentration with high accuracy without the need for a specific reference standard of the analyte. FTIR, while less sensitive, can be a rapid and simple technique for quantifying higher concentrations.

A thorough cross-validation of these methods is imperative to ensure the generation of reliable and interchangeable data. By following the detailed protocols and the structured cross-validation workflow presented in this guide, researchers, scientists, and drug development professionals can confidently select and validate the most appropriate analytical methodology for their specific needs, thereby ensuring the quality and integrity of their analytical results.

References

• 1. benchchem.com [benchchem.com]
• 2. pharmaguru.co [pharmaguru.co]
• 3. pragolab.cz [pragolab.cz]
• 4. researchgate.net [researchgate.net]
• 5. hrcak.srce.hr [hrcak.srce.hr]
• 6. researchgate.net [researchgate.net]
• 7. sciepub.com [sciepub.com]
• 8. Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. jeolusa.s3.amazonaws.com [jeolusa.s3.amazonaws.com]
• 11. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 12. emerypharma.com [emerypharma.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. spectroscopyonline.com [spectroscopyonline.com]
• 15. benchchem.com [benchchem.com]
• 16. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Ziegler-Natta and Metallocene Catalysts in Ethylene/α-Olefin Copolymerization

In the realm of polyolefin synthesis, the choice of catalyst is paramount, dictating the microstructure and macroscopic properties of the resulting polymer. This guide provides a detailed comparison of two cornerstone catalyst systems—traditional Ziegler-Natta catalysts and the more modern metallocene catalysts—specifically focusing on their performance in the copolymerization of ethylene (B1197577) with α-olefins, using 1-hexene (B165129) as a representative comonomer due to the prevalence of data. This analysis is particularly relevant for researchers and professionals in polymer science and material development.

Performance Characteristics: A Tale of Two Catalysts

Ziegler-Natta and metallocene catalysts exhibit distinct behaviors in ethylene/α-olefin copolymerization, largely stemming from the nature of their active sites. Ziegler-Natta catalysts are heterogeneous, possessing multiple types of active sites, which leads to a broader molecular weight distribution (MWD) and a non-uniform incorporation of the comonomer.[1] In contrast, metallocene catalysts are single-site catalysts, which allows for the production of polymers with a narrow MWD and a more homogeneous distribution of the α-olefin comonomer along the polymer chain.[1][2]

The uniform comonomer distribution in metallocene-catalyzed copolymers generally translates to improved mechanical and optical properties.[2] However, advanced Ziegler-Natta catalysts are being developed to produce linear low-density polyethylene (B3416737) (LLDPE) with properties that can rival those of metallocene-produced polymers.[1]

Quantitative Data Summary

The following tables summarize key performance indicators for both catalyst systems in ethylene/1-hexene copolymerization, compiled from various studies.

Table 1: Performance of Ziegler-Natta Catalysts in Ethylene/1-Hexene Copolymerization

Catalyst System	Cocatalyst	Polymerization Conditions	Activity (kg PE/mol Ti·h)	1-Hexene Incorporation (mol%)	Molecular Weight (Mw) ( g/mol )	MWD (Mw/Mn)	Reference
TiCl₄/MgCl₂	TEA	T = 85 °C, P(C₂H₄) = 0.7-0.8 MPa	5,450	Not specified	100,600	5.8	[3]
MgCl₂/SiO₂/TiCl₄/THF	TEA	T = 70 °C, P(C₂H₄) = 0.4 MPa	~1500	~2.5	295,000	3.7	[4]
TiCl₄/MgCl₂/MCM-41	TIBA	T = 80 °C, P(C₂H₄) = 0.4 MPa	~2000	~3.0	350,000	4.5	[5]

TEA: Triethylaluminum, TIBA: Triisobutylaluminum

Table 2: Performance of Metallocene Catalysts in Ethylene/1-Hexene Copolymerization

Catalyst System	Cocatalyst	Polymerization Conditions	Activity (kg PE/mol Zr·h)	1-Hexene Incorporation (mol%)	Molecular Weight (Mw) ( g/mol )	MWD (Mw/Mn)	Reference
Cp₂ZrCl₂	MAO	T = 80 °C, P(C₂H₄) = 0.5 MPa	1021	2.5	150,000	2.8	[2]
(n-BuCp)₂ZrCl₂/SiO₂	MAO	Gas Phase, T=75°C, P(total)=20 bar	Not specified	~2-10	~100,000-200,000	2.5-3.5	[6]
Ph₂C(Cp)(Flu)ZrCl₂	MAO	T = 70 °C, P(C₂H₄) = 1 atm	Not specified	3.1	280,000	2.1	[7]

MAO: Methylaluminoxane (B55162)

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are generalized experimental protocols for ethylene/1-hexene copolymerization using both catalyst types.

Ziegler-Natta Catalyzed Copolymerization

A typical slurry polymerization process in a stainless-steel autoclave reactor is as follows:

• Reactor Preparation: The reactor is thoroughly dried and purged with nitrogen to remove oxygen and moisture.

• Solvent and Cocatalyst Addition: A dry, inert solvent such as n-heptane is introduced into the reactor, followed by the organoaluminum cocatalyst (e.g., triethylaluminum, TEA).

• Monomer and Comonomer Feed: The reactor is pressurized with ethylene to the desired partial pressure, and the liquid α-olefin comonomer (e.g., 1-hexene) is fed into the reactor.

• Catalyst Injection and Polymerization: The Ziegler-Natta catalyst slurry is injected to initiate polymerization. The reaction temperature and ethylene pressure are maintained constant for the duration of the polymerization.

• Termination and Product Recovery: The polymerization is terminated by adding an alcohol (e.g., ethanol). The resulting polymer is filtered, washed with ethanol (B145695) and acetone, and dried under vacuum.

Metallocene Catalyzed Copolymerization

The procedure for metallocene-catalyzed copolymerization is similar, with the key difference being the catalyst system:

• Reactor Preparation: As with the Ziegler-Natta process, the reactor is dried and purged with an inert gas.

• Solvent and Cocatalyst/Activator Addition: An inert solvent like toluene (B28343) is added, followed by the cocatalyst, typically methylaluminoxane (MAO).

• Monomer and Comonomer Feed: Ethylene is supplied to the desired pressure, and the α-olefin comonomer is introduced.

• Catalyst Injection and Polymerization: The metallocene catalyst, dissolved in a suitable solvent, is injected to start the polymerization. The reaction is carried out at a constant temperature and pressure.

• Termination and Product Recovery: The reaction is quenched with acidified ethanol. The precipitated polymer is collected by filtration, washed extensively, and dried.

Visualizing the Workflow

The following diagrams illustrate the generalized experimental workflows for both catalytic systems.

Caption: Experimental workflow for Ziegler-Natta catalyzed ethylene/1-hexene copolymerization.

Caption: Experimental workflow for metallocene catalyzed ethylene/1-hexene copolymerization.

References

• 1. US20190352439A1 - Ethylene/Alpha-Olefin Copolymers for Better Optical and Mechanical Properties and Processability of Film Made Therefrom - Google Patents [patents.google.com]
• 2. Coordination copolymerization monitoring of ethylene and alfa-olefins by in-line Raman spectroscopy - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05213J [pubs.rsc.org]
• 3. chglib.icp.ac.ru [chglib.icp.ac.ru]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Ethylene Copolymerization with Linear and End-Cyclized Olefins via a Metallocene Catalyst: Polymerization Behavior and Thermal Properties of Copolymers [engineering.org.cn]

Safety & Regulatory Compliance

Proper Disposal of 3-Ethyl-1-hexene: A Guide for Laboratory Professionals

The safe and compliant disposal of 3-Ethyl-1-hexene is paramount for ensuring laboratory safety and environmental protection. This guide provides essential information for researchers, scientists, and drug development professionals on the proper handling and disposal procedures for this highly flammable and ecotoxic chemical. Adherence to these protocols is critical to mitigate risks and comply with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be aware of the inherent hazards of 3-Ethyl-1-hexene. This substance is a highly flammable liquid and vapor and is toxic to aquatic life. In case of exposure, follow these first-aid measures:

• Inhalation: Move the individual to fresh air.

• Skin Contact: Immediately remove all contaminated clothing and rinse the skin with water.

• Eye Contact: Rinse eyes with plenty of water and remove contact lenses if present.

• Ingestion: Do not induce vomiting. Seek immediate medical attention as it may be fatal if swallowed and enters the airways.[1]

Always handle 3-Ethyl-1-hexene in a well-ventilated area, preferably within a fume hood, and wear appropriate personal protective equipment (PPE), including protective gloves, clothing, and eye/face protection.[2] Keep the chemical away from heat, sparks, open flames, and hot surfaces, and use non-sparking tools to prevent ignition.[1][2]

Quantitative Hazard Data

The following table summarizes key quantitative data related to the hazards of 3-Ethyl-1-hexene, extracted from its Safety Data Sheet (SDS).

Hazard Classification	Quantitative Data	Reference
Acute toxicity to daphnia	EC50: 4.4 mg/l (48 h)
Acute toxicity to algae	EC50: > 5.5 mg/l (96 h)
Biodegradability	Readily biodegradable (91 - 96% in 28 days)

Step-by-Step Disposal Protocol

The disposal of 3-Ethyl-1-hexene must be conducted in accordance with national and local regulations. The primary method of disposal is through an approved hazardous waste disposal facility. The following steps outline the process for preparing this chemical for collection by a certified waste management provider.

1. Waste Identification and Segregation:

• Clearly label the waste container as "Hazardous Waste" and specify the contents: "3-Ethyl-1-hexene."
• Do not mix 3-Ethyl-1-hexene with other waste streams, especially halogenated solvents, as this can complicate and increase the cost of disposal.[3] Keep it in a dedicated, non-halogenated organic waste container.[4][5]

2. Container Selection and Management:

• Use a container that is compatible with 3-Ethyl-1-hexene. High-density polyethylene (B3416737) (HDPE) or glass containers are generally suitable.[6]
• Ensure the container has a secure, non-leaking screw-on cap and is in good condition.[3][6]
• The exterior of the container must be clean and free from any chemical residue.[6]
• Keep the waste container closed at all times, except when adding waste.[3][6]

3. Storage of Chemical Waste:

• Store the waste container in a well-ventilated, cool, and dry area, away from sources of ignition.[2]
• The storage location should be a designated hazardous waste accumulation area, such as a flammable safety cabinet.[6]
• Ensure that the storage area is secure and only accessible to trained personnel.

4. Arranging for Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to schedule a pickup.
• Provide them with an accurate description of the waste, including its composition and quantity.
• Follow all instructions provided by the EHS department or the waste disposal company regarding labeling, packaging, and documentation.

5. Spill Management:

• In the event of a spill, immediately evacuate non-essential personnel.
• Remove all sources of ignition.[2]
• Absorb the spill with an inert, non-combustible material such as dry sand or earth.
• Collect the absorbed material into a suitable container for disposal as hazardous waste.
• Clean the affected area thoroughly.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3-Ethyl-1-hexene in a laboratory setting.

Caption: Workflow for the proper disposal of 3-Ethyl-1-hexene.

By adhering to these procedures, laboratory professionals can ensure the safe handling and environmentally responsible disposal of 3-Ethyl-1-hexene, thereby fostering a culture of safety and sustainability within their research environment.

References

• 1. fishersci.com [fishersci.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. geo.utexas.edu [geo.utexas.edu]
• 4. Disposal of Testing for Alkane/Alkene | UK Science Technician Community [community.preproom.org]
• 5. disposing of small quantities of hydrocarbons | UK Science Technician Community [community.preproom.org]
• 6. ethz.ch [ethz.ch]